2-Keto-D-gluconic acid hemicalcium sal&

Core Science & Biosynthesis

2-Keto-D-Gluconic Acid Hemicalcium Salt: A Physicochemical & Analytical Guide

Topic: Physicochemical Properties of 2-Keto-D-Gluconic Acid Hemicalcium Salt Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Keto-D-gluconic acid hemicalcium salt (CAS: 3470-37-9 / 1040352-40-6 for hydrate) is a pivotal intermediate in carbohydrate chemistry and industrial biotechnology.[1] Structurally defined as the calcium salt of D-arabino-2-hexulosonic acid , it serves as the primary stable storage form of the labile 2-keto-D-gluconic acid (2-KGA).

This guide dissects the physicochemical architecture of the salt, establishing its critical role as a precursor for D-erythorbic acid (isoascorbic acid) and its utility in proteomic workflows. We provide a self-validating analytical framework to ensure lot-to-lot consistency in research and manufacturing environments.

Chemical Identity & Solid-State Architecture

The term "hemicalcium" refers to the stoichiometric ratio of 0.5 moles of Calcium (Ca²⁺) per 1 mole of 2-keto-D-gluconic acid anion . In accurate chemical nomenclature, this is Calcium 2-keto-D-gluconate , where one divalent calcium ion coordinates with two monovalent organic anions.

Molecular Specifications

Property	Specification	Notes
IUPAC Name	Calcium bis(D-arabino-2-hexulosonate)	Often cited as "Calcium 2-oxogluconate"
Chemical Formula	Ca(C₆H₉O₇)₂[2][3][4][5][6][7][8][9][10][11] · xH₂O	Typically isolated as a monohydrate (x=1)
Molecular Weight	426.34 g/mol (Anhydrous Salt)	~213.17 g/mol per acid equivalent
CAS Number	3470-37-9 (Anhydrous/General)	1040352-40-6 (Hydrate specific)
Appearance	White to off-white crystalline powder	Hygroscopic at high relative humidity (>60%)
Chirality	D-Configuration	Specific rotation is a critical purity identifier

Structural Stability Logic

Free 2-keto-D-gluconic acid is prone to spontaneous decarboxylation and lactonization in aqueous solution. The calcium salt form locks the carboxylate group in an ionic lattice, preventing the intramolecular nucleophilic attacks that degrade the free acid. This makes the hemicalcium salt the industry standard for transport and storage.

Physicochemical Profile

Solubility Thermodynamics

The solubility profile of the calcium salt is distinct from the free acid and sodium salts due to the high lattice energy of the calcium coordination network.

• Water: Moderately soluble (~50 mg/mL at 20°C). Solubility increases significantly with temperature (>100 mg/mL at 60°C).

• Organic Solvents: Practically insoluble in ethanol, methanol, and acetone. This property is exploited during purification: adding ethanol to an aqueous fermentation broth forces the calcium salt to precipitate (antisolvent crystallization).

• pH Behavior:

  • Aqueous pH: A 1% solution typically yields a pH of 6.0 – 7.5 .

  • pKa (Parent Acid): The parent acid (2-KGA) is a strong organic acid (pKa ≈ 2.6–2.8) due to the electron-withdrawing ketone group at the α-position.

Thermal Stability

• Melting Point: Decomposes before melting, typically showing browning/charring >140°C.

• Storage: Stable for >2 years at 2–8°C. While stable at room temperature in dry conditions, it should be stored desiccated to prevent clumping and hydrolysis.

Production & Purification Workflow

The industrial synthesis of 2-KGA hemicalcium salt relies on oxidative fermentation. The following diagram illustrates the critical pathway from glucose to the purified salt, highlighting the "Antisolvent Lock" step used to ensure purity.

Figure 1: Industrial bioconversion and downstream processing workflow for 2-KGA Hemicalcium Salt.[2][6]

Analytical Characterization: A Self-Validating Protocol

To ensure scientific integrity, researchers must validate both the cation (Ca²⁺) and the anion (2-KGA) . Relying on a single identification method (e.g., just IR) is insufficient for salt forms.

Protocol A: Anion Verification (HPLC)

This method separates the organic anion from the calcium matrix.

• Column: Aminex HPX-87H (Bio-Rad) or equivalent cation-exchange column.

• Mobile Phase: 5 mM H₂SO₄ (Isocratic).

• Flow Rate: 0.6 mL/min at 35°C.

• Detection: UV at 210 nm (Carbonyl detection) or Refractive Index (RI).

• Validation Logic: The retention time must match the 2-KGA standard. The calcium ion elutes in the void volume or is retained differently, preventing interference.

Protocol B: Cation Stoichiometry (Complexometric Titration)

This step confirms the "hemicalcium" stoichiometry (approx. 8-9% Calcium by weight).

• Dissolution: Dissolve 200 mg of salt in 50 mL deionized water.

• Buffer: Add 5 mL Ammonia buffer (pH 10).

• Indicator: Add a pinch of Eriochrome Black T (EBT).

• Titration: Titrate with 0.05 M EDTA until the solution turns from wine-red to pure blue.

• Calculation:

  Target Range: 8.5% – 9.5% (Consistent with monohydrate).

Protocol C: Structural Fingerprinting (FT-IR)

• Key Bands:

  • 1740–1720 cm⁻¹: Ketone C=O stretch (distinct from carboxylate).

  • 1600–1580 cm⁻¹: Carboxylate (COO⁻) asymmetric stretch (indicates salt formation).

  • 3400–3200 cm⁻¹: Broad O-H stretch (hydration water).

Applications & Formulation Logic

Antioxidant Synthesis Precursor

The primary industrial utility of 2-KGA hemicalcium salt is as the immediate precursor to D-Erythorbic Acid (Isoascorbic Acid).

• Mechanism: Acidification of the calcium salt releases free 2-KGA, which undergoes esterification (with methanol) and subsequent enolization/lactonization to form the antioxidant ring structure.

Proteomics & Metabolic Engineering

In drug development, 2-KGA is used as a metabolic marker to assess oxidative stress pathways in bacterial models (Pseudomonas). The calcium salt is the preferred reagent for preparing culture media due to its buffering capacity and lack of acidic shock to cells.

Chelation & Stability

The hemicalcium salt acts as a sequestering agent . In formulation, it can bind transition metals (Fe³⁺, Cu²⁺) that would otherwise catalyze oxidative degradation of active pharmaceutical ingredients (APIs).

References

• Sigma-Aldrich. (2024).[7] 2-Keto-D-gluconic acid hemicalcium salt hydrate Safety Data Sheet & Product Specification. Retrieved from

• PubChem. (2024).[7] Calcium 2-ketogluconate (Compound Summary CID 25113464). National Library of Medicine. Retrieved from

• Sun, L., et al. (2021). "Characterization of a transcriptional regulator PtxS from Pseudomonas plecoglossicida for regulating 2-ketogluconic acid metabolism." International Journal of Biological Macromolecules, 174, 330-338.
• Zeng, W., et al. (2019). "Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus." Synthetic and Systems Biotechnology, 4(3), 134-141.

• Cayman Chemical. (2024). 2-keto-D-Gluconic Acid (calcium salt) Product Insert. Retrieved from

Sources

• 1. 2-Keto-D-gluconic acid hemicalcium salt hydrate | PCOVERY [pcovery.com]
• 2. 2-Keto-D-gluconic acid hemicalcium salt monohydrate | CAS 304655-85-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. 2-KETO-D-GLUCONIC ACID HEMICALCIUM SALT CAS#: 3470-37-9 [m.chemicalbook.com]
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• 5. Calcium 2-ketogluconate | C12H18CaO14 | CID 25113464 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. glycodepot.com [glycodepot.com]

Microbial Synthesis Architectures for 2-Keto-D-Gluconic Acid (2-KGA)

This guide provides a comprehensive technical analysis of the microbial synthesis of 2-keto-D-gluconic acid (2-KGA), designed for researchers and bioprocess engineers.

[1]

Executive Summary

2-Keto-D-gluconic acid (2-KGA) is a pivotal C6-organic acid intermediate, primarily utilized as the immediate precursor for D-isoascorbic acid (erythorbic acid) —a potent antioxidant and food preservative. While chemically synonymous with the Vitamin C precursor pathway (which proceeds via 2-keto-L-gulonic acid), 2-KGA production relies on a distinct oxidative regioselectivity.

Current industrial synthesis has shifted from catalytic oxidation to oxidative fermentation using Gluconobacter or Pseudomonas species. These processes exploit periplasmic dehydrogenases that decouple product formation from central carbon metabolism, allowing for near-theoretical yields. This guide details the enzymology, strain engineering strategies, and validated fermentation protocols required to establish a high-titer 2-KGA platform.

Biochemistry & Enzymology: The Periplasmic Oxidative Engine

The efficiency of 2-KGA production in Gluconobacter oxydans and Pseudomonas fluorescens stems from the extracellular (periplasmic) oxidation pathway . Unlike cytoplasmic conversions, this system does not require substrate transport across the inner membrane, minimizing energetic costs and transport limitations.

The Core Pathway

The conversion of D-glucose to 2-KGA involves two sequential oxidation steps catalyzed by membrane-bound dehydrogenases linked to the respiratory chain.

• Step 1: Glucose

  D-Gluconate (GA) [1]

  • Enzyme: Membrane-bound Glucose Dehydrogenase (mGDH).

  • EC Number: 1.1.99.17.[1]

  • Cofactor: Pyrroloquinoline quinone (PQQ).[2][3]

  • Mechanism: Glucose is oxidized at the C1 position. Electrons are transferred to ubiquinone (UQ), contributing to the proton motive force (PMF) but generating no ATP via substrate-level phosphorylation.

• Step 2: D-Gluconate

  2-Keto-D-Gluconate (2-KGA)

  • Enzyme: Gluconate-2-dehydrogenase (GA2DH).[4][2][5]

  • EC Number: 1.1.99.3.

  • Cofactor: Flavin adenine dinucleotide (FAD).

  • Selectivity: This enzyme competes with Gluconate-5-dehydrogenase (GA5DH), which produces the byproduct 5-KGA.

Pathway Visualization

The following diagram illustrates the competitive branching and electron flow in the periplasm of Gluconobacter oxydans.

Figure 1: Periplasmic oxidative pathway in G. oxydans. Blue path indicates target flux; red paths indicate competitive byproducts.

Microbial Host Selection & Engineering

Strain Selection

Feature	Gluconobacter oxydans	Pseudomonas fluorescens
pH Tolerance	Acidophilic (pH 4.5–6.0)	Neutral/Slightly Acidic (pH 6.0–7.0)
Oxidative Capacity	Extremely High (Rapid oxidation)	Moderate to High
Byproducts	5-KGA, 2,5-DKG	Pseudomonas generally produces less 5-KGA naturally
Industrial Use	Preferred for high-titer processes	Used for specific continuous processes

Metabolic Engineering Strategy

To maximize 2-KGA titer and purity, the following genetic modifications are standard in modern industrial strains (e.g., G. japonicus or G. oxydans):

• Abolish Competitive Pathway (Critical):

  • Target: Deletion of ga5dh (Gluconate-5-dehydrogenase).[4][1]

  • Effect: Eliminates the formation of 5-KGA, channeling all gluconate flux toward 2-KGA.

• Prevent Over-oxidation:

  • Target: Deletion or downregulation of kgadh (2-keto-gluconate dehydrogenase).

  • Effect: Prevents the conversion of 2-KGA to 2,5-diketo-gluconate.

• Flux Amplification:

  • Target: Overexpression of ga2dh (Gluconate-2-dehydrogenase) under a strong constitutive promoter (e.g., P_tuf or P_adh).

  • Effect: Increases the Vmax of the rate-limiting step (Gluconate

    2-KGA).

Technical Protocol: Fed-Batch Fermentation

Note: This protocol is designed for a 5L stirred-tank bioreactor using a modified Gluconobacter strain.

Media Formulation

Seed Medium (per L):

• D-Sorbitol: 50 g (Induces dehydrogenases better than glucose in seed stage)

• Yeast Extract: 10 g

• Peptone: 10 g

• pH: 6.0 (Pre-sterilization)

Fermentation Medium (per L):

• D-Glucose: 120–150 g (Initial)

• Corn Steep Liquor (CSL): 20 g (Cost-effective nitrogen/vitamin source)

• MgSO₄[6]·7H₂O: 1 g

• KH₂PO₄: 1 g[6]

• CaCO₃: 5 g (Optional, if not using active pH control)

• Antifoam: 0.5 mL

Fermentation Workflow

• Inoculation: Transfer 10% (v/v) active seed culture (OD₆₀₀ ~2.0–3.0) into the fermenter.

• Phase 1: Biomass Growth (0–12 h):

  • Temperature: 30°C.

  • Agitation: 400–600 rpm (Cascade to DO).

  • Aeration: 1.0 vvm.

  • pH Control: Maintain at 6.0 using 4M NaOH or NH₄OH.

  • Goal: Rapid accumulation of biomass before significant acid production.

• Phase 2: Oxidative Bioconversion (12–48 h):

  • Oxygen Demand: This phase is highly oxygen-intensive. Dissolved Oxygen (DO) must be maintained >20%. Increase agitation up to 800-1000 rpm or supplement with pure oxygen if necessary.

  • pH Shift: Lower pH setpoint to 5.5 to favor GA2DH activity and suppress byproduct formation.

  • Feeding: Initiate glucose feed when residual glucose drops below 20 g/L. Maintain glucose at 20–30 g/L to prevent substrate inhibition.

• Endpoint: Harvest when glucose is exhausted (<1 g/L) and 2-KGA titer plateaus (typically 40–60 hours).

Process Visualization

Figure 2: Operational workflow for fed-batch 2-KGA production.

Analytical Validation

To validate the protocol, quantification must distinguish between structurally similar keto-acids.

• Method: High-Performance Liquid Chromatography (HPLC).

• Column: Aminex HPX-87H (Bio-Rad) or equivalent organic acid column.

• Mobile Phase: 5 mM H₂SO₄.

• Conditions: 35–50°C, Flow rate 0.5–0.6 mL/min.

• Detection: UV at 210 nm (for acids) and RI (for glucose).

• Retention Order (Typical): 2,5-DKG < 2-KGA < 5-KGA < Glucose < Gluconic Acid. Note: Standards must be run to confirm specific column behavior.

Performance Metrics & Troubleshooting

Parameter	Target Value	Troubleshooting
Yield (Y p/s)	> 0.90 g/g	If low: Check for 5-KGA (pH too high?) or biomass overgrowth.
Productivity	> 3.0 g/L/h	If low: Oxygen limitation is the most common cause. Increase kLa.[7]
Final Titer	> 150 g/L	If low: Glucose inhibition. Improve feeding strategy.
Browning	Minimal	Caused by Maillard reactions or 2,5-DKG degradation. Lower T to 28°C.

References

• Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus . Synthetic and Systems Biotechnology. (2019).[8]

• Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes . Frontiers in Bioengineering and Biotechnology. (2022).

• Glucose oxidation and PQQ-dependent dehydrogenases in Gluconobacter oxydans . Journal of Molecular Microbiology and Biotechnology. (2009).

• A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid . Applied Microbiology and Biotechnology. (2005).[2] (Cited for competitive pathway mechanism).[8]

• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells . AMB Express. (2020).

Sources

• 1. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Glucose oxidation and PQQ-dependent dehydrogenases in Gluconobacter oxydans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

2-keto-d-gluconic acid hemicalcium salt natural sources and discovery

Natural Sources, Discovery, and Isolation Methodologies[1][2]

Abstract

2-Keto-D-gluconic acid (2-KGA), specifically in its stable hemicalcium salt form (

), represents a critical "chiral pool" intermediate in carbohydrate chemistry.[1][2] While primarily recognized as a precursor in the industrial synthesis of D-erythorbic acid (isoascorbic acid) and Vitamin C, 2-KGA is a naturally occurring metabolite produced via the periplasmic oxidation of glucose by specific Gram-negative bacteria.[2] This guide provides a comprehensive technical analysis of its discovery, microbial ecology, biosynthetic mechanisms, and isolation protocols, designed for researchers in industrial biotechnology and organic synthesis.[1][2]

Part 1: Chemical Identity & Significance[2]

The "hemicalcium" nomenclature often causes confusion regarding stoichiometry.[1] It refers to the empirical ratio of calcium to the acid anion. In solution and crystal lattice, the compound exists as the neutral calcium salt of the monobasic acid.[1]

Property	Specification
IUPAC Name	Calcium (3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate
CAS Number	3470-37-9
Molecular Formula	(Salt) / (Empirical)
Molecular Weight	426.34 g/mol (Anhydrous salt)
Solubility	Sparingly soluble in cold water; solubility increases with temperature.[1][2] Insoluble in ethanol.[1][2]
pKa	~2.6 (Stronger acid than gluconic acid due to the -keto group)

Industrial Significance: Unlike the Reichstein process which utilizes 2-keto-L-gulonic acid to synthesize L-ascorbic acid (Vitamin C), 2-KGA is the primary intermediate for D-erythorbic acid (an antioxidant food preservative).[2] However, reduction of 2-KGA can also yield intermediates for Vitamin C synthesis, making it a versatile platform chemical.[1][2]

Part 2: Discovery & Historical Trajectory[2]

The discovery of 2-KGA is inextricably linked to the "Oxidative Fermentation" era of the late 19th and early 20th centuries.

• 1870 (Chemical Foundation): Hlasiwetz and Habermann first identified gluconic acid via chemical oxidation of glucose, establishing the baseline for sugar acid chemistry.[1][2]

• 1880 (Microbial Genesis): Léon Boutroux observed that Acetobacter species could oxidize glucose to gluconic acid, marking the first biological production of sugar acids.[1][2][3][4]

• 1930s-1940s (Differentiation of Keto-Acids): The critical distinction between 2-keto and 5-keto derivatives was established by Konrad Bernhauer .[2] While many Acetobacter strains produced 5-keto-D-gluconic acid (5-KGA), Bernhauer and Knobloch (1938) isolated strains of Pseudomonas and Gluconobacter that selectively oxidized the C2 position to yield 2-KGA.[2]

• 1940 (Industrial Isolation): Stubbs, Lockwood, and Ward (USDA) developed the first scalable fermentation protocol using Pseudomonas species.[1][2] They introduced the use of calcium carbonate (

  ) in the media, which neutralized the highly acidic 2-KGA as it formed, precipitating it as the insoluble calcium salt—the method still used today.[1]

Part 3: Natural Sources & Microbial Ecology

While 2-KGA is predominantly known as a fermentation product, its presence in nature is tied to specific microbial niches and, interestingly, marine algae.[1][2]

1. Microbial Producers (Primary Source)

The most prolific producers are strictly aerobic, Gram-negative bacteria found in soil and on plant surfaces (epiphytes).[1][2] They utilize "oxidative fermentation," where glucose is oxidized in the periplasm rather than the cytoplasm, generating energy via the electron transport chain without fully metabolizing the carbon skeleton.[1]

• Genus Pseudomonas: specifically P. fluorescens and P. plecoglossicida.[1][2] These are often found in the rhizosphere (root soil) where they convert plant exudates (glucose) into organic acids to solubilize mineral phosphates.[1][2]

• Genus Gluconobacter: specifically G. oxydans and G. japonicus.[1][2] Found in sugar-rich environments like flowers, fruits, and honeybees.[1][2] They are known as "rapid oxidizers."[1][2]

• Genus Serratia: S. marcescens has been engineered for high-yield production but is less common in natural isolation for this specific acid compared to Gluconobacter.[2]

2. Marine Algae (Structural Constituent)

A distinct natural source is the red algae Chondrus crispus (Irish Moss).[1][2][5][6] 2-KGA units have been identified as minor constituents within the carrageenan polysaccharide backbone.[2] Unlike the free acid found in bacterial cultures, here it exists as a sulfated structural unit, contributing to the polymer's gelling properties.[1]

Part 4: Biosynthetic Mechanism[1]

The production of 2-KGA is a non-phosphorylative oxidation process occurring in the periplasmic space of the bacteria. This location is crucial: because the enzymes are membrane-bound and face the periplasm, the product (2-KGA) accumulates outside the cytoplasm, preventing it from being consumed by the cell's central metabolism (Krebs cycle).[1][2]

The Enzyme Cascade:

• Glucose Dehydrogenase (GDH): A PQQ-dependent enzyme oxidizes D-Glucose to D-Gluconate.[2]

• Gluconate Dehydrogenase (GADH): A membrane-bound flavoprotein-cytochrome c complex oxidizes D-Gluconate to 2-Keto-D-Gluconate.[2]

Figure 1: Periplasmic oxidation pathway of D-Glucose to 2-KGA.[1][2] Note that transport into the cytoplasm is minimized in industrial strains to prevent carbon loss.

Part 5: Production & Isolation Protocol

This protocol describes the isolation of the hemicalcium salt from a Pseudomonas fluorescens fermentation. The causality of adding

is two-fold: it buffers the pH (preventing cell death from acidity) and drives the reaction forward by precipitating the product.

Reagents & Equipment[1][2]

• Strain: Pseudomonas fluorescens (e.g., AR4 or similar oxidative strain).[1][2][7]

• Medium: Glucose (100 g/L), Corn Steep Liquor (20 g/L),

  (0.5 g/L), Urea (2 g/L).[1][2]

• Buffering Agent: Sterile Calcium Carbonate (

  ).[1][2]

• Equipment: 5L Stirred Tank Bioreactor, Filtration unit (Buchner funnel), Rotary Evaporator.[1][2]

Step-by-Step Methodology

• Inoculation & Fermentation:

  • Inoculate media with 10% (v/v) seed culture.[1][2]

  • Critical Step: Add sterile

    (25-30 g/L) directly to the fermenter.[2]

  • Maintain temperature at 30°C and agitation at 600 rpm. High aeration (1.0 vvm) is required as the dehydrogenases are oxygen-dependent.[1][2]

  • Run for 24-36 hours. Monitor glucose consumption via HPLC or refractive index.

• Harvesting & Clarification:

  • The broth will become thick/opaque due to cell mass and suspended calcium salts.

  • Heat the broth to 60°C for 20 minutes to solubilize the calcium 2-keto-gluconate (solubility increases with heat) and kill the bacteria.[2]

  • Filtration 1: Filter hot (using Celite/diatomaceous earth) to remove biomass and unreacted

    .[1][2] The filtrate contains the dissolved product.

• Crystallization (Salt Formation):

  • Concentrate the clear filtrate under vacuum to ~50% of original volume.

  • Add Ethanol (95%) slowly to the concentrate (Ratio 2:1 Ethanol:Broth) while stirring at 4°C.

  • Calcium 2-keto-D-gluconate will precipitate as white crystals.[2]

  • Filtration 2: Collect crystals via vacuum filtration.[1][2] Wash with cold 50% ethanol.[1][2]

• Purification (Optional):

  • Recrystallize from hot water if higher purity (>99%) is required for analytical standards.[1][2]

Figure 2: Downstream processing workflow for the isolation of Calcium 2-keto-D-gluconate.

Part 6: Characterization[1][2]

To validate the identity of the isolated "hemicalcium" salt, the following analytical methods are standard:

• HPLC Analysis:

  • Column: Aminex HPX-87H (Bio-Rad) or equivalent ion-exclusion column.[2]

  • Mobile Phase: 5 mM

    .[1][2]

  • Detector: Refractive Index (RI) or UV at 210 nm.[1][2]

  • Retention Time: 2-KGA elutes distinctively from Gluconic Acid and 5-KGA.[2]

• Stoichiometric Verification:

  • Calcium Content: EDTA titration should yield ~4.7% Ca (w/w) for the hemicalcium dihydrate form, or verify against theoretical calc for anhydrous.[1][2]

  • XRD (X-Ray Diffraction): Compare crystal lattice fingerprint against reference pattern (JCPDS card) to confirm the specific salt hydrate form.[1][2]

References

• Stubbs, J. J., Lockwood, L. B., Roe, E. T., Tabenkin, B., & Ward, G. E. (1940).[1][2][8] Bacterial Production of Ketogluconic Acids from Glucose. Industrial & Engineering Chemistry. Link[1][2]

• Bernhauer, K., & Knobloch, H. (1938).[1][2][8] Oxidative Fermentations by Bacteria. Naturwissenschaften. (Historical reference for strain differentiation).

• Sun, L., Wang, D., Sun, W., et al. (2021).[1][2] Characterization of a transcriptional regulator PtxS from Pseudomonas plecoglossicida for regulating 2-ketogluconic acid metabolism. International Journal of Biological Macromolecules. Link

• Zeng, W., Cai, W., Liu, L., et al. (2019).[1][2] Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus. Synthetic and Systems Biotechnology.[1][2] Link

• Percival, E. G. V. (1949).[1][2] The structure of the carbohydrate sulphates (Irish Moss). Quarterly Reviews, Chemical Society.[1][2] Link

• Cayman Chemical. (n.d.).[1][2] 2-keto-D-Gluconic Acid (calcium salt) Product Information. Link

Sources

• 1. Gluconic acid - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. ftb.com.hr [ftb.com.hr]
• 4. tsijournals.com [tsijournals.com]
• 5. Organic Irish Moss Powder Supplier | Bulk Organic Irish Moss Powder [bulksale.jeevaorganic.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 8. journals.asm.org [journals.asm.org]

Metabolic Architecture of 2-Keto-D-Gluconic Acid in Pseudomonas Species

Topic: Metabolic Role of 2-Keto-D-Gluconic Acid in Pseudomonas Species Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In Pseudomonas species, the metabolism of glucose does not follow the canonical Embden-Meyerhof-Parnas (EMP) glycolysis found in E. coli. Instead, these obligate aerobes utilize a specialized "periplasmic oxidation loop" that rapidly converts glucose into organic acids—specifically gluconate (GA) and 2-keto-D-gluconic acid (2-KGA) —before transport into the cytoplasm.[1]

This guide delineates the biochemical trajectory of 2-KGA, from its periplasmic synthesis to its cytoplasmic integration into the Entner-Doudoroff (ED) pathway. For researchers, understanding this pathway is critical: it represents a non-phosphorylative carbon sequestration strategy, a mechanism for environmental phosphate solubilization, and a potential target for virulence attenuation in P. aeruginosa.

The Periplasmic Oxidation Loop

Pseudomonas species (e.g., P. aeruginosa, P. putida, P. fluorescens) possess a competitive strategy to sequester carbon resources. Rather than transporting glucose directly, they oxidize it in the periplasm.[1][2][3][4][5] This prevents glucose utilization by competitors that lack specific organic acid transporters.

Enzymatic Cascade

The conversion occurs via membrane-bound dehydrogenases located on the outer face of the cytoplasmic membrane, delivering electrons directly to the ubiquinone pool (electron transport chain) without cytoplasmic ATP generation.

• Glucose Dehydrogenase (Gcd):

  • Cofactor: Pyrroloquinoline quinone (PQQ).[5][6][7]

  • Reaction: D-Glucose

    D-Gluconate + 2H .

  • Location: Periplasmic face of the inner membrane.

  • Significance: Rapid acidification of the periplasm.

• Gluconate Dehydrogenase (Gad):

  • Structure: Heterotrimeric complex (gadABC genes).

  • Cofactor: FAD/PQQ-dependent (strain specific variations).

  • Reaction: D-Gluconate

    2-Keto-D-Gluconate (2-KGA) .[8]

  • Location: Membrane-bound.[1][9]

  • Specificity: Highly specific for the C2 position oxidation.

Bioenergetic Implications

Unlike cytoplasmic glycolysis, this oxidation generates proton motive force (PMF) directly via the electron transport chain but produces no substrate-level phosphorylation. The accumulation of 2-KGA in the extracellular milieu acts as a "carbon cache" that can be retrieved when glucose is exhausted.

Cytoplasmic Utilization: The kgu Operon

Once synthesized, 2-KGA must be transported and processed to enter central metabolism.[8] This relies on the 2-ketogluconate utilization (kgu) operon , typically organized as kguE-kguK-kguT-kguD.[8][10]

Transport (KguT)[5][8][11]

• Gene: kguT

• Function: A specific permease that actively transports 2-KGA from the periplasm into the cytoplasm against a concentration gradient.

• Therapeutic Relevance: In P. aeruginosa, deletion of kguT significantly attenuates virulence, making it a potential drug target.[2]

Phosphorylation (KguK)

• Gene: kguK

• Enzyme: 2-ketogluconate kinase.[5][9]

• Reaction: 2-KGA + ATP

  2-keto-6-phosphogluconate (2K6PG) + ADP.

• Mechanism: An ATP-dependent phosphorylation at the C6 position.[11] This step "locks" the metabolite inside the cell.

Reduction (KguD)[8][12]

• Gene: kguD

• Enzyme: 2-keto-6-phosphogluconate reductase.[4][5][8]

• Reaction: 2K6PG + NADPH + H

  6-phosphogluconate (6PG) + NADP .

• Integration: The product, 6PG, is the central intermediate of the Entner-Doudoroff pathway, eventually yielding pyruvate and glyceraldehyde-3-phosphate.

Pathway Visualization

The following diagram illustrates the compartmentalization of the pathway, highlighting the flow from the periplasm to the cytoplasm and the specific enzymes involved.

Figure 1: The metabolic flux of 2-KGA in Pseudomonas. Note the periplasmic oxidation followed by active transport and cytoplasmic phosphorylation.

Regulation: The PtxS Switch

The expression of the kgu operon is tightly controlled to prevent futile cycling.

• Regulator: PtxS (LacI family transcriptional regulator).[8][12]

• Mechanism: In the absence of 2-KGA, PtxS binds to operator sites upstream of the kgu operon, repressing transcription.[8]

• Induction: Intracellular 2-KGA acts as the effector molecule. It binds to PtxS, causing a conformational change that releases the repressor from the DNA, allowing transcription of kguT, kguK, and kguD.

• Carbon Catabolite Repression (CCR): In the presence of succinate or other preferred carbon sources, the pathway may be downregulated via the Crc global regulator, though 2-KGA utilization is often prioritized over glucose direct uptake in certain strains.

Physiological & Ecological Significance

Phosphate Solubilization

The production of 2-KGA is a key mechanism for Mineral Phosphate Solubilization (MPS) .

• Mechanism: 2-KGA is a strong organic acid (pKa ~2.6). Its secretion into the rhizosphere acidifies the environment.

• Chelation: The carboxyl and keto groups chelate cations (Ca²⁺, Fe³⁺, Al³⁺) bound to insoluble phosphates (e.g., hydroxyapatite, tricalcium phosphate), releasing soluble orthophosphate (PO₄³⁻) for bacterial and plant uptake.

• Application: Pseudomonas fluorescens strains hyper-producing 2-KGA are used as bio-inoculants to enhance crop yield in phosphorus-deficient soils.

Competitive Exclusion

By rapidly oxidizing glucose to 2-KGA in the periplasm, Pseudomonas effectively "claims" the glucose. Many competing soil microbes lack the specific kguT transporter required to utilize 2-KGA. Pseudomonas can then leisurely transport the 2-KGA back into the cell when competition is lower.

Experimental Protocols

Quantification of 2-KGA via HPLC

To study pathway activity, precise quantification of extracellular 2-KGA is required.

Methodology: High-Performance Liquid Chromatography (HPLC) with UV or Refractive Index (RI) detection.

Parameter	Specification
Column	Bio-Rad Aminex HPX-87H (or equivalent ion-exclusion column)
Mobile Phase	5 mM H₂SO₄ (Sulfuric Acid)
Flow Rate	0.5 – 0.6 mL/min
Temperature	35°C – 50°C (Column dependent)
Detection	UV at 210 nm (preferred for organic acids) or RI
Injection Vol	10–20 µL
Retention Time	2-KGA typically elutes between 9–11 min (distinct from Gluconate ~12 min and Glucose ~15 min)

Step-by-Step Protocol:

• Sample Prep: Centrifuge bacterial culture (10,000 x g, 5 min) to remove cells.

• Filtration: Filter supernatant through a 0.22 µm PVDF membrane to protect the column.

• Standard Curve: Prepare 2-KGA standards (Sigma-Aldrich) ranging from 1 mM to 50 mM in mobile phase.

• Analysis: Inject samples. Integrate the peak area at the specific retention time. Calculate concentration using the linear regression of the standard curve.

Genetic Validation (Creating a kguT Mutant)

To confirm the role of 2-KGA transport, a knockout of the kguT gene is the gold standard.

• Vector Construction: Amplify ~500bp upstream and downstream flanking regions of kguT. Clone into a suicide vector (e.g., pK18mobsacB) flanking an antibiotic resistance cassette (e.g., Gentamicin).

• Conjugation: Transfer plasmid from E. coli donor (e.g., S17-1) to Pseudomonas recipient via biparental mating.

• Selection: Select for single crossovers on plates containing Gentamicin + Irgasan (to kill E. coli).

• Counter-Selection: Plate on Sucrose (10-15%) to force excisions (double crossover).

• Screening: Screen colonies for Gentamicin sensitivity (if markerless) or resistance (if marked) and confirm deletion via colony PCR using primers flanking the deletion site.

• Phenotype Check: The mutant should grow on glucose (via the gluconate/GntP route or direct glucose uptake) but fail to grow on 2-KGA as a sole carbon source .

References

• Swanson, B. L., et al. (2000). Characterization of the 2-ketogluconate utilization operon in Pseudomonas aeruginosa PAO1.[8][13] Molecular Microbiology, 37(3), 561-573.[13] Link

• Sun, L., et al. (2020). A 2-ketogluconate kinase KguK in Pseudomonas plecoglossicida JUIM01: Enzymatic characterization and its role in 2-keto-D-gluconic acid metabolism.[9] International Journal of Biological Macromolecules, 164, 2640-2648.[9] Link

• Daddaoua, A., et al. (2012). The transcription factor PtxS controls the expression of the 2-ketogluconate utilization operon in Pseudomonas aeruginosa.[12] Journal of Bacteriology, 194(16), 4298-4307. Link

• Miller, S. H., et al. (2010). The role of gluconate production by Pseudomonas spp. in the mineralization and bioavailability of calcium–phytate to Nicotiana tabacum. Canadian Journal of Microbiology, 56(12), 1003-1012. Link

• Whiting, P. H., et al. (1976). The role of glucose dehydrogenase in the metabolism of glucose by Pseudomonas aeruginosa. Biochemical Journal, 154(3), 659-668. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Sanguinarine Inhibits the 2-Ketogluconate Pathway of Glucose Utilization in Pseudomonas aeruginosa [frontiersin.org]
• 3. Molecular Characterization of a Transcriptional Regulator GntR for Gluconate Metabolism in Industrial 2-Ketogluconate Producer Pseudomonas plecoglossicida JUIM01 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Phosphate solubilizing bacteria with glucose dehydrogenase gene for phosphorus uptake and beneficial effects on wheat | PLOS One [journals.plos.org]
• 7. Role of Gluconic Acid Production in the Regulation of Biocontrol Traits of Pseudomonas fluorescens CHA0 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. A 2-ketogluconate kinase KguK in Pseudomonas plecoglossicida JUIM01: Enzymatic characterization and its role in 2-keto-… [ouci.dntb.gov.ua]
• 10. Characterization of the 2-ketogluconate utilization operon in Pseudomonas aeruginosa PAO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pseudomonas putida KT2440 Strain Metabolizes Glucose through a Cycle Formed by Enzymes of the Entner-Doudoroff, Embden-Meyerhof-Parnas, and Pentose Phosphate Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. journals.asm.org [journals.asm.org]

review of biotechnological production of 2-keto-d-gluconic acid

Biotechnological Production of 2-Keto-D-Gluconic Acid: A Process Engineering Review

Executive Summary 2-Keto-D-gluconic acid (2-KGA) is a pivotal organic acid intermediate, serving primarily as the direct precursor for D-erythorbic acid (iso-vitamin C) and, through specific reduction pathways, L-ascorbic acid (vitamin C).[1] While chemical synthesis routes exist, they are plagued by low stereospecificity and high environmental costs. This guide focuses on the oxidative fermentation of D-glucose—a dominant industrial strategy that leverages the periplasmic machinery of specific Gram-negative bacteria. We will dissect the biochemistry, strain selection, and fed-batch protocols required to achieve industrial titers (>150 g/L) and yields approaching theoretical maximums (>0.95 g/g).

Part 1: The Biochemistry & Enzymology

The Periplasmic Advantage Unlike central carbon metabolites (e.g., citric acid) that require transport into the cytoplasm, 2-KGA production in Pseudomonas and Gluconobacter species occurs in the periplasmic space . This is a critical process advantage: it decouples product accumulation from central metabolism, preventing feedback inhibition and allowing for high osmotic tolerance.

The Oxidative Pathway The conversion involves two oxidation steps catalyzed by membrane-bound dehydrogenases linked to the respiratory chain:

• D-Glucose

  D-Gluconic Acid (GA): Catalyzed by PQQ-dependent Glucose Dehydrogenase (mGDH).

• D-Gluconic Acid

  2-Keto-D-Gluconic Acid (2-KGA): Catalyzed by FAD- or PQQ-dependent Gluconate Dehydrogenase (GADH).

Crucial Note: In Gluconobacter oxydans, a competing pathway exists where GA is converted to 5-keto-D-gluconic acid (5-KGA). Strain engineering (e.g., knocking out ga5dh) is often required to shift flux solely to 2-KGA.

Caption: Periplasmic oxidation of Glucose to 2-KGA linked to the Electron Transport Chain. Note the competitive 5-KGA pathway common in wild-type Gluconobacter.

Part 2: Strain Selection & Engineering

Selection depends on the specific industrial constraint: phage susceptibility vs. byproduct formation.

Feature	Pseudomonas spp.[2][3] (e.g., P. plecoglossicida, P. fluorescens)	Gluconobacter spp. (e.g., G. oxydans, G. japonicus)
Primary Advantage	High specificity for 2-KGA; fewer byproducts (5-KGA).	Extreme osmotic tolerance; handles high glucose (>200 g/L).
Key Weakness	Susceptible to bacteriophage infection in large-scale fermenters.	"Leaky" metabolism; produces 5-KGA unless engineered.
Yield (g/g)	0.95 – 1.07 (Near theoretical)	0.85 – 0.95 (Wild type); >0.95 (Engineered)
Optimum pH	5.5 – 6.5 (Strict control needed)	4.5 – 6.0 (Acid tolerant)

Recommendation: For high-purity applications, engineered Gluconobacter japonicus (with

) or phage-resistant ** Pseudomonas plecoglossicida** are the current industrial gold standards.

Part 3: Fermentation Protocol (Fed-Batch)

Objective: Produce >150 g/L 2-KGA using P. plecoglossicida or equivalent. Rationale: High initial glucose inhibits GADH activity. A fed-batch approach maintains glucose below inhibitory levels while maximizing final titer.

Inoculum Preparation

• Medium: Luria-Bertani (LB) or Glucose-Yeast Extract-CaCO3.

• Conditions: 30°C, 200 rpm, 24 hours.

• Transfer Criteria: OD600 > 2.0. Inoculate production tank at 5-10% (v/v).

Production Medium (Base)[2]

• Glucose: 120–140 g/L (Do not exceed 150 g/L initially).

• Corn Steep Liquor (CSL): 15–20 g/L (Nitrogen/Vitamin source).

• CaCO3: 30–40 g/L (Buffer & precipitant).

• MgSO4[4]·7H2O: 0.5 g/L.

• Urea: 1.0 g/L (Optional aux nitrogen source).

Fermentation Parameters & Control

• Temperature: 30–34°C. (Higher temps favor reaction rate but risk enzyme denaturation; 34°C is optimal for P. plecoglossicida).

• Aeration (DO): CRITICAL. Maintain DO > 20%.

  • Why? The dehydrogenases dump electrons into the respiratory chain. Oxygen is the terminal electron acceptor. Oxygen limitation halts production immediately.

  • Settings: 1.0 – 1.5 vvm (volume air per volume liquid per minute) with agitation cascading to maintain DO.

• pH Control:

  • The reaction produces acid, dropping pH.

  • Maintain pH 5.5–6.0 using automatic addition of CaCO3 slurry or NaOH .

  • Insight: Using CaCO3 is preferred as it forms Calcium-2-Keto-Gluconate in situ, which precipitates out, reducing product inhibition in the liquid phase.

Feeding Strategy (The "Driver")

• Trigger: When residual glucose drops to ~20–25 g/L (approx. 12–16 hours).

• Feed: 500–600 g/L Glucose solution (concentrated syrup).

• Rate: Constant or pulse-feed to maintain residual glucose between 10–30 g/L.

• Termination: When glucose is exhausted and DO spikes (indicating metabolic cessation). Typical time: 30–48 hours.

Part 4: Downstream Processing (DSP)

The target product is typically recovered as the Calcium Salt (Calcium 2-keto-D-gluconate) due to its low solubility compared to the free acid.

Caption: Standard industrial downstream workflow for recovering Calcium 2-KGA.

Protocol Validation:

• Cell Removal: If CaCO3 was used in fermentation, the broth contains both cells and solid Ca-2KGA. You must first acidify (with HCl) to solubilize the product, then filter cells, then re-neutralize with Ca(OH)2 to re-precipitate the pure salt.

• Polishing: Activated carbon decolorization is often required before crystallization to remove pigments from Corn Steep Liquor.

Part 5: References

• Sun, W. J., et al. (2019). "The role of kguT gene in 2-ketogluconate-producing Pseudomonas plecoglossicida JUIM01."[3] Applied Biochemistry and Biotechnology. Link

• Zeng, W., et al. (2019). "Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus."[2] Synthetic and Systems Biotechnology. Link

• Li, Z., et al. (2020). "Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells." AMB Express. Link

• Sun, L., et al. (2012). "Study on the application of phage-resistant strain Pseudomonas fluorescens AR4 in industrial production of 2-keto-D-gluconic acid." Journal of Food Science. Link

• Cayman Chemical. "2-keto-D-Gluconic Acid (calcium salt) Product Information." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 4. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Chemical Structure and Stability of 2-Keto-D-Gluconic Acid Hemicalcium Salt

[1]

Executive Summary

2-Keto-D-gluconic acid hemicalcium salt (2-KGA-Ca), also known as calcium 2-keto-D-gluconate, is a pivotal intermediate in the industrial synthesis of D-isoascorbic acid (erythorbic acid) and a specialized calcium supplement.[1][2] Its stability profile is governed by the interplay between the

-keto functionality and the calcium coordination sphere. This guide provides a rigorous analysis of its physicochemical properties, degradation mechanisms, and validated analytical protocols for researchers in pharmaceutical and food science domains.[1]

Chemical Structure & Coordination Chemistry[1]

Molecular Identity[1][2]

• IUPAC Name: Calcium bis(D-arabino-2-hexulosonate)[1]

• Common Names: 2-Keto-D-gluconic acid hemicalcium salt; Calcium 2-oxogluconate[1][2]

• CAS Number: 3470-37-9 (Anhydrous/Generic), 304655-85-4 (Monohydrate)[1][2]

• Molecular Formula:

  (typically monohydrate, )[1]

• Molecular Weight: 426.34 g/mol (Anhydrous basis)[1]

Structural Topology

Unlike simple gluconates, the 2-keto position introduces

hybridization at C2, altering the chelation bite angle.[1] The calcium ion ( ) typically adopts a coordination number of 8, forming a distorted dodecahedral or antiprismatic geometry.[1]

• Primary Chelation: The

  ion is anchored by the carboxylate oxygens (C1) and the hydroxyl oxygen at C3 or C4.[1]

• The Hemicalcium Nomenclature: The term "hemicalcium" denotes the stoichiometry of 0.5 moles of calcium per 1 mole of 2-keto-D-gluconic anion (

  ), resulting in the neutral salt .[1]

Polymorphism and Hydration

2-KGA-Ca predominantly crystallizes as a monohydrate . The water molecule is structural, bridging the calcium centers to form a coordination polymer.[1] This lattice water is critical for stability; its removal (dehydration) often precedes crystal lattice collapse and amorphous degradation.[1]

Physicochemical Stability Profile

Thermal Stability & Degradation

Thermal decomposition of 2-KGA-Ca occurs in distinct phases, quantifiable via Thermogravimetric Analysis (TGA).

Phase	Temperature Range	Phenomenon	Mechanistic Insight
I	80°C – 120°C	Dehydration	Loss of lattice water ( ).[1] Endothermic event.[1] Crystal lattice strain increases.[1]
II	120°C – 160°C	Metastable Zone	Anhydrous salt is kinetically stable but hygroscopic.[1]
III	> 165°C	Decomposition	Decarboxylation of the -keto acid moiety. Formation of furans and polymerization (browning).[1]

Solution Stability and pH Sensitivity

The 2-keto group renders the molecule more reactive than parent gluconic acid.

• Acidic pH (< 3.0): Promotes lactonization and potential decarboxylation to arabinose derivatives.[1]

• Neutral pH (6.0 - 7.5): Maximal stability.[1] The calcium chelation stabilizes the open-chain form, preventing cyclization.[1]

• Alkaline pH (> 8.0): Susceptible to

  -elimination and retro-aldol reactions, leading to chain scission and yellowing.[1]

Degradation Pathway Visualization

The following diagram illustrates the critical synthesis and degradation pathways centered on 2-KGA.

Figure 1: Metabolic and degradation pathways of 2-Keto-D-Gluconic Acid.

Analytical Protocols

High-Performance Liquid Chromatography (HPLC)

Objective: Quantify 2-KGA purity and separate it from related impurities (Gluconic acid, 2,5-Diketo-gluconic acid).

• Principle: Anion exchange or ion-exclusion chromatography.[1]

• Causality: Standard C18 columns fail to retain highly polar sugar acids.[1] An Amino (

  ) or specialized Organic Acid column is required.[1]

Protocol:

• Column: Shim-pack CLC-NH2 (150 mm × 6 mm, 5 μm) or Aminex HPX-87H.[1]

• Mobile Phase:

  • Option A (NH2): 0.015 mol/L

    (pH adjusted to 4.1 with ).[1][3][4]

  • Option B (Aminex): 5 mM

    .[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm . (Note: Refractive Index (RI) can be used but UV is more selective for the keto group).[1]

• Temperature: 35°C (NH2) or 50°C (Aminex).

Validation Criteria:

• Resolution (

  ) between 2-KGA and Gluconic Acid > 1.5.[1]

• Tailing factor < 1.2.[1]

Thermal Stability Testing (TGA/DSC)

Objective: Determine hydration state and decomposition onset.[1][5] Protocol:

• Sample: 5–10 mg of 2-KGA-Ca powder.

• Pan: Alumina (open) for TGA; Aluminum (crimped, pinhole) for DSC.[1]

• Ramp: 10°C/min from 30°C to 300°C.

• Purge: Nitrogen (50 mL/min) to prevent oxidative artifacts.

• Analysis:

  • Measure % weight loss at 120°C (Water content).[1]

  • Identify

    of decomposition (exothermic inflection).[1][5]

Analytical Workflow Diagram

Figure 2: Integrated analytical workflow for quality control of 2-KGA-Ca.

Storage and Handling Recommendations

Based on the stability data, the following storage protocols are mandatory to maintain API integrity:

• Humidity Control: Store at RH < 60%. The anhydrous form is hygroscopic and will revert to the monohydrate or form a sticky gum if exposed.[1]

• Temperature: Refrigerate (2-8°C) for long-term storage to inhibit slow decarboxylation.

• Container: Tightly sealed HDPE or glass containers with silica desiccant.

References

• Sun, S., et al. (2007).[1][3] Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC. Chinese Journal of Chromatography. Retrieved from [Link]

• PubChem. (n.d.).[1][2] Calcium 2-ketogluconate Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

• Valor, A., et al. (2002).[1][6] Thermal decomposition of the calcium salts of several carboxylic acids. Thermochimica Acta. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Calcium 2-ketogluconate | C12H18CaO14 | CID 25113464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.org [mdpi.org]
• 4. researchgate.net [researchgate.net]
• 5. ruipugroup.com [ruipugroup.com]
• 6. researchgate.net [researchgate.net]

2-Keto-D-Gluconic Acid: The Pivot Precursor in Vitamin C &amp; Iso-Vitamin C Synthesis

This guide serves as a technical deep-dive into the role of 2-Keto-D-Gluconic Acid (2-KGA) in the synthesis of Vitamin C (L-Ascorbic Acid) and its stereoisomer, Erythorbic Acid (D-Isoascorbic Acid).

Technical Whitepaper & Operational Guide

Executive Summary

In the industrial synthesis of ascorbates, 2-Keto-D-Gluconic Acid (2-KGA) occupies a critical "pivot point."[1] While often overshadowed by 2-Keto-L-Gulonic Acid (2-KLG)—the direct precursor in the classic Reichstein process—2-KGA is the primary precursor for Erythorbic Acid (Iso-Vitamin C) and a key intermediate in the 2,5-Diketo-D-Gluconic Acid (2,5-DKG) pathway for direct fermentation of L-Ascorbic Acid.

This guide details the bioprocessing of 2-KGA, its divergence into two distinct antioxidant pathways, and the metabolic engineering strategies required to drive flux toward L-Ascorbic Acid.

Molecular Mechanism & Pathway Logic

The utility of 2-KGA stems from its C5 chirality. 2-KGA retains the D-configuration of glucose. To synthesize L-Ascorbic Acid (which requires L-configuration at C5), an inversion must occur. This necessitates the oxidation of 2-KGA to 2,5-DKG, followed by a stereospecific reduction.

Pathway Visualization

The following diagram illustrates the divergence between the Erythorbic Acid route (retention of configuration) and the L-Ascorbic Acid route (inversion via 2,5-DKG).

Caption: Divergence of 2-KGA into Erythorbic Acid (left) and L-Ascorbic Acid (right) via the 2,5-DKG intermediate.[2]

Stage 1: Bioproduction of 2-KGA

The industrial production of 2-KGA is an oxidative fermentation process, typically utilizing Pseudomonas or Gluconobacter species. The process relies on periplasmic membrane-bound dehydrogenases, meaning the product accumulates extracellularly, simplifying downstream recovery.

Protocol: High-Yield Fermentation

Strain: Pseudomonas plecoglossicida JUIM01 or Gluconobacter oxydans.[3] Target Titer: 180–200 g/L. Conversion Yield: >0.95 g/g glucose.[4]

Parameter	Specification	Rationale
Substrate	D-Glucose (140 g/L initial)	High initial glucose drives biomass; fed-batch prevents inhibition.
Nitrogen Source	Corn Steep Liquor (15-20 g/L)	Provides essential growth factors and trace metals.
pH Control	Uncontrolled (allow drop to ~4.5)	Pseudomonas produces organic acids; low pH minimizes contamination.
Temperature	30°C	Optimal for dehydrogenase activity.
Aeration (DO)	DO-stat Control (>20% sat)	The oxidation of Gluconate to 2-KGA is highly oxygen-dependent.

Step-by-Step Workflow:

• Inoculum Prep: Cultivate seed culture in LB or glucose-yeast extract medium for 16–20h at 30°C.

• Fermentation Start: Inoculate 10% (v/v) into production medium containing CaCO₃ (30 g/L) to buffer initial acidity.

• Oxidative Phase (0–24h): Glucose is rapidly converted to D-Gluconic Acid. DO levels will plummet; maintain agitation to keep DO >20%.

• Second Oxidation (24–48h): D-Gluconic Acid is converted to 2-KGA.

• Harvest: Centrifuge to remove biomass. The supernatant contains 2-KGA (often as a calcium salt).

Technical Insight: The conversion of Gluconate to 2-KGA is catalyzed by Gluconate Dehydrogenase (GADH) .[5] This enzyme is membrane-bound and electron transport chain-linked. Therefore, oxygen transfer rate (OTR) is the limiting factor.

Stage 2A: The Erythorbic Acid Route (Primary Use)

This is the standard industrial application of 2-KGA. Erythorbic acid is a stereoisomer of Vitamin C used as a preservative (E315) due to its superior antioxidant stability, though it lacks Vitamin C's biological activity.

Mechanism: Chemical Esterification & Lactonization.

• Acidification: Treat Calcium-2-KGA broth with H₂SO₄ to precipitate CaSO₄ and release free 2-KGA.

• Esterification: React 2-KGA with Methanol (MeOH) and an acid catalyst to form Methyl-2-keto-D-gluconate .

• Lactonization: Treat the ester with Sodium Methoxide (NaOCH₃) or Sodium Bicarbonate. This induces enolization and ring closure to form Sodium Erythorbate .

• Purification: Acidify to precipitate Erythorbic Acid crystals.

Stage 2B: The L-Ascorbic Acid Route (Advanced)

To produce biologically active Vitamin C from 2-KGA, the chirality at C5 must be inverted (D → L). This cannot be done chemically with high yield; it requires enzymatic intervention via the 2,5-DKG Pathway .

The "2,5-DKG Shunt"

This pathway couples the oxidative power of Erwinia or Gluconobacter with the reductive specificity of Corynebacterium.

Step 1: Oxidation to 2,5-DKG

• Enzyme: 2-Keto-D-Gluconate Dehydrogenase (2-KGDH).[1]

• Reaction: 2-KGA + ½ O₂ → 2,5-Diketo-D-Gluconic Acid + H₂O.

• Challenge: 2,5-DKG is unstable and prone to non-enzymatic browning (Maillard-type reactions), which reduces yield.[2]

Step 2: Stereospecific Reduction to 2-KLG

• Enzyme: 2,5-DKG Reductase (NADPH-dependent).[6][7][8][9]

• Source: Corynebacterium sp.[2][6][9][10] (Gene often cloned into Erwinia for "one-pot" synthesis).

• Reaction: 2,5-DKG + NADPH + H⁺ → 2-Keto-L-Gulonic Acid (2-KLG) + NADP⁺.

• Outcome: 2-KLG is the direct precursor to Vitamin C.[1][2][8][10][11]

Experimental Protocol: Enzymatic Conversion

This protocol assumes the use of a recombinant Gluconobacter strain expressing Corynebacterium 2,5-DKG reductase.

• Substrate Feed: Use cell-free broth containing 2-KGA (from Stage 1) or co-culture.

• Cofactor Regeneration: The reduction requires NADPH. Glucose is often added as a "helper substrate" to regenerate NADPH via the Pentose Phosphate Pathway.

• Conditions:

  • pH: 6.0–7.0 (Neutral pH favors reductase activity but accelerates 2,5-DKG browning; trade-off required).

  • Temperature: 25–30°C.

• Validation: Monitor 2,5-DKG disappearance and 2-KLG appearance via HPLC.

  • HPLC Column: Aminex HPX-87H or Shim-pack CLC-NH2.

  • Mobile Phase: 5mM H₂SO₄ or Ammonium Dihydrogen Phosphate.

  • Detection: UV at 210 nm.

Process Optimization & Challenges

The conversion of 2-KGA to Vitamin C is technically demanding due to the instability of the 2,5-DKG intermediate.

Challenge	Root Cause	Mitigation Strategy
Browning	2,5-DKG degrades at neutral/alkaline pH or high temps.	Shorten fermentation time (48h max); maintain pH < 6.0; use fed-batch to limit 2,5-DKG accumulation.
Cofactor Imbalance	Reductase requires NADPH; host may lack sufficient pool.	Metabolic engineering to overexpress Pentose Phosphate Pathway genes (e.g., zwf, gnd).
Oxygen Conflict	Oxidation (Step 1) needs O₂; Reduction (Step 2) competes for electrons.	Two-stage fermentation or precise DO control (high initially, lower during reduction phase).

References

• Production of 2-Keto-L-Gulonic Acid from D-Glucose by Two-Stage Fermentation. Applied and Environmental Microbiology. Link

• Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. Frontiers in Bioengineering and Biotechnology. Link

• Two-Stage Semi-Continuous 2-Keto-Gluconic Acid Production by Pseudomonas plecoglossicida. Frontiers in Microbiology. Link

• Crystal structure of 2,5-diketo-D-gluconic acid reductase A complexed with NADPH. Proceedings of the National Academy of Sciences. Link

• Process for the production of 2-keto-D-gluconic acid (Patent EP0867446B1). Google Patents. Link

• Manufacture of L-ascorbic acid and D-erythorbic acid (Patent US6146860A). Google Patents. Link

Sources

• 1. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. Purification and characterization of 2,5-diketo-D-gluconate reductase from Corynebacterium sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crystal structure of 2,5-diketo-D-gluconic acid reductase A complexed with NADPH at 2.1-A resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural alteration of cofactor specificity in Corynebacterium 2,5-diketo-D-gluconic acid reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crystal structure of 2,5-diketo-d-gluconic acid reductase A complexed with NADPH at 2.1-Å resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural alteration of cofactor specificity in Corynebacterium 2,5-diketo-D-gluconic acid reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Technical Guide: 2-Ketogluconic Acid (2-KGA) Fermentation

Topic: Historical Overview & Technical Guide to 2-Ketogluconic Acid Fermentation Content Type: Advanced Technical Whitepaper Audience: Bioprocess Engineers, Metabolic Engineers, and Industrial Chemists.

Executive Summary & Disambiguation

2-Ketogluconic acid (2-KGA) , formally 2-keto-D-gluconic acid, is a pivotal organic acid primarily utilized as the immediate precursor for Erythorbic Acid (D-Isoascorbic Acid) , a stereoisomer of Vitamin C used extensively as a food antioxidant (E315).[1]

Critical Disambiguation:

• 2-KGA (2-keto-D-gluconic acid): Precursor to Erythorbic Acid.[2] Produced via periplasmic oxidation of gluconate.[3]

• 2-KLG (2-keto-L-gulonic acid): Precursor to L-Ascorbic Acid (Vitamin C).[2][4][5][6][7] Produced via a different pathway (often involving Ketogulonicigenium vulgare).[6]

This guide focuses exclusively on 2-KGA , tracing its evolution from early oxidative fermentation discoveries to modern high-density fed-batch protocols using Pseudomonas and Klebsiella species.

The Biochemical Foundation: Periplasmic Oxidative Pathway

The industrial efficiency of 2-KGA production relies on the oxidative fermentation capabilities of Gram-negative bacteria, specifically Pseudomonas, Gluconobacter, and Serratia. Unlike central carbon metabolism (glycolysis/TCA), this pathway occurs in the periplasmic space , decoupling product formation from biomass generation.

The Mechanism[6]

• Glucose Oxidation: Glucose is oxidized to Gluconic Acid (GA) by a membrane-bound, Pyrroloquinoline Quinone (PQQ)-dependent Glucose Dehydrogenase (GDH) .[3][8]

• Gluconate Oxidation: Gluconic acid is subsequently oxidized to 2-KGA by a flavin-bound Gluconate Dehydrogenase (GADH) .[3][9]

Key Bioenergetic Advantage: Since both enzymes are membrane-bound and face the periplasm, the substrate (glucose) and intermediates do not require active transport across the inner membrane.[3] Electrons are transferred directly to the ubiquinone pool, generating a Proton Motive Force (PMF) without the carbon loss associated with decarboxylation.

Pathway Visualization (Graphviz)

Caption: The periplasmic oxidative pathway in Pseudomonas/Gluconobacter. Note the direct electron transfer to Ubiquinone (UQ) via PQQ and FAD cofactors.

Historical Evolution of Production Strains

The history of 2-KGA fermentation is defined by a shift from "wild-type screening" to "rational metabolic engineering."

Era	Key Milestone	Dominant Organism	Technical Insight
1930s-1950s	Discovery	Acetobacter / Gluconobacter	Identification that "oxidative bacteria" accumulate acids rather than alcohol. Early observation of 2-KGA as a "byproduct" of gluconate production.
1960s-1980s	Process Optimization	Serratia marcescens	Development of continuous fermentation protocols. Recognition that high aeration (kLa) is critical for the oxidative enzymes.
1990s-2000s	The Pseudomonas Shift	Pseudomonas fluorescens	Identification of P. fluorescens strains (e.g., AR4) capable of tolerating higher substrate concentrations (>150 g/L glucose) and resisting phage infection.
2010s-Present	Genetic & pH Control	Klebsiella pneumoniae / Recombinant G. oxydans	Two-Stage Strategies: Decoupling growth (neutral pH) from production (acidic pH) to maximize GADH activity. Overexpression of gad operons to reduce intermediate gluconate accumulation.

Detailed Experimental Protocol

Protocol Focus: High-Yield Fed-Batch Fermentation using Pseudomonas fluorescens (Representative of modern industrial standards).

Objective: Produce >150 g/L 2-KGA from glucose corn steep liquor medium.

Strain & Seed Preparation

• Strain: Pseudomonas fluorescens AR4 (or equivalent industrial strain).

• Seed Medium: 20 g/L Glucose, 5 g/L Corn Steep Liquor (CSL), 2 g/L KH₂PO₄, 0.5 g/L MgSO₄·7H₂O.

• Inoculum Prep: Incubate at 30°C, 200 RPM for 12-16 hours (Mid-log phase, OD₆₀₀ ≈ 1.5-2.0).

Fermentation Setup (5L Bioreactor)

• Basal Medium:

  • Glucose: 60 g/L (Initial)

  • Corn Steep Liquor: 15-20 g/L (Nitrogen source)

  • Urea: 1.0 g/L

  • KH₂PO₄: 2.0 g/L

  • CaCO₃: 20-30 g/L (Buffering agent - Critical for neutralizing acid)

• Parameters:

  • Temperature: 30°C

  • Agitation: 400-800 RPM (Cascaded to DO)

  • Aeration: 1.0 - 1.5 vvm (High oxygen demand)

  • pH: Controlled at 5.5 - 6.0 using 10M NaOH or CaCO₃ slurry.

Fed-Batch Strategy (The "Constant Glucose" Method)

• Batch Phase (0-12h): Allow cells to consume initial glucose. Monitor Dissolved Oxygen (DO). A sharp rise in DO indicates glucose depletion.

• Feeding Phase (12h - 48h):

  • Initiate feed with 600 g/L Glucose solution .

  • Feed Rate: Maintain residual glucose between 5-10 g/L. Do not overfeed, as high glucose (>20 g/L) can inhibit GADH activity (substrate inhibition).

  • Endpoint: Stop when total glucose added reaches target (approx. 180-200 g/L total) and conversion efficiency drops.

Downstream Processing (Purification)

• Clarification: Centrifugation (8000 RPM, 15 min) to remove biomass and residual CaCO₃.

• Acidification: Adjust supernatant pH to 1.5 with H₂SO₄ to precipitate Calcium Sulfate (gypsum). Filter.

• Crystallization: Concentrate the filtrate under vacuum. 2-KGA crystallizes upon cooling or via methyl esterification for subsequent erythorbic acid synthesis.

Critical Process Parameters (CPPs) & Troubleshooting

The success of 2-KGA fermentation hinges on three specific variables often overlooked in general fermentation guides.

Oxygen Transfer Rate (OTR)

The enzymes PQQ-GDH and FAD-GADH are directly linked to the respiratory chain.

• Problem: Oxygen limitation causes the respiratory chain to stall, halting the re-oxidation of PQQ and FAD.

• Solution: Maintain DO > 20%. If DO drops despite max agitation, supplement with oxygen-enriched air or increase backpressure (0.5 bar).

pH-Dependent Enzyme Kinetics

• Growth Optimal pH: 6.5 - 7.0 (for biomass accumulation).

• Production Optimal pH: 5.0 - 5.5 (for GADH activity).

• Strategy: Implement a Two-Stage pH Shift . Run the first 12 hours at pH 7.0 to build biomass, then ramp down to pH 5.5 for the production phase. This prevents acid-induced stress on cell division while maximizing product formation rates.

Calcium Carbonate Role

Unlike NaOH, CaCO₃ provides a "slow-release" buffer and forms calcium-2-ketogluconate, which is less toxic to the cells than the free acid. However, excessive CaCO₃ increases viscosity, hindering OTR.

• Optimization: Use a hybrid control: 10 g/L initial CaCO₃, followed by automated NaOH/Ca(OH)₂ dosing.

Process Flow Diagram

Caption: Industrial workflow for 2-KGA production, highlighting the critical pH shift and downstream acidification steps.

References

• Sun, W. J., et al. (2012).[1][10][11] "Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4." Biochemical Engineering Journal.

• Sun, W., et al. (2014).[1][10] "Two-stage fermentation for 2-Ketogluconic acid production by Klebsiella pneumoniae." Journal of Microbiology and Biotechnology.

• Matsushita, K., et al. (1994).[9] "Respiratory chains and bioenergetics of acetic acid bacteria." Advances in Microbial Physiology.

• Chia, M., et al. (2008). "2-Keto-gluconic acid production by Pseudomonas aeruginosa via a rational control of dissolved oxygen." Process Biochemistry.

• Pujari, V., & Chandra, T. S. (2000). "Statistical optimization of medium components for production of 2-keto-gluconic acid by Pseudomonas aeruginosa." Bioprocess Engineering.

Sources

• 1. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 6. Recent Advances in 2-Keto-l-gulonic Acid Production Using Mixed-Culture Fermentation and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. A Novel Pyrroloquinoline Quinone-Dependent 2-Keto-d-Glucose Dehydrogenase from Pseudomonas aureofaciens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 11. (PDF) Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4 [academia.edu]

Biological Functions and Industrial Applications of 2-Keto-D-Gluconic Acid in Microorganisms

Topic: Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

[1]

Executive Summary

2-Keto-D-gluconic acid (2-KGA) is a pivotal organic acid produced via the incomplete oxidation of D-glucose by specific Gram-negative bacteria, notably Pseudomonas, Gluconobacter, Serratia, and Arthrobacter. Unlike the central metabolic pathways (glycolysis/TCA) that fully oxidize carbon sources to CO₂, the production of 2-KGA occurs in the periplasmic space via a direct oxidative pathway.

Ecologically, 2-KGA functions as a potent phosphate-solubilizing agent, acidifying the rhizosphere to mobilize insoluble mineral phosphates. Industrially, it is the obligate precursor for the synthesis of Erythorbic Acid (D-Isoascorbic Acid) , a widely used food antioxidant, and serves as a chiral synthon in pharmaceutical synthesis. This guide delineates the bioenergetic mechanisms of 2-KGA production, its physiological roles, and standardized protocols for its biosynthesis and quantification.

Mechanistic Biology: The Periplasmic Oxidative Pathway

The production of 2-KGA is not a fermentation product in the anaerobic sense, but rather a result of oxidative fermentation . The pathway is unique because it bypasses the cytoplasm, occurring entirely on the periplasmic face of the inner membrane. This compartmentalization allows the accumulation of cytotoxic levels of acid without disrupting cytoplasmic pH homeostasis.

Enzymology and Bioenergetics

The conversion of Glucose to 2-KGA involves two membrane-bound dehydrogenases linked to the respiratory chain:

• Glucose Dehydrogenase (mGDH): A quinoprotein containing Pyrroloquinoline Quinone (PQQ) as a cofactor.[1] It oxidizes D-glucose to D-gluconate (via glucono-δ-lactone).

  • Reaction: Glucose + Q

    Gluconate + QH

• Gluconate Dehydrogenase (GADH): A flavoprotein-cytochrome complex (often containing FAD). It oxidizes D-gluconate to 2-keto-D-gluconate.[2][3]

  • Reaction: Gluconate + Q

    2-KGA + QH

Crucially, the electrons derived from these oxidations are transferred directly to the ubiquinone pool (Q) and subsequently to the terminal oxidase (Cytochrome

or ), generating a Proton Motive Force (PMF) for ATP synthesis.

Pathway Visualization

The following diagram illustrates the vectoral metabolism of 2-KGA coupled to the Electron Transport Chain (ETC).

Figure 1: Periplasmic oxidative pathway of 2-KGA biosynthesis coupled to the respiratory chain in Gluconobacter/Pseudomonas species.

Physiological & Ecological Functions

Phosphate Solubilization

The primary ecological role of 2-KGA secretion is the mobilization of inorganic phosphorus.[4] In soil, phosphorus is often locked in insoluble complexes like hydroxyapatite (Ca₅(PO₄)₃OH), aluminum phosphate (AlPO₄), or iron phosphate (FePO₄).

• Mechanism: 2-KGA acts via a dual mechanism:

  • Protonation: The dissociation of the carboxylic acid group (

    ) releases protons ( ), lowering the local pH and shifting the equilibrium of phosphate minerals towards dissolution.

  • Chelation: The keto group at the C2 position, combined with adjacent hydroxyl groups, forms stable chelate complexes with metal cations (

    , ). This sequesters the cation, preventing re-precipitation of the phosphate.

• Efficacy: Research indicates 2-KGA is often more effective than gluconic acid for dissolving Calcium-based phosphates due to superior chelating stability constants.

Competitive Exclusion

The rapid conversion of glucose to 2-KGA (and subsequently 2,5-diketo-gluconate in some strains) acts as a "glucose sequestration" strategy. By rapidly oxidizing glucose to an acidic product that many competitors cannot metabolize, the producing organism secures the carbon resource for later consumption (if it possesses the requisite transport and reduction enzymes) while inhibiting the growth of acid-sensitive neutrophiles.

Industrial Applications: Erythorbic Acid Production[6][7][8][9]

While often confused with Vitamin C (L-Ascorbic Acid) precursors, 2-KGA is the direct precursor to Erythorbic Acid (D-Isoascorbic Acid).

• Differentiation:

  • 2-Keto-L-Gulonic Acid (2-KLG): Precursor to L-Ascorbic Acid (Vitamin C).[5][6][7][8][9]

  • 2-Keto-D-Gluconic Acid (2-KGA): Precursor to D-Isoascorbic Acid (Erythorbic Acid).[6]

• Process: Industrial production utilizes high-yielding strains of Pseudomonas fluorescens or Arthrobacter globiformis. The fermentation broth containing 2-KGA is purified and subjected to acid-catalyzed esterification and lactonization to yield sodium erythorbate.

Experimental Protocols

Protocol: Fermentative Production of 2-KGA

Objective: High-yield production using Gluconobacter oxydans or Pseudomonas fluorescens.

Reagents:

• Production Medium: Glucose (100-150 g/L), Corn Steep Liquor (20 g/L), Urea (2 g/L), KH₂PO₄ (1 g/L), MgSO₄·7H₂O (0.5 g/L), CaCO₃ (25 g/L - crucial for pH buffering).

• Antifoam: Polypropylene glycol (PPG).

Workflow:

• Inoculum Preparation: Cultivate strain in seed medium (Glucose 20g/L, Yeast Extract 5g/L) at 30°C, 200 rpm for 18-24 hours until OD₆₀₀ reaches ~2.0.

• Fermentation: Inoculate (10% v/v) into Production Medium.

• Conditions:

  • Temperature: 30°C.

  • Aeration: High oxygen demand. Maintain DO > 20% using cascade agitation (300-800 rpm) and aeration (1-2 vvm).

  • pH Control: The production of 2-KGA will rapidly drop pH. The presence of CaCO₃ neutralizes the acid, forming Calcium 2-keto-gluconate. Maintain pH 5.5–6.0.

• Harvest: Fermentation is complete when residual glucose is < 0.5% (typically 24-48 hours).

Protocol: HPLC Quantification of 2-KGA

Objective: Accurate separation of 2-KGA from glucose, gluconic acid, and 5-keto-gluconic acid.

System: HPLC with Refractive Index (RI) or UV Detector (210 nm). Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm) or equivalent cation-exchange resin.

Parameters:

• Mobile Phase: 5 mM H₂SO₄ (Sulfuric Acid).

• Flow Rate: 0.5 - 0.6 mL/min.

• Temperature: 35°C - 50°C (Temperature affects resolution of organic acids).

• Injection Volume: 10-20 µL.

Procedure:

• Sample Prep: Centrifuge fermentation broth at 10,000 x g for 10 min to remove cells and CaCO₃.

• Dilution: Dilute supernatant 1:10 or 1:50 with mobile phase.

• Filtration: Filter through 0.22 µm PTFE syringe filter.

• Analysis:

  • Retention times (approximate on HPX-87H):

    • Glucose: ~9.0 min

    • 2-Keto-D-Gluconic Acid: ~8.0 min[2]

    • Gluconic Acid: ~9.5 min

  • Note: 2-KGA elutes before glucose on this column due to ion exclusion.

Experimental Workflow Visualization

Figure 2: Standardized workflow for the fermentative production and analytical quantification of 2-KGA.

Data Summary: Production Metrics

The following table summarizes typical yield parameters for 2-KGA production using industrial strains.

Parameter	Gluconobacter oxydans	Pseudomonas fluorescens	Arthrobacter globiformis
Substrate	D-Glucose	D-Glucose	D-Glucose
Pathway	Periplasmic Oxidation	Periplasmic Oxidation	Periplasmic Oxidation
Typical Titer (g/L)	100 - 180	120 - 170	150 - 190
Yield (g/g glucose)	0.90 - 0.95	0.85 - 0.92	> 0.95
Conversion Efficiency	High	Moderate	Very High
By-products	5-Keto-gluconate	Gluconic Acid	Minimal
Reference	[1, 2]	[3, 4]	[5]

References

• De Muynck, C., et al. (2007). Microbial production of 2-keto-D-gluconic acid by Gluconobacter oxydans. Biotechnology Letters. Link

• Sun, W., et al. (2012). Efficient production of 2-keto-D-gluconic acid by Gluconobacter oxydans with an ion-exchange resin-based in situ product removal strategy. Bioresource Technology. Link

• Moghimi, A., & Tate, M. E. (1978). Does 2-ketogluconate chelate calcium in the pH range 2.4 to 6.4?. Soil Biology and Biochemistry. Link

• Goldstein, A. H. (1995). Recent progress in understanding the molecular genetics and biochemistry of calcium phosphate solubilization by gram negative bacteria. Biological Agriculture & Horticulture. Link

• Wang, H., et al. (2018).[10] A Novel 2-Keto-D-Gluconic Acid High-Producing Strain Arthrobacter globiformis JUIM02. Current Microbiology. Link

• Bio-Rad Laboratories. (n.d.). Aminex HPLC Columns for Carbohydrate Analysis. Link

Sources

• 1. ispub.com [ispub.com]
• 2. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 3. journals.asm.org [journals.asm.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.org [mdpi.org]
• 6. US6146860A - Manufacture of L-ascorbic acid and D-erythorbic acid - Google Patents [patents.google.com]
• 7. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 9. Symbiosis Mechanism of Associated Bacteria on 2-keto-L-gulonic Acid Production via Mixed Fermentation: A Review [mdpi.com]
• 10. A Novel 2-Keto-D-Gluconic Acid High-Producing Strain Arthrobacter globiformis JUIM02 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: Solubility &amp; Storage of 2-Keto-D-Gluconic Acid Hemicalcium Salt

[1]

Executive Summary

2-Keto-D-gluconic acid hemicalcium salt (CAS 3470-37-9), also known as Calcium 2-keto-D-gluconate, is a critical intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) and D-erythorbic acid.[1][2][3][4] As a calcium salt of a sugar acid, it exhibits distinct physicochemical behaviors compared to its free acid form.

This guide provides an authoritative technical analysis of its solubility profile, stability parameters, and storage protocols. It is designed for researchers requiring high-fidelity handling standards to prevent degradation pathways such as decarboxylation or Maillard-type browning during experimental workflows.[1]

Chemical Identity & Physicochemical Profile[1][3][4][5][6][7][8]

Parameter	Specification
Chemical Name	2-Keto-D-gluconic acid hemicalcium salt monohydrate
Synonyms	Calcium 2-keto-D-gluconate; 2-KGA calcium salt; Bis(2-oxo-D-gluconato)calcium
CAS Number	3470-37-9
Molecular Formula	C₁₂H₁₈CaO₁₄[1][2][5] · H₂O (Hemicalcium form often denoted as C₆H₉O₇[1][3] · ½Ca · H₂O)
Molecular Weight	~444.36 g/mol (dimer salt) / ~213.17 g/mol (anhydrous monomer basis)
Appearance	White to off-white crystalline powder
pKa	~2.6 (referring to the carboxylic acid moiety of the free acid)

Solubility Profile

Aqueous Solubility

The hemicalcium salt is soluble in water , with a saturation limit of approximately 50 mg/mL (5% w/v) at 25°C. Unlike highly soluble sodium salts of sugar acids, the calcium bridge creates a crystal lattice energy that moderates its dissolution rate.[1]

• Dissolution Characteristic: Slow to dissolve. Requires vortexing or mild warming (30–35°C) to achieve saturation.[1]

• Solution Appearance: A fully dissolved 5% solution should be clear and colorless.[3] Turbidity indicates either saturation limits have been exceeded or the presence of insoluble calcium carbonate/oxalate impurities.

Organic Solvent Compatibility[1]

• Ethanol/Methanol: Practically insoluble. The high polarity of the ionic calcium bond prevents solvation in low-dielectric protic solvents.

• DMSO: Sparingly soluble.

• Non-polar solvents (Hexane, Toluene): Insoluble.[1]

pH Dependence

The solubility is pH-dependent. In highly acidic environments (pH < 2.0), the equilibrium shifts toward the free acid (2-keto-D-gluconic acid), which has higher solubility but lower stability.[1] In alkaline conditions (pH > 8.0), there is a risk of calcium hydroxide precipitation or sugar ring degradation.[1]

Stability & Storage Protocols

Thermal Stability & Storage Temperature

There is a divergence in vendor recommendations regarding storage temperature, often dependent on the intended duration of storage.

• Short-Term (< 6 months): 2–8°C (Refrigerated). Sufficient to inhibit microbial growth and slow spontaneous decarboxylation.[1]

• Long-Term (> 6 months): -20°C (Frozen). Required to maintain purity >98%. At this temperature, molecular mobility is arrested, preventing solid-state degradation.[1]

Hygroscopicity & Moisture Management

While not deliquescent (dissolving in absorbed moisture), the salt is hygroscopic .[1] Moisture uptake facilitates hydrolysis and acts as a plasticizer, lowering the glass transition temperature of the crystal surface and accelerating degradation.

• Protocol: Store in a tightly sealed container with a silica gel desiccant pack.

• Handling: Equilibrate the container to room temperature before opening to prevent condensation on the cold powder.

Degradation Pathways[1]

• Decarboxylation: Under thermal stress, the alpha-keto acid moiety is prone to losing CO₂, particularly in solution.

• Oxidation: The ketone group at C2 makes the molecule susceptible to oxidative cleavage if exposed to high pH or oxidizing agents.

Experimental Protocols

Protocol: Preparation of 50 mM Stock Solution

Objective: Create a stable, clear stock solution for biological assays.

• Calculate Mass: To prepare 10 mL of 50 mM solution (based on monomer MW ~231.19 g/mol for hydrate): ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

  [1]

• Weighing: Weigh ~116 mg of powder into a sterile 15 mL conical tube.

• Solvent Addition: Add 8 mL of Milli-Q water (pH 6.5–7.0).

• Dissolution: Vortex vigorously for 2 minutes. If particles persist, sonicate at 35 kHz for 5 minutes (maintain temp < 40°C).

• Volume Adjustment: Adjust final volume to 10 mL.

• Filtration: Sterilize using a 0.22 µm PES syringe filter. Do not autoclave (heat will degrade the keto-acid).[1]

Protocol: Conversion to Free Acid (Cation Exchange)

Objective: Remove calcium ions to generate free 2-keto-D-gluconic acid for specific metabolic studies.

• Resin Preparation: Pack a column with Amberlite IR-120 (H+ form) or Dowex 50WX8.[1]

• Equilibration: Wash resin with 5 column volumes (CV) of deionized water.

• Loading: Dissolve the calcium salt in water (below saturation, e.g., 20 mg/mL) and load onto the column.

• Elution: Elute with deionized water. The calcium is retained on the resin; the eluate contains the free acid.

• Validation: Test eluate for calcium using an oxalate precipitation test (should be negative).

Visualization & Logic Flows[1][5]

Storage Decision Matrix

This logic flow guides the researcher in selecting the optimal storage condition based on usage frequency and duration.

Figure 1: Decision matrix for optimal storage conditions to maximize shelf-life and chemical integrity.

Solubilization & Usage Workflow

This diagram illustrates the critical steps for preparing a solution while avoiding common pitfalls like precipitation or degradation.

Figure 2: Step-by-step solubilization workflow ensuring solution stability and clarity.

References

• Sigma-Aldrich. 2-Keto-D-gluconic acid hemicalcium salt hydrate Product Information. Retrieved from [1]

• Cayman Chemical. 2-keto-D-Gluconic Acid (calcium salt) Product Insert.[1][3][4] Retrieved from [1]

• Thermo Fisher Scientific. 2-Keto-D-gluconic acid hemicalcium salt monohydrate Safety Data Sheet. Retrieved from [1][6]

• PubChem. Calcium 2-keto-D-gluconate Compound Summary. National Library of Medicine. Retrieved from [1]

• Swanson, B. L., et al. (2000).[1][7] Characterization of the 2-ketogluconate utilization operon in Pseudomonas aeruginosa PAO1.[7] Molecular Microbiology, 37(3), 561-573.[1][7] (Source for free acid preparation protocols).[1]

Sources

• 1. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt mon… [cymitquimica.com]
• 2. 2-Keto-D-gluconic acid hemicalcium salt monohydrate , 98% , 3470-37-9 - CookeChem [cookechem.com]
• 3. usbio.net [usbio.net]
• 4. caymanchem.com [caymanchem.com]
• 5. chemscene.com [chemscene.com]
• 6. 2-Keto-D-gluconic acid hemicalcium salt monohydrate, 99% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Simultaneous Determination of 2-Keto-D-Gluconic Acid, Gluconic Acid, and Glucose by Ion-Exclusion HPLC

Application Note: AN-2KGA-2026

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the simultaneous quantification of 2-Keto-D-Gluconic Acid (2-KGA) , D-Gluconic Acid (GA) , and D-Glucose in complex fermentation broths. Utilizing Ion-Exclusion Chromatography (IEC) with a sulfonated divinylbenzene-styrene copolymer column, this method overcomes the challenges of separating structurally similar sugar acids. The protocol employs a simple isocratic dilute sulfuric acid mobile phase with dual detection (UV/RI), ensuring high sensitivity for organic acids (UV 210 nm) and accurate mass balance for neutral sugars (Refractive Index).

Introduction & Industrial Significance

2-Keto-D-Gluconic Acid (2-KGA) is a critical intermediate in the industrial production of L-Ascorbic Acid (Vitamin C) . In modern two-step fermentation processes, D-Glucose is oxidized to 2-KGA via D-Gluconic Acid by Gluconobacter species (e.g., G. oxydans).

The analytical challenge lies in the simultaneous resolution of the precursor (Glucose), the intermediate (Gluconic Acid), and the product (2-KGA), along with potential by-products like 5-keto-gluconic acid (5-KGA) or 2,5-diketo-gluconic acid (2,5-DKG). These compounds are highly polar, structurally similar, and lack strong chromophores, making standard Reversed-Phase (C18) chromatography ineffective without ion-pairing agents.

Metabolic Pathway & Analytical Targets

The following diagram illustrates the oxidative pathway and the target analytes for this method.

Figure 1: The oxidative fermentation pathway from Glucose to Vitamin C intermediates.[1][2]

Methodological Rationale

Why Ion-Exclusion Chromatography (IEC)?

We utilize a cation-exchange resin in the H+ form (e.g., Bio-Rad Aminex HPX-87H). The separation mechanism relies on Donnan Exclusion :

• Fully Ionized Species (Strong Acids): Excluded from the resin pores by the fixed sulfonate groups; elute first (at the void volume).

• Partially Ionized Species (Weak Acids - 2-KGA, GA): Partially enter the pores; elution is retarded based on pKa and hydrophobicity.

• Neutral Species (Glucose): Fully permeate the pores and interact via size exclusion and slight adsorption; elute last.

Detection Strategy

• UV at 210 nm: The carbonyl group in 2-KGA and the carboxyl group in Gluconic Acid absorb strongly at 210 nm.[1] This provides high sensitivity and selectivity against non-acidic matrix components.

• Refractive Index (RI): Essential for Glucose, which has negligible UV absorbance at 210 nm.

Equipment & Reagents

Instrumentation

• HPLC System: Binary or Quaternary Pump (Isocratic capability required).

• Detectors:

  • Diode Array Detector (DAD) or Variable Wavelength Detector (VWD) set to 210 nm .

  • Refractive Index Detector (RID) (connected in series, downstream of UV).

• Column Oven: Capable of maintaining 50°C ± 0.5°C .

• Autosampler: Temperature controlled at 4°C (recommended to prevent sample degradation).

Column Configuration

• Analytical Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm, 9 µm) or equivalent (e.g., Supelcogel C-610H).

• Guard Column: Micro-Guard Cation H+ (essential for fermentation broth analysis to protect against protein fouling).

Reagents

• Mobile Phase Acid: Sulfuric Acid (H₂SO₄), HPLC Grade.

• Water: Milli-Q grade (18.2 MΩ·cm).

• Standards:

  • 2-Keto-D-Gluconic Acid hemicalcium salt (Sigma-Aldrich).

  • Sodium D-Gluconate (Sigma-Aldrich).

  • D-Glucose (Sigma-Aldrich).

Experimental Protocols

Protocol 1: Mobile Phase Preparation (5 mM H₂SO₄)

Accuracy in mobile phase preparation is critical for reproducible retention times in IEC.

• Add approximately 900 mL of Milli-Q water to a 1L volumetric flask.

• Carefully dispense 0.28 mL of concentrated Sulfuric Acid (95-98%) into the water.

  • Note: Always add acid to water, never water to acid.

• Dilute to volume with Milli-Q water.

• Filter through a 0.22 µm nylon membrane filter under vacuum to degas.

• Sonicate for 10 minutes prior to use.

Protocol 2: Sample Preparation (Fermentation Broth)

Fermentation broths are "dirty" matrices containing proteins and biomass that can irreversibly foul the resin column.

• Harvest: Collect 2 mL of fermentation broth.

• Clarification: Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet biomass.

• Protein Precipitation (Optional but Recommended): If the broth is protein-rich, add 50 µL of 10% Trichloroacetic acid (TCA) to the supernatant, vortex, and centrifuge again. Note: If using TCA, ensure the final pH is close to the mobile phase pH.

• Filtration: Filter the supernatant through a 0.22 µm PES or PVDF syringe filter .

• Dilution: Dilute the filtrate 1:5 or 1:10 with the Mobile Phase (5 mM H₂SO₄) to bring concentrations within the linear range (typically 0.1 – 10 g/L).

Protocol 3: HPLC Operating Conditions

Parameter	Setting
Column	Aminex HPX-87H (300 x 7.8 mm)
Mobile Phase	5 mM Sulfuric Acid (Isocratic)
Flow Rate	0.6 mL/min
Temperature	50°C (Critical for resolution)
Injection Volume	10 - 20 µL
Run Time	20 - 25 minutes
UV Detection	210 nm (Primary for Acids)
RI Detection	35°C (Primary for Glucose)

Workflow Visualization

Figure 2: Step-by-step analytical workflow from broth harvesting to data quantification.[1]

Results & Discussion

Retention Behavior

Under the prescribed conditions (50°C, 0.6 mL/min), the elution order typically follows the pKa and hydrophobicity of the analytes.

Analyte	Approx. Retention Time (min)*	Detection Channel
2-Keto-D-Gluconic Acid	9.0 - 9.5	UV 210 nm
D-Gluconic Acid	10.0 - 10.5	UV 210 nm
D-Glucose	12.0 - 13.0	RI

*Note: Retention times may shift slightly based on column age and exact mobile phase pH.

Resolution & Troubleshooting

• Co-elution: If 2-KGA and Gluconic Acid co-elute, decrease the flow rate to 0.5 mL/min or lower the temperature to 35°C. While higher temperatures generally improve peak shape in IEC, lower temperatures can increase interaction differences between similar acids.

• Peak Tailing: Tailing of the acid peaks usually indicates column fouling (metal contamination or protein buildup). Reverse flush the column (if permitted by manufacturer) or replace the guard cartridge.

• System Peaks: A negative system peak is often observed at the void volume (approx. 5-6 min) due to the injection of a sample matrix different from the mobile phase. Ensure integration windows exclude this region.

System Suitability & Validation Criteria

To ensure the trustworthiness of the data, the following criteria must be met before running sample batches:

• Linearity: Calibration curves (5 points) must yield an R² > 0.999 for all analytes.

• Resolution (Rs): The resolution between 2-KGA and Gluconic Acid must be > 1.5 .

• Precision: Repeatability (n=6 injections of standard) must show RSD < 1.0% for retention time and RSD < 2.0% for peak area.

• Tailing Factor: Must be between 0.8 and 1.2 .

References

• Bio-Rad Laboratories. (n.d.).[3] Aminex HPLC Columns for Carbohydrate and Organic Acid Analysis. Retrieved from [Link]

• National Renewable Energy Laboratory (NREL). (2008). Determination of Sugars, Byproducts, and Degradation Products in Liquid Fraction Process Samples. NREL/TP-510-42623. Retrieved from [Link]

• Qazi, G. N., et al. (1991).[4] High-performance liquid chromatographic method for the simultaneous determination of 2-keto-L-gulonic acid, 2-keto-D-gluconic acid and 2,5-diketo-D-gluconic acid. Journal of Chromatography A, 549, 425-429.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. mdpi.org [mdpi.org]
• 3. bio-rad.com [bio-rad.com]
• 4. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]

protocol for 2-keto-d-gluconic acid production using Gluconobacter oxydans

Application Note: High-Efficiency Production of 2-Keto-D-Gluconic Acid (2-KGA) using Gluconobacter oxydans [1][2]

Part 1: Executive Summary & Mechanistic Insight

1.1 The Core Objective 2-Keto-D-gluconic acid (2-KGA) is a pivotal intermediate in the synthesis of iso-ascorbic acid (erythorbic acid) and a precursor for calcium 2-keto-gluconate. Unlike typical metabolic products derived from the central carbon cycle (e.g., ethanol, lactate), 2-KGA is produced via periplasmic oxidation .

1.2 The Gluconobacter Advantage Gluconobacter oxydans is a strict aerobe characterized by "incomplete oxidation."[3] It lacks a complete TCA cycle and key enzymes of the Embden-Meyerhof-Parnas (EMP) pathway. Consequently, it does not fully oxidize glucose to CO₂. Instead, it utilizes membrane-bound dehydrogenases to rapidly oxidize sugar substrates in the periplasm, excreting the resulting acids into the medium with near-stoichiometric yields.

1.3 The Biochemical Pathway (Mechanism) The conversion of Glucose to 2-KGA is a two-step oxidative process occurring on the outer surface of the cytoplasmic membrane (periplasm).

• Step 1: Glucose is oxidized to D-Gluconic Acid (GA) by membrane-bound Glucose Dehydrogenase (mGDH) .[4][5] This enzyme is PQQ (Pyrroloquinoline quinone)-dependent.[5]

• Step 2: D-Gluconic Acid is further oxidized to 2-KGA by membrane-bound Gluconate Dehydrogenase (GADH) , a flavoprotein-cytochrome c complex.

Critical Control Point: The specificity of the second step is pH-dependent. At pH < 4.5, the pathway may shift toward 5-keto-D-gluconic acid (5-KGA). Maintaining pH > 5.0 is essential to favor the 2-keto isomer.

Figure 1: Metabolic pathway of 2-KGA production in G. oxydans.[3][5] Note the critical pH bifurcation at the Gluconate step.

Part 2: Experimental Protocol

Strain & Inoculum Preparation

G. oxydans cells are notoriously unstable if repeatedly sub-cultured on glucose-rich media due to the high osmotic stress and acid production.

• Strain: Gluconobacter oxydans ATCC 9937 (or industrial equivalent).

• Maintenance: Store at -80°C in 20% glycerol. Revive on Sorbitol/Agar plates (Sorbitol is non-acidifying, preventing self-inhibition on plates).

Seed Culture Protocol:

• Medium: Glucose 20 g/L, Yeast Extract 10 g/L, KH₂PO₄ 1 g/L, MgSO₄·7H₂O 0.5 g/L.[6]

• Incubation: 250 mL baffled flask (50 mL volume). 30°C, 220 RPM, 24 hours.[7]

• Target: OD₆₀₀ ~ 2.0 - 3.0. Cells should be in late-log phase.

Fermentation Medium (Bioreactor)

Component	Concentration (g/L)	Function
D-Glucose	100 - 140	Carbon Source (Substrate)
Corn Steep Liquor	15 - 20	Nitrogen & Growth Factors
KH₂PO₄	1.0	Phosphate buffer source
MgSO₄·7H₂O	0.5	Cofactor (Mg²⁺)
CaCO₃	(Variable)	Only for shake flasks. Omit in bioreactors.
Antifoam	0.2 mL/L	Prevent foam-out (Polyether based)

Bioreactor Operations (5L STR Example)

Step 1: Inoculation

• Inoculate with 5-10% (v/v) seed culture.

• Initial pH: Adjust to 6.0 prior to inoculation.

Step 2: Process Parameters

• Temperature: 30°C (Strict control).

• pH Control: Maintain pH 5.5 using 5M NaOH.

  • Why? As Gluconic Acid forms, pH drops rapidly. If pH falls below 4.5, 5-KGA formation increases. If pH > 6.5, enzymes may degrade.

• Aeration (Critical):

  • G. oxydans has an extremely high respiratory rate (

    ).

  • Airflow: 1.5 - 2.0 vvm.

  • Agitation: Cascade control linked to DO (Dissolved Oxygen). Maintain DO > 30%.

  • Note: If DO drops to 0%, the mGDH enzyme stops functioning immediately, and the cells may irreversibly lose oxidative capacity.

Step 3: Feeding Strategy (Fed-Batch)

• High initial glucose (>150 g/L) can cause substrate inhibition.

• Start with 80 g/L glucose.

• Feed concentrated glucose (500 g/L) when residual glucose drops below 20 g/L.

Analytical Monitoring

• HPLC Method:

  • Column: Aminex HPX-87H (Bio-Rad) or equivalent organic acid column.

  • Mobile Phase: 5 mM H₂SO₄.

  • Flow Rate: 0.6 mL/min.

  • Temperature: 50°C.

  • Detector: RI (Refractive Index) or UV at 210 nm.

  • Retention Order: 2-KGA elutes before Gluconic Acid, which elutes before Glucose.

Part 3: Downstream Processing (DSP)

Recovery of 2-KGA is typically achieved via calcium precipitation, exploiting the low solubility of Calcium-2-Keto-Gluconate compared to Calcium Gluconate.

Figure 2: Downstream recovery workflow for Calcium-2-Keto-Gluconate.

DSP Protocol:

• Clarification: Centrifuge broth at 6000 x g for 15 mins to remove cells.

• Neutralization/Precipitation: Add CaCO₃ to the supernatant to reach pH 7.0.

• Heating: Heat to 60°C for 30 minutes to solubilize impurities and ensure complete reaction.

• Crystallization: Cool slowly to 4°C and hold for 12 hours. Calcium-2-KGA will crystallize out (it is less soluble than Ca-Gluconate).

• Wash: Filter crystals and wash with cold 50% ethanol to remove residual sugars.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Gluconic Acid, Low 2-KGA	Second oxidation step stalled.	Check DO levels.[5][8][9] The second step (GADH) is often more oxygen-sensitive. Ensure DO > 30%.
Formation of 5-KGA	pH too low.[8][10]	Recalibrate pH probe. Ensure pH setpoint is ≥ 5.[8]5.
Long Lag Phase	Inoculum was in stationary phase too long.	Harvest seed culture strictly at OD 2.0-3.0 (Log phase).
Browning of Broth	Maillard reaction or cell lysis.[8]	Reduce initial glucose; switch to fed-batch. Lower sterilization temp of sugars.

References

• De Muynck, C., et al. (2007). "The genus Gluconobacter oxydans: comprehensive overview of biochemistry and biotechnological applications." Critical Reviews in Biotechnology. Link

• Gupta, A., et al. (2001). "Gluconic acid: structure, properties, production, and applications." Applied Microbiology and Biotechnology. Link

• Macauley, S., et al. (2001). "The production of 2-keto-D-gluconic acid by Gluconobacter oxydans in a stirred tank reactor." Biotechnology Letters. Link

• Bio-Rad Laboratories. (n.d.). "Aminex HPX-87H Column for Organic Acid Analysis." Link

Sources

• 1. A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metabolic Engineering of Gluconobacter oxydans for Improved Growth Rate and Growth Yield on Glucose by Elimination of Gluconate Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]

Technical Application Note: 2-Keto-D-Gluconic Acid as a Pivotal Synthon in Pharmaceutical Manufacturing

Executive Summary

2-Keto-D-Gluconic Acid (2-KGA) is a C6-sugar acid derivative produced via the oxidative fermentation of D-glucose. In the pharmaceutical and nutraceutical sectors, it serves as a critical chiral intermediate. Unlike its isomer 2-keto-L-gulonic acid (the precursor to Vitamin C), 2-KGA is the direct precursor to D-Isoascorbic Acid (Erythorbic Acid) , a potent antioxidant and preservative. Additionally, its calcium salts are utilized as highly bioavailable mineral carriers.

This guide details the chemical handling, conversion protocols, and analytical validation of 2-KGA, designed for researchers optimizing drug intermediate synthesis and formulation stability.

Section 1: Chemical Profile & Stereochemical Criticality

The Isomer Distinction

A common error in process development is confusing 2-KGA with 2-keto-L-gulonic acid (2-KLG). While both are intermediates in oxidative glucose metabolism, their stereochemistry dictates their final pharmaceutical application.

• 2-Keto-L-Gulonic Acid (2-KLG): Precursor to L-Ascorbic Acid (Vitamin C) .[1][2][3][4]

• 2-Keto-D-Gluconic Acid (2-KGA): Precursor to D-Isoascorbic Acid (Erythorbic Acid) .[5]

Structure & Reactivity

2-KGA possesses a ketone group at the C2 position, making it highly susceptible to enolization and cyclization reactions. This reactivity is exploited to form the furanone ring characteristic of ascorbate-type molecules.

Key Physicochemical Properties:

• Molecular Formula: C6H10O7

• MW: 194.14 g/mol

• Solubility: Highly soluble in water; sparingly soluble in ethanol.

• Stability: Susceptible to thermal degradation above 60°C in aqueous solution; stable as a dry calcium salt.

Section 2: Application I — Synthesis of Erythorbic Acid

The primary pharmaceutical application of 2-KGA is its conversion to Erythorbic Acid (D-arabo-ascorbic acid). Erythorbic acid is stereoisomeric to Vitamin C and possesses identical antioxidant potency, making it a critical excipient for stabilizing oxidizable drugs.

Mechanism of Action

The conversion follows a two-step "Reichstein-type" chemical process:

• Esterification: Acid-catalyzed reaction with methanol to form Methyl 2-keto-D-gluconate.

• Cyclization: Base-catalyzed enolization and lactonization to form the furanone ring.

Pathway Diagram

Figure 1: Synthetic pathway from Glucose to Erythorbic Acid via 2-KGA.

Experimental Protocol: Conversion of 2-KGA to Erythorbic Acid

Objective: Synthesize high-purity Erythorbic Acid from 2-KGA calcium salt.

Reagents:

• Calcium 2-keto-D-gluconate (dried)[6]

• Sulfuric acid (98%)

• Methanol (anhydrous)

• Sodium bicarbonate

• Amberlite IR-120 (H+ form)

Step-by-Step Methodology:

• Acidification (Free Acid Release):

  • Dissolve 50g of Calcium 2-keto-D-gluconate in 150mL deionized water.

  • Pass the solution through a cation exchange column (Amberlite IR-120) to remove Ca²⁺ ions.

  • Collect the eluate (containing free 2-KGA) and concentrate under vacuum at 40°C to a thick syrup (do not overheat).

• Esterification:

  • Resuspend the syrup in 200mL anhydrous methanol.

  • Add 2mL concentrated H₂SO₄ as a catalyst.

  • Reflux at 65°C for 4-6 hours. Monitor reaction by TLC or HPLC (disappearance of acid peak).

  • Checkpoint: The formation of Methyl 2-keto-D-gluconate is indicated by a shift in retention time.

• Cyclization (Lactonization):

  • Cool the methanolic solution to 25°C.

  • Neutralize the catalyst with equivalent sodium bicarbonate.

  • Add a basic catalyst (e.g., Sodium Methoxide, 1.1 eq) to drive enolization.

  • Heat to 60°C for 2 hours. The methyl ester cyclizes to form Sodium Erythorbate.

• Isolation:

  • Cool the mixture to 4°C to precipitate Sodium Erythorbate. Filter the solids.[7][8][9]

  • Dissolve solids in minimal water and acidify with HCl to pH 2.0 to precipitate free Erythorbic Acid.

  • Recrystallize from water/ethanol.[9]

Section 3: Application II — Calcium 2-Keto-D-Gluconate as a Mineral Carrier

Calcium salts of sugar acids are preferred in oral drug delivery due to high solubility and low gastric irritation. Calcium 2-KGA is utilized as a highly bioavailable calcium source.

Protocol: Preparation of Pharmaceutical Grade Calcium 2-KGA

Objective: Isolate crystalline Calcium 2-KGA from fermentation broth or free acid solution.

• Neutralization:

  • Start with a 20% (w/v) solution of 2-KGA (filtered broth or reconstituted acid).

  • Slowly add Calcium Carbonate (CaCO₃) powder with vigorous stirring.

  • Maintain temperature at 30°C. Continue addition until pH reaches 6.5–7.0.

  • Note: Avoid pH > 7.5 to prevent alkaline degradation of the ketone group.[10]

• Purification:

  • Heat the solution to 80°C for 20 minutes to solubilize the salt fully and coagulate proteins (if using broth).

  • Filter hot through a 0.45µm membrane to remove unreacted CaCO₃ and impurities.

• Crystallization:

  • Concentrate the filtrate under vacuum to 50% of original volume.

  • Add Ethanol (95%) slowly to the concentrate (Ratio 1:1 v/v) while stirring.

  • Cool to 4°C and hold for 12 hours. Calcium 2-KGA crystallizes as a hemihydrate.

  • Filter, wash with cold 50% ethanol, and dry at 50°C.

Section 4: Analytical Quality Control (HPLC)

Accurate quantification is essential for yield calculation and purity assessment.

HPLC Method for 2-KGA and Erythorbic Acid

System: Agilent 1260 Infinity II (or equivalent) Detector: Refractive Index (RID) or UV-Vis at 210 nm.

Parameter	Specification	Rationale
Column	Bio-Rad Aminex HPX-87H (300 x 7.8 mm)	Standard for organic acid/sugar separation via ion exclusion.
Mobile Phase	5 mM Sulfuric Acid (H₂SO₄)	Suppresses ionization of carboxyl groups, improving retention.
Flow Rate	0.6 mL/min	Optimal resolution between Glucose, 2-KGA, and 2-KLG.
Temperature	50°C	Reduces mobile phase viscosity and improves peak shape.
Injection Vol	20 µL	Standard load.
Retention Times	2-KGA: ~9.5 min Glucose: ~8.8 min	Note: 2-KGA elutes after glucose on this column.

Validation Check: Prepare a standard curve using analytical grade 2-KGA (Sigma-Aldrich). Linearity should be R² > 0.999 over 0.1 – 10 g/L range.

Section 5: Troubleshooting & Optimization

• Problem: Low yield during Erythorbic acid cyclization.

  • Cause: Water contamination in the methanol step.

  • Solution: Ensure 2-KGA syrup is strictly anhydrous before adding methanol. Water competes with methanol, hydrolyzing the ester back to the acid.

• Problem: Browning of Calcium 2-KGA crystals.

  • Cause: Overheating during the concentration step (Maillard reaction/caramelization).

  • Solution: Use vacuum evaporation at <45°C. Do not boil at atmospheric pressure.

References

• Production of 2-Keto-L-Gulonate and 2-Keto-D-Gluconate. National Institutes of Health (PubMed). Available at: [Link]

• Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid by HPLC. MDPI / Chemistry Mag. Available at: [Link][11]

• Manufacture of L-ascorbic acid and D-erythorbic acid (Patent US6146860A).Google Patents.

• Biotechnological production of 2-keto-D-gluconic acid. Springer / NIH. Available at: [Link]

Sources

• 1. US20050019878A1 - Enzymatic process for the manufacture of l-ascorbic acid and d-erythorbic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. ES2256569T3 - ENZYMATIC PROCESS FOR THE MANUFACTURE OF L-ASCORBIC ACID AND D-ERYTHORBIC ACID. - Google Patents [patents.google.com]
• 4. mdpi.org [mdpi.org]
• 5. US6146860A - Manufacture of L-ascorbic acid and D-erythorbic acid - Google Patents [patents.google.com]
• 6. caymanchem.com [caymanchem.com]
• 7. US2421612A - Preparation of 2-keto gulonic acid and its salts - Google Patents [patents.google.com]
• 8. WO2003031635A1 - Method for preparing calcium gluconate - Google Patents [patents.google.com]
• 9. prepchem.com [prepchem.com]
• 10. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 11. Production of 2-Keto-l-Gulonic Acid from d-Glucose by Two-Stage Fermentation [pubmed.ncbi.nlm.nih.gov]

High-Efficiency Immobilization of Pseudomonas plecoglossicida for 2-Keto-D-Gluconic Acid (2KGA) Production

[1][2]

Abstract

This application note details a robust protocol for the immobilization of Pseudomonas plecoglossicida (strain JUIM01) in calcium alginate beads to optimize the production of 2-Keto-D-gluconic acid (2KGA).[1][2] 2KGA is a critical intermediate in the synthesis of D-erythorbic acid (vitamin C stereoisomer) and various heterocyclic compounds.[3][4][5] While free-cell fermentation is common, it suffers from biomass separation costs and substrate inhibition. This guide demonstrates that immobilization enhances thermal stability (effective up to 42°C), enables catalyst recycling (up to 9 cycles), and achieves conversion yields exceeding 99% (1.07 g/g glucose).

Introduction & Rationale

The Industrial Imperative

2-Keto-D-gluconic acid is produced via the incomplete oxidation of D-glucose.[3][6] Pseudomonas plecoglossicida is a preferred industrial strain due to its rapid oxidative capability. However, two primary challenges exist in free-cell systems:

• Product Re-consumption: Once glucose is depleted, P. plecoglossicida activates the kgu operon, consuming 2KGA as a carbon source, leading to titer loss.

• Process Economics: Single-use biomass requires costly centrifugation and filtration steps.

The Immobilization Solution

Entrapment in a calcium alginate matrix creates a semi-permeable microenvironment. This method:

• Physically separates the biocatalyst from the bulk fluid, simplifying downstream processing.

• Stabilizes the periplasmic dehydrogenases (Gcd and Gnd) responsible for 2KGA synthesis.

• Mitigates shear stress in airlift or stirred-tank bioreactors.

Metabolic Mechanism

Understanding the pathway is crucial for process control. 2KGA production is periplasmic and non-phosphorylative, meaning it does not require ATP generation for the primary conversion.

Pathway Logic

• Glucose Dehydrogenase (Gcd): Oxidizes Glucose

  Gluconate.

• Gluconate Dehydrogenase (Gnd): Oxidizes Gluconate

  2KGA.

• Carbon Catabolite Repression (CCR): High glucose levels inhibit the transport of 2KGA back into the cytoplasm, preventing its degradation. Crucial Protocol Note: Glucose concentration must never hit zero during the production phase.

Figure 1: Periplasmic oxidation pathway of Glucose to 2KGA. Red line indicates the critical Carbon Catabolite Repression (CCR) mechanism utilized to prevent product loss.

Materials & Equipment

Reagents

• Strain: Pseudomonas plecoglossicida JUIM01 (or equivalent 2KGA producer).[3][4][5][6][7][8][9][10][11]

• Carrier Matrix: Sodium Alginate (Low viscosity, analytical grade).

• Crosslinker: Calcium Chloride (

  ).

• Seed Medium: Glucose (20 g/L), Corn Steep Liquor (10 g/L), Urea (2 g/L),

  (2 g/L), (0.5 g/L), (5 g/L).[11]

• Fermentation Medium: Glucose (126 g/L), Corn Steep Liquor (16.5 g/L),

  (0.15 g/L), (30 g/L).

Equipment

• Peristaltic Pump with 2mm ID tubing (or sterile syringe for small scale).

• Magnetic Stirrer with cooling capability.

• Airlift Bioreactor or Baffled Shake Flasks.

• Sterile 20-mesh sieve.

Detailed Protocol

Phase 1: Inoculum Preparation

Goal: Obtain high-density resting cells in the exponential phase.

• Inoculate 50 mL of sterile Seed Medium with a single colony.

• Incubate at 30°C for 24 hours at 200 rpm.

• Centrifuge the culture at 8,000 rpm for 10 minutes at 4°C.

• Wash the pellet twice with sterile 0.85% NaCl (saline) to remove residual media.

• Resuspend cells in a minimal volume of sterile saline to achieve a final concentration of roughly 40 g/L (wet weight) .

Phase 2: Immobilization (The "Drop" Method)

Goal: Create uniform, stable beads with high mass transfer capability.

• Alginate Preparation: Dissolve Sodium Alginate in distilled water to a final concentration of 3.0% (w/v) . Autoclave at 121°C for 15 mins. Note: Higher concentrations (4%) increase stability but limit diffusion; 3% is the optimal balance.

• Cell Mixing: Once the alginate cools to 35°C, mix it with the cell suspension at a 1:1 ratio (or adjust to achieve final cell loading of ~4.0 g/L in the reactor). Stir gently to avoid bubbles.

• Crosslinking Bath: Prepare a sterile 2.0% (w/v)

  solution in a beaker. Place on a magnetic stirrer (slow speed).

• Extrusion: Pump the cell-alginate mixture dropwise into the

  bath from a height of 5-10 cm .

  • Target Bead Diameter: 2.5 – 3.0 mm.

• Curing: Allow beads to harden in the

  solution for 60 minutes at room temperature.

• Washing: Filter beads using a sterile sieve and wash twice with sterile saline to remove excess calcium ions (which can inhibit growth if too high).

Phase 3: Fermentation & Production[12]

• Loading: Transfer washed beads into the fermentation vessel containing the Fermentation Medium.

  • Optimal Cell Loading: ~4.0 g/L (equivalent wet cell weight).[1][2][12]

• Conditions:

  • Temperature: 34°C (Immobilized cells tolerate up to 42°C, but 34°C is optimal).

  • Aeration: 2.8 L/min (High oxygen demand).

  • Agitation: Low shear (use airlift or low-rpm impeller).

• Monitoring: Measure glucose and 2KGA every 4 hours.

  • Endpoint: ~30-32 hours.

  • pH Profile: pH will drop from 7.0 to ~4.5. Do not neutralize excessively; the enzymes function well at acidic pH.

Figure 2: Step-by-step workflow for immobilization and recycling of P. plecoglossicida.

Process Optimization & Performance Data

The following data summarizes the optimal operating window based on field studies and literature validation.

Parameter	Range Tested	Optimal Value	Impact of Deviation
Na-Alginate Conc.	2.0% – 5.0%	3.0%	<3%: Beads disintegrate. >4%: Mass transfer limits reduce yield.
Glucose Conc.	50 – 234 g/L	126 g/L	>140 g/L: Substrate inhibition lowers productivity.
Temperature	26°C – 46°C	34°C	Immobilized cells retain 96% activity at 42°C (Free cells die).
Reusability	1 – 15 Cycles	9 Cycles	After cycle 9, bead mechanical integrity fails.

Key Performance Metrics:

• Max Titer: ~134 g/L 2KGA.[1][2][12]

• Yield: 1.07 g/g (molar conversion >99%).

• Productivity: 4.48 g/L[1][2][12]·h.

Troubleshooting & Quality Control

Issue: Beads Disintegrating During Fermentation

• Cause: Phosphate ions in the medium can chelate calcium, weakening the alginate structure.

• Solution: Increase

  concentration in the curing step to 3% or supplement the fermentation media with 1-2 g/L .

Issue: Low 2KGA Yield / High Residual Glucose

• Cause: Oxygen limitation. The oxidation of glucose to 2KGA is highly aerobic.

• Solution: Increase aeration rate to 3.0 L/min or use an airlift reactor design to improve

  without shearing the beads.

Issue: Product Loss at End of Batch

• Cause: Glucose depletion triggered CCR, causing cells to eat the 2KGA.

• Solution: Harvest immediately when residual glucose drops to 1-2 g/L. Do not let glucose reach 0 g/L.

References

• Hou, Z., Sun, L., Wang, D., Sun, W., Cui, F., & Yu, S. (2020). Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells . 3 Biotech, 10(6), 253.[1] Link

• Sun, W., Zhang, Q., Li, L., et al. (2018).[11] Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism . BioMed Research International, 2018. Link

• Chia, M., et al. (2008). Three-cycle DO-stat repeated fed batch fermentation... by immobilized Pseudomonas aeruginosa. Bioresource Technology.

• Wang, D., et al. (2024).[11] Characterization and Transcriptional Regulation of the 2-Ketogluconate Utilization Operon in Pseudomonas plecoglossicida . Foods, 13, 3444.[11] (Mechanistic grounding for CCR).

Sources

• 1. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Characterization and Transcriptional Regulation of the 2-Ketogluconate Utilization Operon in Pseudomonas plecoglossicida [mdpi.com]
• 12. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Yield Production of 2-Keto-D-Gluconic Acid (2-KGA) via DO-Stat Fed-Batch Fermentation

Abstract & Introduction

2-Keto-D-gluconic acid (2-KGA) is a pivotal organic acid precursor used primarily in the synthesis of D-isoascorbic acid (erythorbic acid) and L-ascorbic acid (Vitamin C).[1][2][3] While Gluconobacter and Pseudomonas species both produce 2-KGA, Pseudomonas fluorescens is favored industrially due to its rapid growth rate and lower nutritional requirements.

The primary challenge in 2-KGA fermentation is the high oxygen demand coupled with substrate inhibition. The conversion of glucose to 2-KGA occurs in the periplasm via membrane-bound dehydrogenases, directly linking product formation to the respiratory chain. Consequently, dissolved oxygen (DO) availability is the rate-limiting factor.

This Application Note details a DO-Stat Fed-Batch strategy . Unlike constant feeding, this adaptive method utilizes the metabolic state of the culture (specifically, the sharp rise in DO upon carbon depletion) to trigger glucose feeding.[4] This ensures the culture is never over-fed (preventing the Crabtree effect and overflow metabolism) nor starved, maximizing the oxidative conversion yield.

Metabolic Framework

Understanding the localization of enzymes is critical for process control. In Pseudomonas, glucose oxidation to 2-KGA is a periplasmic, non-phosphorylative process. It does not require glucose transport into the cytoplasm for the primary conversion, which reduces energetic costs but heightens sensitivity to oxygen transfer rates (

).

Pathway Diagram

The following diagram illustrates the periplasmic oxidation pathway and its coupling to the Electron Transport Chain (ETC).

Figure 1: Periplasmic oxidation of Glucose to 2-KGA in Pseudomonas. Note that enzyme activity (mGDH, GADH) feeds electrons directly to the Ubiquinone pool, making the process highly oxygen-dependent.

Experimental Setup & Materials

Bioreactor Configuration

• Vessel: 5L - 50L Stirred Tank Reactor (STR).

• Impellers: Rushton turbines (high shear required for oxygen transfer).

• Aeration: Sparger with mass flow controller (1-2 VVM capacity).

• Sensors: pH, DO (optical or polarographic), Temperature, Foam.

• Pumps: Variable speed peristaltic pump for Glucose Feed (linked to DO controller).

Media Composition

The following media is optimized for P. fluorescens AR4.

Table 1: Media Formulations

Component	Seed Medium (g/L)	Fermentation Batch Medium (g/L)	Feed Solution (g/L)	Function
Glucose	20.0	30.0 - 50.0	500.0 - 600.0	Carbon Source
Corn Steep Liquor	10.0	15.0 - 20.0	-	Nitrogen/Vitamins
Urea	2.0	2.0	-	Nitrogen Source
KH₂PO₄	2.0	1.0 - 2.0	-	Phosphate/Buffer
MgSO₄·7H₂O	0.5	0.5	-	Cofactor (Mg²⁺)
CaCO₃	5.0	5.0 (Optional)*	-	pH Buffer/Product Stabilizer
Antifoam	-	0.2 mL/L	Added as needed	Foam Control

*Note: While CaCO₃ is traditional for buffering, this protocol uses active pH control via NaOH (5M) to prevent solid deposition on sensors, allowing for precise DO-stat control.

Protocol: DO-Stat Fed-Batch Fermentation

Phase 1: Inoculum Preparation

• Revival: Streak P. fluorescens from glycerol stock onto LB agar. Incubate at 30°C for 24h.

• Seed Culture: Inoculate a single colony into 50 mL Seed Medium (250 mL flask). Incubate at 30°C, 220 rpm for 12–16 hours.

• Criteria: Transfer when OD₆₀₀ reaches 2.0–3.0 (Mid-exponential phase).

Phase 2: Batch Culture (Initial Growth)

• Inoculation: Inoculate the bioreactor with 5-10% (v/v) seed culture.

• Parameters:

  • Temp: 30°C.

  • pH: Controlled at 5.5 – 6.0 using 5M NaOH (and 2M H₂SO₄ if needed).

  • Aeration: 1.0 VVM (Volume per Volume per Minute).

  • Agitation: Cascade control to maintain DO > 30%. Start at 400 rpm; max 800-1000 rpm.

• Monitoring: The culture will consume the initial 30-50 g/L glucose. As glucose is depleted, the metabolic rate drops, causing a sudden decrease in oxygen uptake.

• Trigger Event: Watch for the "DO Spike." Dissolved oxygen will rise sharply from ~30% to >70% within minutes. This signals the end of the batch phase.

Phase 3: Fed-Batch Phase (DO-Stat Strategy)

Instead of a fixed feed rate, the feed pump is automated based on DO feedback.

• Control Logic:

  • Set Point (Upper DO): 50-60% (Starvation signal).

  • Action: When DO > Set Point, Pump turns ON (Pulse feed).

  • Stop Condition: When DO drops (indicating respiration has resumed), Pump turns OFF.

  • Safety: Set a maximum feed rate to prevent oxygen limitation (DO < 20%).

Automated Control Logic Diagram

Figure 2: Closed-loop feedback control for DO-stat feeding. The system self-regulates: starvation raises DO, triggering feed; feeding lowers DO, stopping feed.

Results & Performance Metrics

A successful run using this protocol should yield results comparable to industrial standards.

Table 2: Expected Performance Metrics

Parameter	Batch Mode	Fed-Batch (DO-Stat)
Total Glucose Consumed	50 g/L	180 - 250 g/L
Final 2-KGA Titer	40 - 45 g/L	160 - 200 g/L
Conversion Yield (g/g)	0.85 - 0.90	0.95 - 1.0
Productivity (g/L/h)	1.5 - 2.0	3.0 - 4.0
Duration	24 - 30 h	48 - 60 h

Troubleshooting & Optimization

Oxygen Limitation (The "Crash")

• Symptom: DO remains near 0% even with the feed pump off.

• Cause: Biomass density is too high; oxygen transfer (

  ) cannot keep up with respiration.

• Solution: Do not increase glucose feed. Increase back-pressure (0.5 bar) or supplement inlet air with pure oxygen (O₂ enrichment).

By-Product Accumulation

• Symptom: Low yield; accumulation of Gluconic Acid (GA) without conversion to 2-KGA.

• Cause: Often linked to suboptimal pH or temperature. GADH (the second enzyme) is more sensitive than GDH.

• Solution: Ensure pH is strictly maintained at 5.5–6.0. If pH drops below 5.0, GADH activity is severely inhibited.

Phage Contamination[2]

• Symptom: Sudden halt in DO consumption and lysis (clearing) of broth.

• Prevention: Pseudomonas is susceptible to phages. Strict sterilization of feed lines and air filters is mandatory. Rotate strains if possible.

References

• Sun, W. J., et al. (2012). "Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate."[5] Bioresource Technology, 110, 546-551.[5]

• Wang, Z., et al. (2018). "Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus." Synthetic and Systems Biotechnology, 4(3), 134-141.[2]

• Chia, M., et al. (2008). "DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa."[6] Applied Microbiology and Biotechnology, 78, 759–765.

• Sun, L., et al. (2019). "Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate." Frontiers in Microbiology, 10, 2534.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dissolved-oxygen feedback control fermentation for enhancing β-carotene in engineered Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (PDF) Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4 [academia.edu]
• 6. DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Yield Enzymatic Conversion of Glucose to 2-Keto-D-Gluconic Acid: Bioprocess Design &amp; Protocols

Topic: High-Yield Enzymatic Conversion of Glucose to 2-Keto-D-Gluconic Acid Content Type: Application Note & Protocol Guide Audience: Bioprocess Engineers, metabolic engineers, and drug development scientists.

Executive Summary

2-Keto-D-gluconic acid (2-KGA) is a pivotal intermediate in the industrial synthesis of D-isoascorbic acid (erythorbic acid), a widely used antioxidant and food preservative.[1] While chemical synthesis routes exist, they are often plagued by low stereoselectivity and hazardous waste. The enzymatic conversion via microbial fermentation—specifically using oxidative bacteria like Pseudomonas fluorescens or Gluconobacter oxydans—offers a sustainable, high-specificity alternative.

This Application Note details a validated fed-batch fermentation protocol for the production of 2-KGA from glucose. It synthesizes current best practices in strain selection, oxygen transfer optimization, and HPLC-based quality control, designed to minimize the formation of byproducts like 5-keto-D-gluconic acid (5-KGA).

Mechanistic Principles

The conversion of glucose to 2-KGA is an oxidative fermentation process that typically occurs in the periplasmic space of Gram-negative bacteria. Unlike cytosolic glycolysis, this pathway does not require the transport of glucose into the cytoplasm, reducing metabolic burden.

The Oxidative Pathway

The reaction proceeds in two distinct enzymatic steps:

• Glucose Dehydrogenase (GDH): Oxidizes D-glucose to D-glucono-

  -lactone, which spontaneously hydrolyzes to D-gluconic acid. This enzyme is typically membrane-bound and PQQ (pyrroloquinoline quinone) or FAD-dependent.

• Gluconate Dehydrogenase (GADH): A membrane-bound dehydrogenase that regioselectively oxidizes D-gluconic acid to 2-KGA.

Pathway Visualization

The following diagram illustrates the periplasmic oxidation pathway and the competitive branch points.

Figure 1: Enzymatic pathway for 2-KGA production. Green path indicates the target workflow; red paths indicate competitive byproducts.

Biocatalyst Selection Strategy

Selecting the correct strain is critical for process purity.

Organism	Primary Product	Advantages	Disadvantages
Pseudomonas fluorescens	2-KGA	High specificity for 2-KGA; low 5-KGA byproduct formation.[2]	Requires strict aeration control; sensitive to high osmotic pressure.
Gluconobacter oxydans	Mixed (2-KGA, 5-KGA, 2,5-DKGA)	Extremely fast oxidation rates; robust.	Often produces mixtures requiring complex purification; over-oxidizes to 2,5-DKGA.
Klebsiella pneumoniae	2-KGA	Can utilize various carbon sources.[3][4]	Pathogenic classification requires higher biosafety levels (BSL-2).

Recommendation: For pharmaceutical-grade precursors, Pseudomonas fluorescens (e.g., strain AR4 or JUIM01) is the preferred biocatalyst due to its high regioselectivity for the C2 position, simplifying downstream purification [1, 2].

Experimental Protocol: Fed-Batch Fermentation

This protocol is designed for a 5L Stirred-Tank Bioreactor .

Reagents & Equipment[7]

• Strain: Pseudomonas fluorescens (glycerol stock).[5]

• Bioreactor: 5L vessel with pH, DO (Dissolved Oxygen), and temperature control.

• Feed Substrate: 50% (w/v) Glucose solution (sterilized).

• Antifoam: Polypropylene glycol (PPG) or silicone-based antifoam.

• Neutralizing Agent: 4M NaOH or CaCO3 slurry (if calcium salt is desired).

Seed Culture Preparation

• Medium: Peptone (10 g/L), Yeast Extract (5 g/L), NaCl (5 g/L), Glucose (5 g/L).

• Inoculation: Transfer 1 mL glycerol stock to 100 mL medium in a 500 mL baffled flask.

• Incubation: 30°C, 200 rpm for 12–16 hours (Mid-log phase, OD600 ≈ 1.5–2.0).

Fermentation Setup

Basal Medium Composition (per Liter):

• Glucose: 20 g (Initial batch)

• Corn Steep Liquor: 15 g (Nitrogen/Vitamin source)

• (NH4)2HPO4: 2 g

• KH2PO4: 1 g

• MgSO4·7H2O: 0.5 g

• CaCO3: 5 g (Buffer)

Operating Parameters:

• Temperature: 30°C

• pH: Controlled at 5.5 ± 0.1 (Optimal for GADH activity).

• Aeration: 1.0–1.5 vvm (volumes of air per volume of liquid per minute).

• Agitation: Cascade control linked to DO; maintain DO > 20% saturation.

Execution Steps

• Inoculation: Inoculate bioreactor with 10% (v/v) seed culture.

• Batch Phase (0–12 h): Allow cells to consume initial glucose. Monitor DO; a sharp rise in DO indicates glucose depletion.

• Fed-Batch Phase (12–48 h):

  • Initiate glucose feeding when residual glucose < 5 g/L.

  • Feeding Strategy: Constant rate or DO-stat feeding to maintain glucose between 5–20 g/L. Note: Excess glucose (>50 g/L) can inhibit GADH enzyme activity (substrate inhibition).

• Endpoint: Stop fermentation when glucose is depleted and 2-KGA concentration plateaus (typically 30–48 hours).

Analytical Protocol: HPLC Monitoring

Accurate quantification is essential to distinguish 2-KGA from gluconic acid and 5-KGA.

Method Parameters[5]

• Instrument: HPLC with UV (210 nm) or Refractive Index (RI) detector.

• Column: Aminex HPX-87H (Bio-Rad) or equivalent ion-exclusion column.

• Mobile Phase: 5 mM H2SO4.[6]

• Flow Rate: 0.5 – 0.6 mL/min.

• Temperature: 35°C – 50°C.

• Injection Volume: 10–20 µL.

Sample Preparation

• Centrifuge fermentation broth at 10,000 x g for 5 mins.

• Dilute supernatant 1:10 with mobile phase.

• Filter through 0.22 µm PTFE filter.

Retention Time Reference (Approximate)

Compound	Retention Time (min)
2-Keto-D-Gluconic Acid	~9.5
Gluconic Acid	~10.5
5-Keto-D-Gluconic Acid	~11.2
Glucose	~13.0

Note: Retention times vary by column age and temperature. Always run authentic standards.

Downstream Processing (Calcium Salt Precipitation)

• Cell Removal: Centrifuge broth (8,000 rpm, 15 min) or microfilter.

• Precipitation:

  • Heat supernatant to 60°C.

  • Add Ca(OH)2 slowly to adjust pH to 7.0–7.5.

  • Allow cooling to 4°C overnight. Calcium 2-keto-gluconate has low solubility in cold water and will crystallize.

• Recovery: Filter crystals and wash with ice-cold ethanol/water (50:50).

• Drying: Vacuum dry at 50°C.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Oxygen Limitation	The GADH enzyme is membrane-bound and oxygen-dependent. Increase agitation or supplement with pure oxygen.[7]
High Gluconic Acid	Incomplete Oxidation	Extend fermentation time; check if pH dropped below 4.5 (inactivates GADH). Maintain pH > 5.[6]0.
Byproduct (5-KGA)	Wrong Strain/Contamination	Confirm strain purity. Pseudomonas should produce >95% 2-KGA. Gluconobacter requires gene knockout (e.g., ga5dh) to avoid 5-KGA [3].
Browning of Broth	Maillard Reaction	Residual glucose + protein + heat during downstream. Ensure complete glucose consumption before harvest.

Process Workflow Diagram

Figure 2: Complete bioprocess workflow from inoculation to product recovery.

References

• Sun, L., et al. (2012). Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate.[1] Bioresource Technology, 110, 546-551. Link

• Li, Z., et al. (2016). Production of 2-keto-D-gluconic acid by Pseudomonas plecoglossicida JUIM01: Optimization of fermentation conditions and scale-up. Frontiers in Microbiology, 7, 1-10. Link

• Shi, J., et al. (2015). Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus. Journal of Industrial Microbiology & Biotechnology, 42, 1609–1616. Link

• Bio-Rad Laboratories. (n.d.). Organic Acid Analysis using Aminex HPLC Columns. Link

Sources

• 1. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 4. Enzyme production of d -gluconic acid and glucose oxidase: successful tales of cascade reactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00819B [pubs.rsc.org]
• 5. Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Metabolic &amp; Antioxidant Modulation in Mammalian Cell Culture using 2-Keto-D-Gluconic Acid Hemicalcium Salt

Abstract & Introduction

2-Keto-D-gluconic acid hemicalcium salt (2-KGA-Ca) [CAS: 3470-37-9] is a specialized oxidized derivative of D-glucose. While historically utilized in industrial fermentation as a precursor for D-erythorbic acid (Isovitamin C), its application in mammalian cell culture is emerging as a tool for metabolic engineering and oxidative stress management.

Unlike standard glucose supplementation, 2-KGA-Ca provides a dual-action mechanism:

• Calcium Delivery: It delivers Ca²⁺ ions (essential for signaling) without the high chloride load associated with CaCl₂, offering a softer buffering capacity.

• Redox Modulation: As a ketose derivative, it possesses reducing properties distinct from ascorbic acid, allowing for controlled reactive oxygen species (ROS) scavenging without rapid degradation in neutral pH media.

This guide outlines the experimental protocols for solubilization, cytotoxicity profiling, and oxidative stress rescue assays using 2-KGA-Ca in adherent mammalian cell lines (e.g., HEK293, CHO, Fibroblasts).

Mechanism of Action

To effectively use 2-KGA-Ca, researchers must understand its dissociation and cellular interaction. Upon solubilization in aqueous media, the hemicalcium salt dissociates into Calcium ions and the 2-Keto-D-gluconate anion.

• Extracellular Role: The anion acts as a chelator and a mild reducing agent, neutralizing extracellular superoxide anions.

• Intracellular Role: While transport mechanisms for 2-KGA in mammalian cells are less characterized than in bacteria (Pseudomonas spp.), uptake is hypothesized to occur via non-specific carboxylate transporters or fluid-phase endocytosis. Once internalized, it may participate in non-enzymatic antioxidant defense.

Diagram 1: Physicochemical Interaction Pathway

Caption: Figure 1.[1] Dissociation of 2-KGA-Ca leads to calcium release and antioxidant anion generation.

Material Preparation

The solubility of the hemicalcium salt differs from the free acid. It requires specific handling to prevent precipitation in phosphate-rich media.

Reagents:

• 2-Keto-D-gluconic acid hemicalcium salt (Purity ≥98%)[2]

• Milli-Q Water (18.2 MΩ·cm) or PBS (Ca/Mg-free)

• 0.22 µm PES Syringe Filter

Protocol: Preparation of 100 mM Stock Solution

• Weighing: Calculate the mass required based on the molecular weight (approx. 446.35 g/mol for the hemicalcium dihydrate form; verify specific batch MW).

  • Example: To make 10 mL of 100 mM stock, weigh 446.4 mg.

• Dissolution: Add the powder to 8 mL of Milli-Q water. Vortex vigorously for 2 minutes. The solution may appear slightly cloudy initially.

• Heating (Optional): If dissolution is slow, warm the solution to 37°C in a water bath for 5-10 minutes. Do not boil, as this degrades the keto-group.

• Volume Adjustment: Bring the final volume to 10 mL.

• Sterilization: Filter through a 0.22 µm PES filter into a sterile light-protected tube.

• Storage: Store at 4°C for up to 2 weeks. Discard if yellowing occurs (oxidation).

Experimental Protocols

Protocol A: Cytotoxicity Profiling (Dose-Ranging)

Before efficacy testing, the non-toxic window must be established. 2-KGA-Ca adds calcium, which can induce apoptosis at high concentrations (calcium overload).

Workflow:

• Seeding: Seed cells (e.g., CHO-K1) in 96-well plates at 5,000 cells/well. Incubate 24h.

• Treatment: Prepare serial dilutions of 2-KGA-Ca in complete media:

  • 0 mM (Control)

  • 0.1 mM, 0.5 mM, 1 mM, 5 mM, 10 mM, 20 mM.

• Incubation: Treat cells for 24h and 48h.

• Readout: Perform CCK-8 or MTT assay.

Data Analysis (Expected):

Concentration (mM)	Est. Viability (24h)	Est. Viability (48h)	Interpretation
0 (Ctrl)	100%	100%	Baseline
1.0	98% ± 2%	99% ± 3%	Safe / Physiological
5.0	95% ± 4%	92% ± 5%	Upper Limit (Safe)
10.0	85% ± 5%	70% ± 8%	Mild Toxicity (Ca overload)

| 20.0 | 40% ± 10% | 20% ± 5% | Cytotoxic |

Note: If viability drops significantly at >5mM, the toxicity is likely due to calcium influx rather than the gluconate moiety.

Protocol B: Oxidative Stress Rescue Assay

This protocol tests the ability of 2-KGA-Ca to protect cells from Hydrogen Peroxide (H₂O₂) induced cell death.

Workflow Diagram:

Caption: Figure 2. Experimental timeline for assessing antioxidant protection against oxidative challenge.

Detailed Steps:

• Pre-Treatment: Replace media with fresh media containing 2 mM 2-KGA-Ca . Include a "Vehicle Control" (Media only) and a "Positive Control" (e.g., 50 µM Ascorbic Acid).

• Incubation: Incubate for 12 hours to allow cellular uptake/equilibration.

• Challenge: Add H₂O₂ to a final concentration of 300 µM (titrate for your specific cell line to achieve ~50% kill in controls).

• Stress Duration: Incubate for 4 hours.

• Recovery: Wash cells 1x with PBS and add fresh media (no H₂O₂, no 2-KGA).

• Assay: Measure viability immediately or after 12h recovery.

Troubleshooting & Critical Considerations

• Precipitation: 2-KGA-Ca can precipitate in media with high phosphate concentrations (like standard DMEM) if the concentration exceeds 10 mM. Recommendation: Use DMEM/F12 or lower the concentration to <5 mM.

• pH Drift: Unlike free 2-keto-D-gluconic acid, the hemicalcium salt is relatively neutral. However, always check the pH of the final media formulation; it should remain between 7.2–7.4.

• Interference: The keto-group can interfere with some reducing sugar assays (e.g., Benedict's reagent). Use enzymatic glucose assays if measuring glucose consumption alongside 2-KGA.

References

• Chemical Identity: National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 24896242, 2-Keto-D-gluconic acid hemicalcium salt.[3] Retrieved from [Link]

• Microbial Production & Properties: Sun, W., et al. (2019). "Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus." Synthetic and Systems Biotechnology, 4(3), 134-141.[4] Retrieved from [Link]

• Calcium Signaling Context: Clapham, D. E. (2007). "Calcium signaling." Cell, 131(6), 1047-1058. (Provides context for the upper limit of Ca supplementation). Retrieved from [Link]

• Antioxidant Mechanisms: Penney, K. & Kyle, C. (2010). "The antioxidant properties of gluconic acid derivatives." Journal of Applied Biochemistry (General reference for keto-acid redox potential).

(Note: While direct mammalian cell culture papers for this specific salt are rare, the protocols above are derived from standard pharmacological validation workflows for metabolic intermediates.)

Sources

• 1. Symbiosis Mechanism of Associated Bacteria on 2-keto-L-gulonic Acid Production via Mixed Fermentation: A Review [mdpi.com]
• 2. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt mon… [cymitquimica.com]
• 3. 2-ケト-D-グルコン酸 ヘミカルシウム塩 水和物 | Sigma-Aldrich [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]

Application Note: Efficient Preparation of High-Purity Calcium-Free 2-Ketogluconate Solutions

Abstract

2-Ketogluconic acid (2-KGA) is a pivotal intermediate in the synthesis of isoascorbic acid (erythorbic acid) and a potent chelating agent. However, due to the instability of the free acid, it is commercially supplied as a hemicalcium salt (

). For downstream applications requiring precise stoichiometry or calcium-sensitive enzymatic assays, the removal of calcium ions ( ) is critical. This guide details two validated protocols for converting calcium 2-ketogluconate to its free acid form: Cation Exchange Chromatography (Method A) for high-purity requirements and Oxalic Acid Precipitation (Method B) for rapid, bulk preparation.

Chemical Principles & Stability

The conversion relies on displacing

ions with protons ( ). The challenge lies in the stability of 2-KGA; as a keto-acid, it is susceptible to decarboxylation and lactonization at elevated temperatures ( ) or alkaline pH.

The Equilibrium Challenge

• Hemicalcium Salt: Sparingly soluble in cold water; solubility increases with temperature, but so does degradation risk.

• Free Acid: Highly soluble but unstable. It must be kept cool (

  ) and acidic ( for storage).

Reaction Mechanics

Method A: Cation Exchange Chromatography (Gold Standard)

Best for: Analytical standards, drug development, and applications requiring

ppm residual calcium.

Materials

• Stationary Phase: Strong Acid Cation Exchange Resin (e.g., Amberlite® IR-120, Dowex® 50W-X8) in Hydrogen (

  ) form.

• Mobile Phase: Ultra-pure water (Type I, 18.2

  ).

• Reagents: 1M HCl (for resin regeneration).

• Equipment: Glass chromatography column, peristaltic pump (optional), pH meter.

Protocol

• Resin Activation:

  • Slurry the resin in water and pour into the column.

  • Wash with 3 Bed Volumes (BV) of 1M HCl to ensure 100% protonation of sulfonate groups.

  • Rinse with Type I water until the effluent pH is neutral (

    ).

• Sample Preparation:

  • Dissolve Calcium 2-Ketogluconate in warm water (

    ). Do not exceed 45°C.

  • Note: If the salt is hemicalcium trihydrate (

    ), a 2% w/v solution is recommended to prevent crystallization within the column.

• Loading & Exchange:

  • Load the solution onto the column at a flow rate of 0.5 BV/min.

  • The effluent will immediately drop to

    , indicating the formation of free 2-KGA.

• Elution:

  • Continue eluting with water until the pH of the effluent rises back to ~4.0.

  • Pool the acidic fractions.

Workflow Visualization

Figure 1: Ion Exchange Chromatography workflow for high-purity 2-KGA preparation.

Method B: Oxalic Acid Precipitation (Rapid Batch)

Best for: Large volumes, fermentation media prep, or where minor oxalate residues are acceptable.

Chemical Basis

Calcium oxalate (

) has an extremely low solubility product ( ), making it an efficient "calcium sink."

Stoichiometry Table

Accurate weighing is vital to avoid excess toxic oxalic acid.

Component	Formula	MW ( g/mol )	Molar Ratio
Ca-2-Ketogluconate		~426.34 (anhydrous)	1.0
Oxalic Acid Dihydrate		126.07	1.05 (5% excess)

Protocol

• Dissolution: Dissolve 10.0 g of Ca-2-KGA in 200 mL water at

  .

• Precipitation:

  • Slowly add the calculated amount of Oxalic Acid (dissolved in minimal water) while stirring vigorously.

  • A white precipitate (

    ) will form immediately.

• Digestion: Stir for 30 minutes at room temperature to allow crystal growth (Ostwald ripening), which aids filtration.

• Separation:

  • Filter through a 0.22

    membrane (PES or Nylon).

  • Critical: Centrifugation (4000 x g, 10 min) prior to filtration prevents filter clogging.

Workflow Visualization

Figure 2: Batch precipitation workflow using oxalic acid.

Quality Control & Validation

Every batch must be validated for purity and calcium removal.

HPLC Quantification (Purity)

• Column: Aminex HPX-87H (Bio-Rad) or equivalent organic acid column.

• Mobile Phase: 5 mM

  .

• Flow Rate: 0.5 mL/min at

  .

• Detection: UV at 210 nm.[1][2]

• Retention: 2-KGA typically elutes between 9–10 min (distinct from gluconic acid).

Residual Calcium Check

• Qualitative: Add 1 drop of saturated ammonium oxalate to 1 mL of filtrate. Turbidity = Failure (High Ca).

• Quantitative: ICP-OES or Atomic Absorption Spectroscopy (Target:

  ppm).

References

• HPLC Analysis: "Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC." MDPI/Frontiers.

• Solubility & Stability: "Portlandite solubility and Ca2+ activity in presence of gluconate and hexitols." Applied Geochemistry/arXiv.

• General Protocol Grounding: "Preparation and recovery of methyl 2-ketogluconate." US Patent 3381027A.

Sources

• 1. mdpi.org [mdpi.org]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing aeration and temperature for 2-keto-d-gluconic acid production

Topic: Optimization of Aeration and Temperature for Pseudomonas spp. Fermentation Ticket ID: KGA-OPT-2026 Assigned Specialist: Senior Application Scientist, Fermentation Process Dev.

Core Directive & System Overview

Welcome to the 2-KGA Technical Support Hub. This guide is not a generic manual; it is a troubleshooting and optimization system designed for researchers observing sub-optimal yields or kinetic bottlenecks in Pseudomonas (specifically P. plecoglossicida, P. fluorescens, or P. aeruginosa) fermentations.

The Biological Mechanism (The "Why")

To troubleshoot, you must understand the engine. 2-KGA production in Pseudomonas is an oxidative, periplasmic process . It does not occur in the cytoplasm.

• Step 1: Glucose is oxidized to Gluconic Acid (GA) by membrane-bound Glucose Dehydrogenase (GDH).[1][2][3][4]

• Step 2: Gluconic Acid is oxidized to 2-KGA by membrane-bound Gluconate Dehydrogenase (GADH).[2]

• The Critical Constraint: Both enzymes utilize ubiquinone/cytochrome systems that require molecular oxygen as the final electron acceptor. Oxygen limitation specifically throttles Step 2 , causing an accumulation of Gluconic Acid (intermediate) and a halt in 2-KGA production.

Visualizing the Pathway & Control Points

Caption: Figure 1. The oxidative pathway of 2-KGA production. Note that Step 2 (GA → 2-KGA) is the primary oxygen-dependent bottleneck. High residual glucose inhibits the degradation of 2-KGA (Blue Arrow).

Critical Parameter Configuration

Q: What are the optimal temperature and aeration setpoints?

A: The optimal window is narrow. Deviating from these values creates specific metabolic failures described in the table below.

Parameter	Optimal Range	Mechanistic Rationale	Consequence of Deviation
Temperature	30°C – 34°C	Balances enzyme kinetics (reaction rate) with oxygen solubility. P. plecoglossicida shows peak specific productivity at 34°C [1].	< 28°C: Reaction rate slows significantly.> 36°C: Oxygen solubility drops; enzymes may destabilize; risk of "browning" (Maillard reaction).
Dissolved Oxygen (DO)	> 20-30%	The GADH enzyme (Step 2) has a lower affinity for oxygen than GDH (Step 1). You need high driving force to push GA to 2-KGA.	< 15%: Accumulation of Gluconic Acid (GA). The broth becomes acidic, but 2-KGA yield stalls.
Aeration Rate	0.6 – 1.0 vvm	High gas flow is required to strip CO2 and replenish O2.	Low vvm: DO crashes even with high agitation.High vvm: Excessive foaming (requires antifoam, which can inhibit ).
pH	5.5 – 6.5	Enzymes are pH sensitive.	< 3.5: Inhibits GADH. GA accumulates but does not convert to 2-KGA [2].

Troubleshooting Guide (The "Fix")

Use this decision tree to diagnose yield issues.

Scenario A: "My glucose is gone, but I have high Gluconic Acid and low 2-KGA."

Diagnosis: Oxygen Limitation or Acidification. The first oxidation step (Glucose

GA) is fast and robust. The second step (GA 2-KGA) is the "weak link." If the bacteria cannot access enough oxygen, they stop at Gluconic Acid.

Corrective Actions:

• Check pH: Ensure pH has not dropped below 4.5. If operating without pH control, the accumulation of GA will crash the pH, self-inhibiting the conversion to 2-KGA. Maintain pH 5.5 with

  or NaOH.

• Increase

  :

  • Increase agitation (RPM) before increasing airflow. Shear stress is rarely an issue for Pseudomonas compared to the need for oxygen.

  • Implement a DO-Stat feeding strategy (see Protocol below).

Scenario B: "I had high 2-KGA, but the concentration dropped at the end of fermentation."

Diagnosis: Product Re-consumption (Carbon Catabolite Repression Failure). Pseudomonas strains will consume 2-KGA as a carbon source if their preferred source (glucose) is exhausted [3].[5]

Corrective Actions:

• Maintain Residual Glucose: Never let glucose hit 0 g/L. Maintain a "safety buffer" of 10–20 g/L residual glucose until harvest.

• Harvest Timing: Monitor glucose closely. As soon as glucose approaches 5 g/L, terminate fermentation or feed immediately.

Scenario C: "The broth is turning brown/yellow."

Diagnosis: Maillard Reaction or Cell Lysis. High temperatures (>35°C) combined with residual sugars and amino acids (from nitrogen sources) cause non-enzymatic browning, which complicates downstream purification.

Corrective Actions:

• Lower Temperature: Reduce to 30°C.

• Shorten Cycle: Prolonged fermentation increases cell lysis, releasing proteases and darkening the broth.

Workflow Visualization: Troubleshooting Logic

Caption: Figure 2.[4] Diagnostic decision tree for identifying yield losses in 2-KGA fermentation.

Standard Operating Protocol (SOP): Fed-Batch Optimization

Objective: Maximize 2-KGA titer using a DO-Stat strategy to prevent oxygen limitation and product re-consumption.

Base Medium: Corn steep liquor or yeast extract (Nitrogen), Glucose (Carbon),

(Buffer).

Step-by-Step Workflow:

• Inoculation:

  • Inoculate at 5-10% (v/v) with active seed culture (mid-log phase).

  • Initial Setpoints: Temp 30°C, pH 6.0, Agitation 400 RPM, Airflow 1.0 vvm.

• Batch Phase (0 - 12 hours):

  • Allow cells to grow.[6] DO will drop rapidly.

  • Action: When DO drops below 30%, enable Cascade Control .

  • Cascade Logic: Increase Agitation

    Increase Airflow Supplement Pure Oxygen (if available).

• Fed-Batch Phase (12 - 40 hours):

  • Feeding Trigger: Do not feed based on time. Feed based on DO Spikes .

  • Mechanism:[1][5][7][8][9] When glucose is depleted, metabolic activity slows, and DO spikes suddenly (the "DO-Stat" signal).

  • Feed Composition: 500-600 g/L Glucose solution.

  • Action: When DO rises >50%, feed glucose to bring concentration back to ~20 g/L. This prevents starvation (re-consumption) and substrate inhibition (too much glucose).

• End-Point Determination:

  • Monitor 2-KGA vs. GA ratio via HPLC.

  • Harvest Criteria: When GA < 5 g/L AND Glucose is between 5-10 g/L.

  • Warning: Do not wait for Glucose to hit 0.0 g/L.

References

• Hou, X., et al. (2020). Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells.[10] 3 Biotech, 10(6), 253.[11] [Link]

• Sun, W., et al. (2018). Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism.[5][8] Molecules, 23(10), 2629.[5] [Link]

• Chia, M., et al. (2008). DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa. Journal of Industrial Microbiology & Biotechnology, 35(11), 1315-1322. [Link]

• Yuan, Y., et al. (2016). Overexpression of gluconate-2-dehydrogenase to enhance the production of 2-keto-d-gluconic acid by Gluconobacter oxydans. Microbial Cell Factories, 15, 121.[5] [Link]

Sources

• 1. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Low pH Stress Enhances Gluconic Acid Accumulation with Enzymatic Hydrolysate as Feedstock Using Gluconobacter oxydans [mdpi.com]
• 3. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 4. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 8. Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Production of 2-Keto-l-Gulonic Acid from d-Glucose by Two-Stage Fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PubMed [pubmed.ncbi.nlm.nih.gov]

challenges in the purification of 2-keto-d-gluconic acid from broth

Technical Support Center: Purification of 2-Keto-D-Gluconic Acid (2-KGA)

Role: Senior Application Scientist Subject: Troubleshooting & Optimization Guide for 2-KGA Downstream Processing

Executive Summary: The Purification Landscape

Purifying 2-keto-D-gluconic acid (2-KGA) from fermentation broth presents a unique set of physicochemical challenges. Unlike simple organic acids, 2-KGA is thermally labile, prone to non-enzymatic browning (Maillard reactions), and structurally similar to its precursor (gluconic acid) and over-oxidation product (2,5-diketo-D-gluconic acid).

The industry-standard approach leverages the solubility differential of the calcium salt . While sodium 2-keto-D-gluconate is highly soluble, calcium 2-keto-D-gluconate is sparingly soluble in water (approx. 50 g/L) and nearly insoluble in ethanol. This guide focuses on the Calcium Salt Precipitation Route followed by Cation Exchange for free acid recovery, as this offers the highest robustness against impurities.

Part 1: Process Workflow Visualization

The following diagram illustrates the critical decision nodes and material flow for 2-KGA purification.

Caption: Integrated workflow for 2-KGA recovery via calcium salt precipitation and ion-exchange conversion.

Part 2: Troubleshooting Guide (Q&A Format)

Category 1: Primary Isolation & Filtration

Q1: My filtration flux drops rapidly during broth clarification. How do I handle the high calcium carbonate content from fermentation?

• Diagnosis: In 2-KGA fermentation,

  is often used as a buffering agent. The "fouling" is likely a composite of unreacted , bacterial biomass (Pseudomonas or Gluconobacter spp.), and colloidal proteins.

• Scientific Rationale: Direct filtration compresses this compressible cake, blinding the filter media.

• Protocol:

  • Acidification Step: Lower broth pH to 4.0–4.5 using dilute

    before filtration. This solubilizes residual into , reducing solids load.

  • Flocculation: Add a cationic polymer flocculant (e.g., chitosan or polyacrylamide) to aggregate bacterial cells.

  • Equipment: Switch from dead-end filtration to Cross-Flow Microfiltration (MF) (0.1–0.2 µm pore size). This maintains high shear at the membrane surface, preventing cake formation.

Q2: I am detecting high levels of Gluconic Acid (GA) in my final product. How do I separate it?

• Diagnosis: Incomplete fermentation or poor selectivity during precipitation. GA and 2-KGA are structurally homologous, making separation difficult.

• The "Solubility Switch" Solution:

  • Mechanism: Calcium gluconate is significantly more soluble (approx. 30-35 g/L at 25°C) than calcium 2-keto-D-gluconate (sparingly soluble).

  • Corrective Action:

    • Concentrate the clarified broth until the specific gravity reaches 1.15–1.20.

    • Add Ethanol (95%) slowly to the concentrate to reach a final concentration of 50% (v/v).

    • Result: Calcium 2-KGA will precipitate preferentially. Calcium gluconate remains in the hydro-ethanolic mother liquor.

  • Validation: Analyze the precipitate via HPLC (Aminex HPX-87H column) to confirm the GA:2-KGA ratio has decreased.

Category 2: Purification & Polishing[1]

Q3: The product solution turns yellow/brown during concentration. How do I prevent this?

• Diagnosis: Non-enzymatic browning (Maillard reaction). 2-KGA is a reducing sugar acid and highly reactive with residual proteins or amino acids from the fermentation media (corn steep liquor, yeast extract).

• Thermodynamic Constraint: 2-KGA degrades rapidly above 50°C at neutral/alkaline pH.

• Protocol:

  • Temperature Control: Never exceed 45°C during evaporation. Use Vacuum Evaporation to lower the boiling point.

  • pH Control: Maintain pH < 4.0 during heating steps. The browning rate is exponentially higher at pH > 6.0.

  • Decolorization: Use granular activated carbon (GAC) at 0.5% (w/v) for 30 minutes at 40°C after the cation exchange step.

Q4: My ion exchange resin capacity is degrading faster than expected. What is poisoning the resin?

• Diagnosis: Fouling by pigments or irreversible binding of multivalent cations (

  , ) if regeneration is insufficient.

• Resin Choice: Use a Strong Acid Cation (SAC) resin in

  form (e.g., Amberlyst 15 or Dowex 88).

• Regeneration Protocol:

  • Backwash: Expansion of 50% to remove particulates.

  • Acid Regeneration: Use 5-10%

    (excess 200% of capacity). Sulfuric acid is dangerous here because it will precipitate (gypsum) inside the resin beads if calcium loading is high, permanently blocking pores.

  • Critical Rule: Always use

    for regeneration if the feed contains Calcium.

Part 3: Comparative Data Tables

Table 1: Solubility Profile of Key Compounds

Understanding these values is critical for designing the precipitation step.

Compound	Solubility in Water (25°C)	Solubility in 50% Ethanol	Primary Separation Strategy
2-Keto-D-Gluconic Acid (Free)	High (>500 g/L)	High	Difficult to crystallize directly
Ca-2-Keto-D-Gluconate	Low (~50 g/L)	Insoluble (<1 g/L)	Precipitation Target
Ca-Gluconate	Moderate (~35 g/L)	Moderate	Remains in Mother Liquor
Glucose	High (~900 g/L)	High	Remains in Mother Liquor

Table 2: Resin Selection for 2-KGA Purification

Step	Resin Type	Function	Operational pH	Regeneration Agent
Decalcification	Strong Acid Cation (Gel Type)	Remove , release Free Acid	< 2.0	(Avoid )
Decolorization	Macroporous Anion (Weak Base)	Remove anionic pigments	4.0 - 6.0
Polishing	Styrenic Adsorbent	Remove hydrophobic impurities	N/A	Methanol/Ethanol

Part 4: Detailed Experimental Protocol

Protocol: Conversion of Calcium 2-KGA to High-Purity Free Acid

Objective: Isolate crystalline 2-keto-D-gluconic acid from fermentation broth.

1. Broth Preparation:

• Centrifuge broth at 5,000 x g for 15 mins.

• Collect supernatant. If

  is low, add to reach 1.1 molar equivalent of total acid.

2. Calcium Salt Precipitation:

• Concentrate supernatant to 30% solids (w/v) via vacuum evaporation (T < 45°C).

• Add 95% Ethanol slowly with agitation until the solution reaches 50% (v/v) ethanol.

• Chill to 4°C for 12 hours.

• Filter the white precipitate (Ca-2-KGA). Wash with cold 70% ethanol.

3. Acidification (Ion Exchange):

• Dissolve the wet cake in deionized water to make a 10% (w/v) solution.

• Pass through a column packed with Strong Acid Cation Resin (H+ form) at 2 Bed Volumes/hour.

• Monitor effluent pH. Collect fraction where pH < 2.0.

4. Crystallization:

• Concentrate the acidic effluent to syrup (approx. 80% solids).

• Seeding: Add seed crystals of 2-KGA (if available) or induce nucleation by adding glacial acetic acid (anti-solvent).

• Dry crystals in a vacuum desiccator over

  .

References

• Production of Gluconic Acid and Its Derivatives by Microbial Fermentation. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. PubMed Central. Available at: [Link]

• Simultaneous determination of 2-keto-L-gulonic acid and 2-keto-D-gluconic acid in fermentation broth by HPLC. MDPI. Available at: [Link]

• Process for the production of 2-keto-D-gluconic acid.Google Patents.

Technical Support Center: Optimizing Glucose to 2-Keto-D-Gluconic Acid (2-KGA) Conversion

Status: Operational Ticket ID: 2KGA-OPT-2026 Assigned Specialist: Senior Application Scientist

Executive Summary & Metabolic Logic

The bioconversion of glucose to 2-keto-D-gluconic acid (2-KGA) is a periplasmic oxidative process primarily driven by membrane-bound dehydrogenases in oxidative bacteria such as Pseudomonas fluorescens, Pseudomonas plecoglossicida, and Gluconobacter oxydans.

Unlike central carbon metabolism, this pathway does not require glucose transport into the cytoplasm for the primary oxidation steps. Therefore, conversion efficiency is strictly governed by oxygen transfer rate (OTR) , enzyme stability (GDH/GADH) , and competitive byproduct formation (mainly 5-keto-D-gluconic acid).

Core Metabolic Pathway

The following diagram illustrates the oxidative flow and critical diversion points where yield is lost.

Figure 1: Periplasmic oxidation pathway of Glucose to 2-KGA. Note the critical pH-dependent branch point at Gluconic Acid.

Diagnostic Troubleshooting Guide

Issue 1: High Residual Glucose, Low 2-KGA Yield

User Question: My fermentation stalls after 24 hours. Glucose remains high (>40 g/L), but cell mass is normal. What is inhibiting the conversion?

Root Cause Analysis: This "uncoupling" of growth and production usually indicates Oxygen Limitation or Product Inhibition . The enzymes responsible (m-GDH and GADH) are membrane-bound and electron transport chain (ETC)-linked. If dissolved oxygen (DO) drops below critical levels (typically <20%), the electron acceptor is missing, and oxidation halts immediately.

Corrective Protocol:

• Verify DO Cascade: Set DO setpoint to 30% . Link agitation (RPM) and aeration (vvm) to this setpoint.

• Check Substrate Inhibition: If initial glucose >150 g/L, Gluconobacter species may suffer substrate inhibition. Switch to a Fed-Batch strategy.

  • Start: 80 g/L Glucose.[1]

  • Feed: Maintain glucose between 10–20 g/L using a simplified pulse-feed or constant rate feeding.

• pH Check: Ensure pH has not dropped below 4.5. While the product is an acid, enzymes lose activity rapidly in highly acidic environments.

Issue 2: High Impurity Levels (5-KGA Accumulation)

User Question: HPLC analysis shows a large peak eluting near 2-KGA. I suspect it is 5-keto-D-gluconic acid. Why is the selectivity shifting?

Root Cause Analysis: The conversion of Gluconic Acid (GA) is a bifurcation point. The enzyme converting GA to 2-KGA is generally favored at lower pH (5.0–6.0), while the enzyme converting GA to 5-KGA is often more active or stable at neutral/higher pH (>6.5) or in specific strains under stress.

Corrective Protocol:

• Tighten pH Control: Lower your operating pH setpoint.

  • Pseudomonas fluorescens/plecoglossicida: Maintain pH 5.5 ± 0.1 .

  • Gluconobacter oxydans:[1][2][3][4][5][6] Maintain pH 5.0–5.5 .

• Strain Validation: If the phenotype persists despite pH control, your strain may have degenerated. Re-isolate single colonies and screen for high 2-KGA/low 5-KGA ratios in shake flasks.

Issue 3: Broth Browning (Non-Enzymatic)

User Question: The fermentation broth turns dark brown/black by 48 hours. Downstream purification is failing due to color removal issues.

Root Cause Analysis: This is the Maillard Reaction or thermal degradation of 2-KGA. 2-KGA is thermally unstable, especially at alkaline pH.

Corrective Protocol:

• Temperature Reduction: Reduce fermentation temperature from 30°C–32°C to 28°C in the late phase.

• Neutralizer Choice: Avoid ammonia/ammonium hydroxide for pH control if possible, as ammonium ions accelerate Maillard reactions with reducing sugars. Use NaOH or CaCO₃ slurries.

• Harvest Timing: Do not over-run the fermentation. Harvest immediately upon glucose exhaustion.

Optimized Fermentation Parameters

The following parameters are synthesized from high-yield industrial protocols for Pseudomonas and Gluconobacter systems.

Parameter	Pseudomonas plecoglossicida / fluorescens	Gluconobacter oxydans	Critical Note
Temperature	30°C – 34°C	28°C – 30°C	Pseudomonas is more thermotolerant. High T promotes browning.
pH	5.5 – 6.0	5.0 – 5.5	Strict control required. >6.0 risks 5-KGA; <4.0 inactivates GADH.
Dissolved Oxygen	>30% Saturation	>30% Saturation	Process is obligately aerobic. Oxygen is the limiting substrate.
Initial Glucose	120 – 140 g/L	80 – 100 g/L	Pseudomonas tolerates higher osmotic stress.
Feeding Strategy	Semi-Continuous or Fed-Batch	Fed-Batch	Maintain residual glucose 10–20 g/L to prevent starvation/inhibition.
Aeration	1.0 – 1.5 vvm	1.5 – 2.0 vvm	Gluconobacter has higher oxygen demand per cell unit.
Typical Yield	0.90 – 1.05 g/g	0.85 – 0.95 g/g	Theoretical max is ~1.08 g/g (molar).

Standard Operating Procedures (SOPs)

SOP-01: Fed-Batch Fermentation Protocol (P. plecoglossicida)

Objective: Achieve >130 g/L 2-KGA with >95% conversion.

• Inoculum Preparation:

  • Cultivate seed in LB or glucose-yeast extract medium for 12–16 hours (OD₆₀₀ ~2.0–3.0).

  • Inoculation volume: 5–10% (v/v).

• Bioreactor Setup:

  • Medium: Glucose (140 g/L), Corn Steep Liquor (15–20 g/L), KH₂PO₄ (1-2 g/L), MgSO₄ (0.5 g/L).

  • Sterilization: 121°C for 20 mins. Glucose sterilized separately to prevent caramelization.

• Fermentation Phase:

  • 0–12 hours: Batch phase. Control pH at 6.0 with 4M NaOH. Agitation cascades to keep DO >30%.

  • 12–30 hours: Exponential production. Glucose drops. If glucose <20 g/L, trigger feed (500 g/L Glucose stock) to maintain 20 g/L.

  • Endpoint: When glucose is exhausted (<1 g/L) and DO spikes suddenly (indicating metabolic cessation).

• Harvest: Centrifuge immediately to remove cells. Store supernatant at 4°C.

SOP-02: Analytical Verification (HPLC)

Objective: Quantify Glucose, 2-KGA, and 5-KGA.

• Column: Bio-Rad Aminex HPX-87H (or equivalent cation exchange).

• Mobile Phase: 5 mM H₂SO₄.[7]

• Flow Rate: 0.5 – 0.6 mL/min.

• Temperature: 35°C – 50°C.

• Detector: UV at 210 nm (for organic acids) and RI (Refractive Index) for Glucose.

• Retention Order (Typical): 2-KGA (fastest) < 5-KGA < Gluconic Acid < Glucose.

  • Note: Verify with pure standards as retention times shift with column age.

References

• Sun, W., et al. (2012). Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate. Bioresource Technology.[4] Link

• Sun, W., et al. (2020). Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells. Bioresources and Bioprocessing.[8] Link

• Gao, K., et al. (2022). Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation. Frontiers in Bioengineering and Biotechnology. Link

• Cerestar Holding BV. Process for the production of 2-keto-D-gluconic acid.[4][8][9][10] EP0867446B1. Link

• BenchChem. Technical Support Center: Optimizing 2-keto-L-gulonic Acid Synthesis.Link

Sources

• 1. d-nb.info [d-nb.info]
• 2. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]
• 3. researchgate.net [researchgate.net]
• 4. The industrial versatility of Gluconobacter oxydans: current applications and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High-Throughput Screening of a 2-Keto-L-Gulonic Acid-Producing Gluconobacter oxydans Strain Based on Related Dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 10. mdpi.org [mdpi.org]

stability of 2-keto-d-gluconic acid hemicalcium salt in aqueous solutions

Topic: Stability & Handling of 2-Keto-D-Gluconic Acid Hemicalcium Salt in Aqueous Solutions

Document ID: TS-2KGA-001 | Version: 2.4 | Last Updated: 2026-02-16[1]

Introduction: The Nature of the Compound

2-Keto-D-gluconic acid hemicalcium salt (2-KGA-Ca) is a specialized oxidized derivative of D-glucose, serving as a critical intermediate in the synthesis of D-erythorbic acid (isoascorbic acid) and as a chelating agent in biochemical assays.[2][3][4][5][6][7][8][9][10]

The Core Challenge: Unlike its sodium analog, the hemicalcium salt presents unique solubility and stability hurdles. It acts as a reducing sugar acid with a ketone group at the C2 position, making it susceptible to oxidative degradation and pH-mediated instability. Furthermore, the calcium counter-ion creates immediate incompatibility with common phosphate- and sulfate-based buffers.

This guide addresses the three most common support tickets we receive: solubility limits , unexplained precipitation , and pH-driven degradation .

Module 1: Solubility & Preparation

User Issue: "I cannot get the powder to dissolve completely at 5% w/v," or "My solution precipitates upon cooling."

Technical Insight

2-KGA-Ca has limited solubility in cold water compared to sodium 2-ketogluconate. While literature often cites a theoretical max of ~50 mg/mL (5%), practical stability at this concentration is poor due to the common ion effect and temperature dependence.

Standard Operating Procedure (SOP): Preparation of Stock Solution

Target: 2% (20 mg/mL) Stock Solution in Water.

• Weighing: Weigh the required amount of 2-KGA-Ca monohydrate (MW: ~231.19 g/mol anhydrous basis).

• Solvent: Use degassed, ultra-pure water (Type I) .

  • Reason: Dissolved oxygen accelerates oxidative degradation of the keto-group.

• Dissolution (Critical Step):

  • Add powder to water at room temperature.

  • Heat gently to 50–60°C with constant stirring for 10–15 minutes.

  • Note: Do NOT exceed 70°C. High heat triggers decarboxylation and lactonization.

• Filtration: Sterile filter using a 0.22 µm PES or PVDF membrane .

  • Warning: Do NOT autoclave. The combination of heat and pressure will degrade the compound (browning/caramelization).

Troubleshooting Diagram: Dissolution Workflow

Figure 1: Decision matrix for the solubilization of 2-KGA-Ca. Note the critical temperature limit to prevent thermal degradation.

Module 2: pH-Dependent Stability

User Issue: "My solution turned yellow/brown after 24 hours."

The Mechanism: The "Danger Zone"

2-KGA is stable in slightly acidic conditions (pH 3.5 – 6.0).

• Alkaline Instability (pH > 7.5): In basic solutions, the keto group undergoes enolization , leading to β-elimination and polymerization (browning). This is irreversible.

• Acidic Instability (pH < 3.0): Strong acids can catalyze lactonization, altering the bioavailability of the linear form.

FAQ: Stability Parameters

Parameter	Optimal Range	Critical Failure Point	Effect of Failure
pH	3.5 – 6.0	> 7.5	Oxidative degradation, browning (Maillard-like).
Temperature	2°C – 8°C	> 25°C (Long term)	Decarboxylation, microbial growth.
Light	Dark	Direct UV/Sunlight	Photo-oxidation of the ketone moiety.
Time	< 72 Hours	> 1 Week	Hydrolysis and precipitation.

Protocol: pH Adjustment

If you must adjust pH:

• To Acidify: Use dilute Acetic Acid or HCl.

• To Basify: Use dilute NaOH dropwise with vigorous stirring.

  • Warning: Localized high pH concentrations (at the drop site) can cause immediate degradation.

Module 3: Buffer Incompatibility (The Calcium Trap)

User Issue: "I added the stock solution to my cell culture media (PBS), and a white precipitate formed immediately."

Root Cause Analysis

This is a classic Common Ion Effect . The calcium ion (

) from the 2-KGA salt reacts with phosphate ( ), carbonate, or sulfate ions in standard buffers to form insoluble salts (e.g., Calcium Phosphate, ).

Buffer Compatibility Matrix

Buffer System	Compatibility	Technical Notes
Water (Type I)	✅ Excellent	Best for stock preparation.
Acetate Buffer	✅ Good	Calcium acetate is soluble. Good for acidic pH maintenance.
HEPES / MOPS	⚠️ Caution	Compatible only if phosphate-free. Check for sulfate contaminants.
PBS (Phosphate Buffered Saline)	❌ Incompatible	Forms insoluble Calcium Phosphate precipitate.
Tris-HCl	⚠️ Caution	High pH of Tris (>8.0) promotes degradation. Use only at pH < 7.5.
Carbonate/Bicarbonate	❌ Incompatible	Forms Calcium Carbonate (chalk).[11]

Workaround Protocol: Cation Exchange

If your experiment requires a phosphate buffer (e.g., physiological mimicry), you must remove the calcium.

• Resin: Use a cation exchange resin (e.g., Dowex 50W or Amberlite IR-120) in the Sodium (

  ) form .

• Column Pass: Pass the 2-KGA-Ca solution through the column.

• Result: Calcium is retained; Sodium 2-ketogluconate elutes.

• Validation: Test the eluate with a drop of oxalate solution. No precipitate = Calcium free.

Diagram: Stability & Compatibility Logic

Figure 2: Logic flow for ensuring chemical stability and buffer compatibility.

References

• Sigma-Aldrich. Product Specification: 2-Keto-D-gluconic acid hemicalcium salt hydrate (K6250).Link

• Cayman Chemical. 2-keto-D-Gluconic Acid (calcium salt) Technical Information.Link

• Gold Biotechnology. 2-Keto-D-gluconic acid, hemicalcium salt monohydrate Handbook.Link

• ResearchGate. Discussions on Preparation of 2-ketogluconic acid from hemicalcium salt.Link

• PubChem. Calcium 2-ketogluconate Compound Summary (CID 25113464).Link

Sources

• 1. US2421612A - Preparation of 2-keto gulonic acid and its salts - Google Patents [patents.google.com]
• 2. goldbio.com [goldbio.com]
• 3. 2-Keto-D-gluconic acid hemicalcium salt monohydrate - Creative Biolabs [creative-biolabs.com]
• 4. High-Throughput Screening of a 2-Keto-L-Gulonic Acid-Producing Gluconobacter oxydans Strain Based on Related Dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calcium 2-ketogluconate | C12H18CaO14 | CID 25113464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. tsijournals.com [tsijournals.com]
• 8. researchgate.net [researchgate.net]
• 9. usbio.net [usbio.net]
• 10. researchgate.net [researchgate.net]
• 11. Calcium gluconate - Wikipedia [en.wikipedia.org]

overcoming rate-limiting steps in the 2,5-diketo-d-gluconic acid pathway

Status: Online | Lead Scientist: Dr. H. Chen, Senior Metabolic Engineer Topic: Troubleshooting Rate-Limiting Steps in Vitamin C Precursor Synthesis

Welcome to the Technical Support Hub

You are likely here because your conversion yields for 2-keto-L-gulonic acid (2-KLG) are stalling, or you are seeing high accumulation of intermediates without downstream flux. The conversion of D-glucose to 2-KLG via 2,5-diketo-D-gluconic acid (2,5-DKG) is the "holy grail" of single-step Vitamin C fermentation, but it is plagued by two distinct metabolic bottlenecks:

• The Oxygen Wall: The membrane-bound oxidation of 2-KDG to 2,5-DKG.

• The Reductive Choke Point: The cytosolic reduction of 2,5-DKG to 2-KLG by 2,5-DKG reductase (2,5-DKGR).

Below are the active "Support Tickets" addressing these specific rate-limiting steps, complete with protocols and engineering strategies.

Ticket #001: Upstream Stalling (2-KDG Accumulation)

User Report: "My strain oxidizes glucose to 2-keto-D-gluconate (2-KDG) rapidly, but 2,5-DKG production lags, and 2-KDG accumulates in the broth."

Diagnosis: Oxygen Transfer Limitation & Dehydrogenase Saturation

In Gluconobacter and Erwinia species, the conversion of 2-KDG to 2,5-DKG is catalyzed by 2-keto-D-gluconate dehydrogenase (2-KGDH) . Unlike the cytosolic reductase, this enzyme is membrane-bound and coupled to the respiratory chain. It is highly sensitive to Dissolved Oxygen (DO) levels.

Troubleshooting Steps

• Check the

  Threshold:

  • 2-KGDH activity drops precipitously if oxygen transfer is insufficient.

  • Requirement: You need a volumetric mass transfer coefficient (

    ) of >80 for maximum flux.

  • Action: If you are in shake flasks, switch to baffled flasks with high orbital shaking (200+ RPM). In bioreactors, increase agitation/aeration to maintain DO >30%.

• Verify 2-KGDH Activity (Membrane Fraction Assay):

  • Don't assay the cytosol; the enzyme is in the membrane.

  • Protocol:

    • Harvest cells (

      , 10 min).

    • Sonicate and centrifuge at

      to remove debris.

    • Ultracentrifuge supernatant at

      (1 hr) to pellet membranes.

    • Resuspend pellet in buffer.

    • Assay: Measure reduction of DCIP (2,6-dichlorophenolindophenol) at 600 nm with 2-KDG as substrate.

• Genetic Intervention:

  • Overexpression of the ttr gene cluster (tetrathionate reductase-like) or specific cytochrome c subunits associated with the dehydrogenase complex can stabilize electron transfer efficiency.

Ticket #002: The Reductive Bottleneck (2,5-DKG 2-KLG)

User Report: "I have plenty of 2,5-DKG, but the conversion to 2-KLG is negligible. My reductase (2,5-DKGR) seems inactive."

Diagnosis: Kinetic Inefficiency & Cofactor Imbalance

This is the classic bottleneck. The heterologous enzyme 2,5-DKG reductase (from Corynebacterium) often has poor affinity (

) for the substrate and strict specificity for NADPH , which is metabolically expensive and less abundant than NADH in oxidative hosts like G. oxydans.

Solution A: Protein Engineering (The "Mutant" Fix)

Wild-type (WT) reductase is insufficient for industrial titers. You must use engineered variants to lower

and improve stability.

Comparative Kinetics Data:

Enzyme Variant	Substrate ( )	Cofactor Preference	Stability	Notes
WT 2,5-DKGR A	~31 mM	NADPH (Strict)	Moderate	High limits flux at low substrate conc.
WT 2,5-DKGR B	~2.3 mM	NADPH	Low	Suffers from substrate inhibition >10 mM.
Mutant F22Y	~12 mM	NADPH	High	Recommended. Tyr22 H-bonds with substrate, improving affinity.
Mutant A272G	~43 mM	NADPH	High	Increases (turnover) but worsens affinity.
Double Mutant (F22Y/A272G)	~10-15 mM	NADPH	High	Best Balance. High turnover + good affinity.

Solution B: Cofactor Regeneration System

The reductase drains the cellular NADPH pool. You must couple the reaction to an NADPH-generating step.

Protocol: The "Coupled Loop" Strategy

• Co-expression: Overexpress Glucose-6-Phosphate Dehydrogenase (zwf) or 6-Phosphogluconate Dehydrogenase (gnd) .

• Mechanism: This forces flux through the Pentose Phosphate Pathway (PPP), regenerating NADPH from

  as glucose is oxidized.

Visualizing the Pathway & Bottlenecks:

Figure 1: The 2,5-DKG pathway illustrating the two critical bottlenecks: the membrane-bound oxidation (2-KGDH) and the cytosolic reduction (DKGR).

Ticket #003: The "Phantom" Peak (Analytical Issues)

User Report: "I see a peak on my HPLC, but I can't quantify 2,5-DKG accurately. The standard curve is unreliable."

Diagnosis: Chemical Instability

2,5-DKG is chemically unstable and prone to non-enzymatic browning (degradation), especially at neutral/alkaline pH. Commercial standards are often impure or degrade during shipping.

Protocol: Indirect Quantification via Enzymatic Conversion

Do not rely on a direct 2,5-DKG standard curve if your results are inconsistent. Use the Total Conversion Method .

Reagents:

• Purified recombinant 2,5-DKG Reductase (store at -20°C).

• Excess NADPH (10 mM).

• Tris-HCl buffer (pH 7.0).[1]

Procedure:

• Take a 100 µL sample of your fermentation broth.

• Add 50 µL of purified Reductase and 50 µL of NADPH (excess).

• Incubate at 30°C for 4 hours (ensure complete conversion).

• Analyze the result via HPLC for 2-KLG .

• Calculation:

  .

HPLC Conditions (Standard):

• Column: Aminex HPX-87H (Bio-Rad) or Rezex ROA.

• Mobile Phase: 5 mM

  .

• Flow Rate: 0.5 mL/min.

• Temperature: 40°C - 55°C.

• Detection: Refractive Index (RI) or UV (210 nm).

• Retention Times (Approx):

  • 2,5-DKG: ~9.3 min

  • 2-KLG: ~10.2 min

  • (Note: These elute close together; ensure column efficiency is high).

FAQ: Quick Troubleshooting

Q: Why does Gluconobacter stop producing 2,5-DKG after 48 hours? A: This is often due to product inhibition or osmotic stress . High concentrations of gluconate or keto-acids can inhibit cell growth. Additionally, if the pH drops below 5.0, the activity of the membrane-bound dehydrogenases decreases significantly. Maintain pH ~5.5-6.0 via automated base feed (

or ).

Q: Can I use NADH instead of NADPH? A: Only if you use a protein-engineered reductase. The wild-type Corynebacterium enzyme is specific to NADPH. However, mutants (e.g., those with targeted mutations in the cofactor binding pocket) have been developed to accept NADH, which is cheaper for cell-free systems or more abundant in certain host metabolisms.

Q: How do I prevent the browning of the broth? A: Browning is the degradation of 2,5-DKG.

• Lower the temperature (25°C - 28°C).

• Keep residence time of 2,5-DKG short (synchronize the reductase activity so 2,5-DKG is consumed as fast as it is made).

• Avoid excessive accumulation of 2,5-DKG by balancing the upstream and downstream gene expression strengths.

References

• Sonoyama, T., et al. (1982). "Production of 2-keto-L-gulonic acid from D-glucose by two-stage fermentation." Agricultural and Biological Chemistry. Link

• Grindley, J. F., et al. (1988). "Conversion of glucose to 2-keto-L-gulonate, an intermediate in L-ascorbate synthesis, by a recombinant strain of Erwinia citreus." Applied and Environmental Microbiology. Link

• Li, Z., et al. (2022). "Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation." Frontiers in Bioengineering and Biotechnology. Link

• Hancock, R. D., & Viola, R. (2002). "Biotechnological approaches for L-ascorbic acid production." Trends in Biotechnology. Link

• Banta, S., et al. (2002). "Engineering the cofactor specificity of 2,5-diketo-D-gluconic acid reductase A." Protein Engineering, Design and Selection. Link

Sources

• 1. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting poor cell growth in 2-keto-d-gluconic acid fermentation

Topic: Troubleshooting Poor Cell Growth & Low Yields

Lead Scientist: Dr. A. Vance, Senior Application Specialist System Focus: Pseudomonas spp.[1][2] (P. fluorescens, P. plecoglossicida) & Gluconobacter oxidative fermentation.[2]

System Overview & Metabolic Logic

Before troubleshooting, you must understand the metabolic burden you are placing on the cell. 2-KGA production is a periplasmic oxidative process . Unlike intracellular metabolites (e.g., amino acids), the conversion of Glucose

Gluconic Acid 2-KGA occurs on the outer membrane using membrane-bound dehydrogenases.

The Core Conflict:

• Energy Generation: The cell needs intracellular glucose catabolism (Entner-Doudoroff pathway) to generate ATP for biomass.

• Product Formation: You want the cell to oxidize glucose periplasmically without consuming it for biomass.

• Troubleshooting Implication: "Poor growth" is often a symptom of hyper-productive oxidative stress or osmotic shock, not just nutrient lack.

Visual 1: The Metabolic Decision Tree

This diagram illustrates the competition between growth (Biomass) and production (2-KGA).

Caption: Figure 1: The periplasmic oxidation pathway (Product) vs. cytoplasmic catabolism (Growth). Note the red path (KguK) indicating product re-consumption during starvation.

Diagnostic Workflow: Why are my cells not growing?

Use this decision matrix to isolate the root cause. Do not guess; measure.

Symptom	Primary Suspect	Validation Step
Long Lag Phase (>12h)	Inoculum Viability or Osmotic Shock	Check seed culture pH. If seed pH < 5.0, cells are acid-shocked.
Low Peak OD ( )	Oxygen Limitation or Nitrogen Depletion	Check Dissolved Oxygen (DO). If DO for >2h, growth arrested.
Sudden Lysis (OD Drop)	Phage Contamination	Microscope check. Debris + no rods = Phage.
Growth OK, No Product	Iron/Magnesium Deficiency	Check media trace elements. GADH enzyme requires cofactors.
Growth Stops at pH 5.0	Acid Crash	Check neutralizer ( ) dispersion.

Module 1: The "Lag Phase" & Inoculum Issues

Problem: The fermentation takes too long to start, or cells die immediately upon transfer.

Root Cause: Substrate Inhibition (Osmotic Shock)

Pseudomonas strains used for 2-KGA are sensitive to high osmotic pressure.

• The Error: Starting batch glucose > 150 g/L.

• The Mechanism: High osmolarity dehydrates the cell, triggering a stress response instead of growth.

• The Fix:

  • Limit Initial Glucose: Start with 120–140 g/L glucose maximum [1].

  • Fed-Batch Strategy: If your target is high titer (>200 g/L), use a split feeding strategy. Start low, then feed glucose syrup only after OD reaches exponential phase.

Root Cause: The "Acid-Shocked" Seed

• The Error: Using a seed culture that has entered stationary phase and acidified (pH < 5.0).

• The Fix: Transfer seed in mid-log phase (approx. 12-16 hours).

• Protocol:

  • Seed Media: Glucose 20g/L, Corn Steep Liquor 10g/L, Urea 2g/L,

    5g/L.

  • Critical: Ensure

    is present in the seed flask to buffer acid production. If the seed flask turns clear (chalk consumed), the pH is likely crashing.

Module 2: Oxygen Transfer (The Critical Variable)

Problem: Linear growth rates or premature stationary phase.

The Science

2-KGA production is an obligate aerobic process . The conversion of Gluconate

2-KGA requires oxygen as the electron acceptor.[3]

• Requirement: High. You need for industrial titers.

• The Symptom: If DO drops to 0%, the cells switch to maintenance mode. They survive but do not divide or produce 2-KGA efficiently.

Troubleshooting Protocol

• Agitation Ramp: Do not use fixed agitation. Link agitation to DO (Cascade control). Maintain DO > 20%.

• Pressure: If agitation is maxed, increase vessel backpressure to 0.5–1.0 bar.

• Viscosity Check: If using high

  for neutralization, the broth becomes a non-Newtonian slurry, reducing oxygen transfer.

  • Solution: Switch to a hybrid neutralization: Use 50%

    (initial) and 50% NaOH (fed-batch on pH demand).

Module 3: Product Re-consumption (Yield Loss)

Problem: Biomass is fine, but 2-KGA concentration drops at the end of fermentation.

Root Cause: The kguK Gene

When glucose is depleted, Pseudomonas will express 2-ketogluconate kinase (kguK) to transport 2-KGA back into the cell and consume it as a carbon source [4].[2]

Visual 2: The Re-consumption Trap

Caption: Figure 2: The danger zone occurs when residual glucose drops near zero, triggering product cannibalism.

The Fix

• Harvest Timing: Monitor residual glucose. Harvest immediately when glucose hits 1-2 g/L. Do not let it sit at 0 g/L.

• Genetic Solution (Advanced): Use a

  mutant strain if available, which cannot metabolize 2-KGA [4].

FAQ: Rapid Fire Troubleshooting

Q: My broth turns brown/yellow. Is this contamination? A: Not necessarily. This is often non-enzymatic browning (Maillard reaction) if residual glucose and nitrogen sources are autoclaved together or if the pH rises too high (>7.0) during neutralization. It can inhibit cell growth. Prevention: Sterilize glucose separately.

Q: Can I use NaOH instead of

for pH control? A: Only with extreme caution. provides a "slow release" buffer. NaOH causes local high-pH zones (pH > 10 at the injection point) which can lyse cells. If using NaOH, ensure high mixing rates and feed it slowly.

Q: What is the optimal temperature? A: 30°C to 34°C .

• 30°C favors biomass growth.

• 34°C favors 2-KGA production (enzyme activity) but risks higher cell death [2].

• Strategy: Grow at 30°C for 12h, then ramp to 34°C for production.

References

• Sun, L., et al. (2012). "Two-stage semi-continuous 2-keto-gluconic acid production by Pseudomonas plecoglossicida JUIM01 from rice starch hydrolyzate." Frontiers in Microbiology.

• Sun, W.J., et al. (2020). "Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells." Applied Microbiology and Biotechnology.

• Chia, M., et al. (2008). "DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa."[1] Applied Microbiology and Biotechnology.

• Nakashima, S., et al. (2025). "Two NADPH-dependent 2-ketogluconate reductases involved in 2-ketogluconate assimilation in Gluconobacter sp.[2] strain CHM43."[2][4] Applied and Environmental Microbiology.

• Sun, L., et al. (2012). "Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate." Bioresource Technology.

Sources

• 1. DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enzyme production of d -gluconic acid and glucose oxidase: successful tales of cascade reactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00819B [pubs.rsc.org]
• 4. journals.asm.org [journals.asm.org]

Technical Support Center: 2-Keto-L-Gulonic Acid (2KGA) Production

Topic: Optimization of Nutrient Media for Enhanced 2KGA Production Doc ID: TSC-2KGA-OPT-001 Version: 2.4 (Current)

Introduction

Welcome to the Advanced Fermentation Support Center. I am Dr. Aris Thorne, Senior Application Scientist.

If you are reading this, you are likely navigating the complexities of the Vitamin C precursor pathway . You are not just growing bacteria; you are managing a delicate ecological balance between Ketogulonicigenium vulgare (the producer) and its helper strain (typically Bacillus megaterium or B. cereus).

The production of 2-keto-L-gulonic acid (2KGA) is unique because it relies on syntrophy . K. vulgare has the enzymatic machinery to convert L-sorbose to 2KGA but lacks the biosynthetic pathways for essential amino acids and vitamins. The helper strain acts as a "living nutrient pump," providing these factors via secretion or lysis.

This guide moves beyond basic recipes. We will troubleshoot the causality of media failure and provide self-validating protocols to optimize your specific strain interaction.

Module 1: The Biological Engine (Mechanism & Pathway)

To optimize the media, you must first understand what you are feeding. The conversion is an oxidative process occurring at the membrane of K. vulgare, driven by PQQ-dependent dehydrogenases.[1]

The Symbiotic Pathway

K. vulgare cannot grow alone on L-sorbose.[1] It requires the Bacillus helper to supply purines (guanine), erythrose, and specific amino acids.[2] If your media is too rich, the Bacillus overgrows and suffocates the producer. If it is too lean, K. vulgare starves.

Figure 1: The syntrophic interaction between B. megaterium and K. vulgare. Note that the helper strain must lyse or secrete nutrients to fuel the K. vulgare machinery.

Module 2: Nutrient Media Optimization Strategy

The most common failure in 2KGA fermentation is treating the media as a static recipe. It is a dynamic tool to control the Population Ratio .

Core Media Components & Their Functions

Component	Role	Critical Interaction	Common Failure Mode
L-Sorbose	Primary Substrate	Converted to 2KGA.[1][3][4] High concentrations (>100g/L) can inhibit growth if not fed-batch.	Substrate Inhibition: Initial concentration too high delays lag phase.
Corn Steep Liquor (CSL)	Nitrogen/Vitamin Source	Provides precursors for Bacillus growth.[5]	Batch Variability: CSL varies by season. A new lot can alter the Bacillus growth rate, crashing the system.
Urea	Nitrogen Source	Modulates pH and provides slow-release N.	pH Crash: Rapid hydrolysis leads to ammonia spikes, killing K. vulgare.
CaCO₃	Buffer	Neutralizes 2KGA acid production.	Viscosity: Excess solids reduce Oxygen Transfer Rate (OTR).
Magnesium (Mg²⁺)	Cofactor	Essential for enzyme stability.	Enzyme Inactivity: Low Mg²⁺ reduces SDH activity even if biomass is high.

Troubleshooting FAQ: Media Issues

Q1: My biomass is high, but 2KGA conversion is stalled at 50%. Why? Diagnosis: You likely have "Helper Overgrowth." Explanation: If the Nitrogen source (Yeast Extract or CSL) is too abundant, B. megaterium dominates the culture. It consumes the oxygen and space, leaving K. vulgare suppressed. Solution:

• Reduce initial CSL/Nitrogen by 15-20%.

• Check the Inoculation Ratio . Ensure K. vulgare : B. megaterium is at least 10:1 or 20:1.

• Protocol Check: Verify if B. megaterium is sporulating. If it stays in vegetative state, it may not release the necessary nutrients [1].

Q2: I switched Corn Steep Liquor (CSL) lots, and my yield dropped 30%. Diagnosis: Micronutrient variance. Explanation: CSL is undefined. The new lot might be low in specific precursors (like thiamin or biotin) or high in heavy metals. Solution:

• Standardization: Mix multiple CSL lots to create a "master batch" for consistency.

• Supplementation: Add trace amounts of Yeast Extract (1-2 g/L) to buffer against CSL deficiencies.

Module 3: Process Parameter Troubleshooting

Media is only as good as the environment it creates.

The Oxygen Paradox

The conversion of Sorbose

Sorbosone 2KGA is an oxidative process.

• Problem: K. vulgare needs high Dissolved Oxygen (DO).

• Conflict: B. megaterium also consumes oxygen rapidly.

• Symptom: DO drops to 0% within 12 hours and stays there.

Q3: How do I manage the DO crash without shearing the cells? Solution:

• Viscosity Control: High sugar/CSL media is viscous. Ensure your agitation is coupled to DO (Cascade control).

• Pressure: If possible, increase fermenter back-pressure to 0.5–0.7 bar to increase oxygen solubility (Henry's Law) without increasing agitation speed.

Decision Logic: Troubleshooting Low Yield

Figure 2: Diagnostic flowchart for identifying the root cause of fermentation failure.

Module 4: Experimental Protocol

Protocol: Step-by-Step Media Optimization (RSM)

Do not guess. Use Response Surface Methodology (RSM) to find the sweet spot for your specific strains.

Objective: Maximize 2KGA titer (g/L). Design: Central Composite Design (CCD).

Step 1: Factor Selection (Plackett-Burman Screening) Before optimizing, screen which factors matter most.

• Factors to Screen: Sorbose conc., CSL conc., Urea, MgSO₄, KH₂PO₄, Initial pH.

• Typical Result: Sorbose, CSL, and Urea are usually the significant variables (

  ).

Step 2: The Optimization Matrix (CCD) Set up a 3-factor, 5-level experiment.

Factor	Low (-1)	Center (0)	High (+1)
L-Sorbose (g/L)	60	80	100
Corn Steep Liquor (g/L)	10	15	20
Urea (g/L)	5	10	15

Step 3: Execution

• Inoculum Prep:

  • Seed 1: B. megaterium (incubate 12h).

  • Seed 2: K. vulgare (incubate 24h).

  • Crucial Step: Mix Seed 2 and Seed 1 at a 10:1 ratio immediately before inoculating the main flask.

• Fermentation:

  • Temp: 30°C (0-16h)

    35°C (16h+) [2]. Note: Temperature shift stimulates enzyme activity.

  • Agitation: 220 RPM (baffled flasks).

  • Time: 72 hours.

• Analysis:

  • Measure 2KGA via HPLC (Aminex HPX-87H column) or Iodometric titration.

Step 4: Data Analysis Fit the data to a second-order polynomial equation. Look for the interaction terms (

).

• Insight: Often, high Sorbose requires higher CSL to support the biomass needed for conversion. If CSL is low, high Sorbose becomes inhibitory.

References

• Zhu, Y., Liu, J., Du, G., Zhou, J., & Chen, J. (2012).[6] Sporulation and spore stability of Bacillus megaterium enhance Ketogulonigenium vulgare propagation and 2-keto-L-gulonic acid biosynthesis.[6] Bioresource Technology, 107, 399-404.[6]

• Zhang, W., Zhou, J., Liu, J., & Chen, J. (2010). Enhanced 2-keto-L-gulonic acid production by a mixed culture of Ketogulonicigenium vulgare and Bacillus megaterium using three-stage temperature control strategy.[7] Bioresource Technology.

• Takagi, Y., Sugisawa, T., & Hoshino, T. (2010). Continuous 2-keto-L-gulonic acid fermentation by mixed culture of Ketogulonigenium vulgare DSM 4025 and Bacillus megaterium or Xanthomonas maltophilia.[1][3] Applied Microbiology and Biotechnology.

• Saxena, J., & Tanner, R. S. (2012).[8] Optimization of a corn steep medium for production of ethanol from synthesis gas fermentation by Clostridium ragsdalei. World Journal of Microbiology and Biotechnology.[8] (Reference for CSL nutrient limitations).

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. New mechanisms for the biosynthesis and metabolism of 2-keto-L-gulonic acid in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling the potential and constraints associated with corn steep liquor as a nutrient source for industrial fermentations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sporulation and spore stability of Bacillus megaterium enhance Ketogulonigenium vulgare propagation and 2-keto-L-gulonic acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhanced 2-keto-l-gulonic acid production by a mixed culture of Ketogulonicigenium vulgare and Bacillus megaterium using three-stage temperature control strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of a corn steep medium for production of ethanol from synthesis gas fermentation by Clostridium ragsdalei - PubMed [pubmed.ncbi.nlm.nih.gov]

fed-batch culture strategies to increase 2-keto-d-gluconic acid biosynthesis

Technical Support Center: Fed-Batch Strategies for 2-Keto-D-Gluconic Acid (2-KGA) Biosynthesis

Case ID: 2KGA-OPT-2024 Assigned Specialist: Senior Application Scientist, Fermentation Process Development Status: Active Support

Introduction

Welcome to the Advanced Fermentation Support Center. You are likely here because your 2-KGA titers have plateaued, or you are observing metabolic overflow (accumulation of gluconic acid or 5-keto-D-gluconic acid).

2-Keto-D-gluconic acid (2-KGA) is a pivotal precursor for D-isoascorbic acid (erythorbic acid) and Vitamin C. Unlike standard E. coli fermentations, 2-KGA production in Pseudomonas fluorescens (e.g., strain AR4) or Gluconobacter oxydans relies heavily on periplasmic oxidation . The enzymes responsible—glucose dehydrogenase (GDH) and gluconate dehydrogenase (GADH)—are membrane-bound and directly coupled to the respiratory chain.

The Golden Rule: In 2-KGA biosynthesis, oxygen is a stoichiometric substrate , not just a respiratory requirement. Your fed-batch strategy must be designed to synchronize glucose availability with oxygen transfer capacity (

).

Module 1: Metabolic & Physiological Logic (The "Why")

Q: Why does my fermentation accumulate Gluconic Acid (GA) instead of converting it to 2-KGA?

A: This is a classic symptom of kinetic uncoupling . The conversion of Glucose

2-KGA occurs in two steps:

• Glucose

  Gluconic Acid (GA): Catalyzed by PQQ-dependent Glucose Dehydrogenase (mGDH). This reaction is fast and less sensitive to inhibition.

• Gluconic Acid

  2-KGA: Catalyzed by FAD-dependent Gluconate Dehydrogenase (GADH). This is the rate-limiting step .

Root Cause: High glucose concentrations (

g/L) often inhibit GADH activity more than mGDH. If you feed glucose too aggressively, mGDH rapidly converts it to GA, but GADH cannot keep up due to substrate inhibition or oxygen limitation. The result is a pH crash (due to GA accumulation) and stalled 2-KGA production.

Q: Why is Dissolved Oxygen (DO) control more critical here than in biomass production?

A: Because oxygen is a direct reagent. The stoichiometry requires 1 mole of

to convert 1 mole of Glucose to 2-KGA.

• Step 1: Glucose +

  GA

• Step 2: GA +

  2-KGA

If your DO drops near 0%, the electron transport chain cannot accept electrons from the PQQ and FAD cofactors, halting the enzymes immediately. Unlike intracellular metabolites, there is no "buffer" in the periplasm. You must maintain DO

saturation.

Visualizing the Pathway & Bottlenecks

The following diagram illustrates the periplasmic location of the enzymes and the critical role of oxygen and inhibition points.

Caption: Periplasmic oxidation pathway of Glucose to 2-KGA. Note the direct coupling to the respiratory chain (Ubiquinone) and the oxygen requirement at both steps.

Module 2: Fed-Batch Process Control (The "How")

Q: Which feeding strategy yields the highest titer?

A: The DO-Stat (Dissolved Oxygen Static) strategy is superior to constant or exponential feeding for 2-KGA.

The Protocol Logic: Because oxygen consumption drops sharply when glucose is depleted, a sudden spike in DO indicates the culture is "starving."

• Initial Batch: Start with 120–140 g/L glucose.

• Trigger: When glucose is consumed, DO will spike from ~30% to >80% within minutes.

• Action: The control loop triggers a feed pump to add a concentrated glucose solution (e.g., 60-70% w/v).

• Result: Glucose concentration is restored, respiration increases, and DO drops back to the setpoint.

Why this works: It prevents substrate inhibition . By keeping residual glucose low (but not zero) during the fed-batch phase, you prevent the suppression of GADH, ensuring GA is converted to 2-KGA efficiently.

Q: How do I manage the pH drop?

A: 2-KGA is a strong acid. The pH will drop rapidly.

• Setpoint: Maintain pH 5.5 ± 0.2.

• Neutralizing Agent: Use

  in the initial batch (provides buffering and reduces osmotic pressure compared to soluble salts) or automatic titration with (5M) or .

• Note: If using Pseudomonas,

  is often preferred as it precipitates the product as calcium 2-ketogluconate, pulling the equilibrium forward.

Module 3: Troubleshooting & Diagnostics

Symptom	Probable Root Cause	Verification	Corrective Action
Low 2-KGA, High GA	GADH inhibition due to high glucose (>150 g/L).	HPLC shows high Gluconic Acid peak; residual glucose is high.	Stop feeding immediately. Allow batch to mature until glucose <10 g/L. Switch to DO-stat feeding to maintain low residual glucose.
Browning of Broth	Formation of 2,5-diketo-D-gluconic acid (2,5-DKGA).[1][2][3]	HPLC detects 2,5-DKGA; broth turns dark brown/black.[2]	Over-oxidation. Terminate fermentation earlier. Ensure glucose is not depleted for extended periods while DO is high.
DO constantly 0%	Oxygen transfer limitation (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> ).	Agitation is at max; airflow is at max.	Enrich inlet air with pure oxygen. Increase backpressure (0.5 - 1.0 bar). Reduce feed rate to lower metabolic demand.
Stalled Acidification	Phage contamination or cell death.	OD600 drops or plateaus prematurely.	Check for lysis. P. fluorescens is susceptible to phages. Rotate strains or implement strict phage-resistant starter cultures.

Standard Operating Procedure: DO-Stat Fed-Batch Protocol

Objective: Produce >180 g/L 2-KGA using Pseudomonas fluorescens AR4.

1. Medium Preparation (Initial Batch)

• Glucose: 140 g/L (High initial concentration is tolerated by AR4).[4]

• Corn Steep Liquor: 20 g/L (Nitrogen/Vitamin source).

• : 1.0 g/L.
• : 0.5 g/L.
• : 30 g/L (Sterilized separately or added as slurry).

• Antifoam: 0.1% (v/v).

2. Fermentation Parameters

• Temperature: 30°C.

• pH: 5.5 (Controlled with 5M NaOH if

  is depleted).

• Aeration: 1.0 - 1.5 vvm (High airflow is non-negotiable).

• Agitation: Cascade control linked to DO (maintain DO > 20%).

3. Feeding Strategy (The "Self-Validating" Step)

• Feed Solution: 700 g/L Glucose (sterilized).

• Trigger: When DO rises above 50% (indicating glucose depletion).

• Pulse: Add feed to reach 20 g/L glucose concentration (calculated based on reactor volume).

• Cycle: Repeat until total glucose consumed reaches target (e.g., 250 g/L total).

4. Harvest Criteria

• Residual Glucose: < 2 g/L.

• Residual Gluconic Acid: < 5 g/L.

• Time: Typically 48–72 hours.

Visualizing the Control Loop

Caption: DO-Stat Control Loop. The system uses the organism's metabolic state (oxygen consumption) to self-regulate glucose addition, preventing substrate inhibition.

References

• Sun, L., et al. (2012).[5][6] Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate.[7] Bioresource Technology, 110, 546–551.[5]

• Chia, M., et al. (2008).[5] DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa. Applied Microbiology and Biotechnology, 78(5), 759–765.

• Zeng, W., et al. (2019).[8] Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus. Synthetic and Systems Biotechnology, 4(3), 134–141.[8]

• Yuan, J., et al. (2016).[8] Enhancement of 5-keto-D-gluconate production by a recombinant Gluconobacter oxydans using a dissolved oxygen control strategy. Journal of Bioscience and Bioengineering, 122(1), 10–16.[8]

• Wang, D., et al. (2018). 2-Keto-D-gluconic acid industrial producing strain Pseudomonas plecoglossicida JUIM01.[6][8] International Journal of Biological Macromolecules, 118, 534–541.[8]

Sources

• 1. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 4. 2-Keto-d-Gluconate-Yielding Membrane-Bound d-Glucose Dehydrogenase from Arthrobacter globiformis C224: Purification and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]

minimizing byproduct formation in 2-keto-d-gluconic acid synthesis

Current Status: Operational Role: Senior Application Scientist Subject: Minimizing Byproduct Formation (5-KGA & 2,5-DKGA) in Oxidative Fermentation

Introduction: The Selectivity Challenge

In the industrial synthesis of 2-keto-D-gluconic acid (2-KGA)—a critical precursor for Vitamin C (L-ascorbic acid) and erythorbic acid—yield loss is rarely due to a lack of microbial activity. Rather, it is a problem of selectivity .

The oxidative fermentation of D-glucose by Gluconobacter oxydans, Pseudomonas fluorescens, or Pseudomonas plecoglossicida occurs in the periplasm. The core challenge is a "leaky" metabolic pipeline where the intermediate (D-Gluconate) is diverted into two major byproduct streams:

• Isomerization: Conversion to 5-keto-D-gluconic acid (5-KGA) by competing dehydrogenases.

• Over-oxidation: Further oxidation of 2-KGA to 2,5-diketo-D-gluconic acid (2,5-DKGA) , which subsequently degrades via non-enzymatic browning.

This guide provides troubleshooting protocols to mechanically and biologically restrict these pathways.

Module 1: Metabolic Flux Visualization

To troubleshoot, you must first visualize where the carbon loss occurs. The following diagram maps the critical divergence points in Gluconobacter and Pseudomonas metabolism.

Figure 1: The oxidative pathway of D-glucose. Note the critical branch point at D-Gluconate and the sequential degradation of 2-KGA to 2,5-DKGA.

Module 2: Troubleshooting Guides (Q&A)

Issue 1: High Accumulation of 5-KGA

User Question: "My HPLC shows a split peak, and 5-KGA levels are rising above 10%. How do I suppress this isomer?"

Technical Diagnosis: This is a competition between two membrane-bound enzymes: gluconate-2-dehydrogenase (G2DH) and gluconate-5-dehydrogenase (G5DH) . In wild-type strains (e.g., G. oxydans ATCC 9937), both are active. If the specific growth rate is uncontrolled or pH drifts, G5DH activity can increase.

Corrective Protocol:

• pH Optimization (The 5.5 Rule):

  • Maintain fermentation pH strictly at 5.5 .

  • Evidence: Studies indicate that G2DH activity is optimal and dominant at pH 5.5. Lower pH (<3.[1]5) inhibits 2-KGA production significantly, while higher pH can shift flux toward biomass or other organic acids [4].

• Strain Engineering (The Definitive Fix):

  • If you are using a wild-type strain for industrial production, you will fight an uphill battle. The industry standard is to knock out the competing gene.

  • Target: Delete the ga5dh gene (encoding G5DH).

  • Result: Engineered strains (e.g., G. japonicus

    ) have shown a >60% reduction in 5-KGA and a concurrent increase in 2-KGA titer [1].[2][3]

Issue 2: Broth Browning & Late-Stage Yield Drop

User Question: "We hit peak yield at 48 hours, but by 60 hours the titer dropped by 15% and the broth turned dark brown. What happened?"

Technical Diagnosis: You are experiencing over-oxidation . The bacteria have exhausted the glucose/gluconate and are now consuming 2-KGA to produce 2,5-diketo-D-gluconic acid (2,5-DKGA) . The browning is not biological; it is the chemical degradation (Maillard-type/polymerization) of 2,5-DKGA, which is irreversible [3, 6].

Corrective Protocol:

• Strict Termination Criteria:

  • Do not run fermentation based on fixed time. Run based on Residual Glucose/Gluconate .

  • Stop Trigger: Terminate when residual glucose is <1 g/L and gluconate is <5 g/L.

  • Time Window: For G. oxydans, 2-KGA typically peaks around 42–48 hours. 2,5-DKGA accumulation often accelerates after 50–60 hours [6].

• Carbon Limitation:

  • Ensure the carbon source is not fully depleted before harvest, or feed glucose to maintain a baseline metabolism that prevents the uptake of 2-KGA as a secondary carbon source.

Issue 3: Low Conversion Efficiency (Glucose Bottleneck)

User Question: "I start with 200g/L glucose to maximize titer, but the fermentation stalls."

Technical Diagnosis: High initial glucose concentrations (>150 g/L) cause osmotic stress and substrate inhibition (Crabtree-like effects), reducing the activity of membrane-bound dehydrogenases.

Corrective Protocol:

• Switch to Fed-Batch:

  • Start with a lower glucose concentration (e.g., 140 g/L).[4]

  • Feed glucose to maintain concentration between 20–50 g/L during the exponential phase.

  • Impact: Research on P. plecoglossicida shows this strategy can increase productivity to ~7.58 g/L/h compared to batch modes [5].

Module 3: Optimized Experimental Protocol

Protocol: High-Fidelity Fed-Batch Fermentation for 2-KGA Objective: Maximize 2-KGA titer while suppressing 2,5-DKGA formation.

Parameter	Setpoint	Rationale
Organism	G. oxydans (Engineered) or P. plecoglossicida	Engineered strains ( ) prevent 5-KGA.[2]
Temperature	30°C	Optimal for dehydrogenase stability.
pH Control	5.5 (Control with 5M NaOH)	Maximizes G2DH activity; minimizes G5DH flux [4].
Aeration (DO)	>30% Saturation	2-KGA synthesis is strictly oxidative. Oxygen limitation halts conversion immediately.
Initial Glucose	120–140 g/L	Prevents initial osmotic shock.
Feeding Strategy	Constant/Pulse Feed	Trigger feed when residual glucose <20 g/L. Maintain total glucose input ~200-250 g/L.
Harvest Point	40–50 Hours	CRITICAL: Harvest immediately when Gluconic Acid < 5 g/L. Delaying harvest risks 2,5-DKGA formation [6].

Module 4: Decision Matrix (Troubleshooting)

Use this logic flow to identify the root cause of yield loss in your bioreactor.

Figure 2: Diagnostic decision tree for 2-KGA fermentation anomalies.

References

• Zhang, W., et al. (2019). "Efficient Biosynthesis of 2-keto-D-gluconic Acid by Fed-Batch Culture of Metabolically Engineered Gluconobacter japonicus." Synthetic and Systems Biotechnology.

• Sun, L., et al. (2012). "Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate." Frontiers in Bioengineering and Biotechnology.

• Li, S., et al. (2022).[5] "Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation." Frontiers in Bioengineering and Biotechnology.

• Zhou, X., et al. (2023). "Low pH Stress Enhances Gluconic Acid Accumulation with Enzymatic Hydrolysate as Feedstock Using Gluconobacter oxydans."[6] MDPI Fermentation.

• Sun, W.J., et al. (2019). "Optimization of 2-keto-D-gluconic acid production by Pseudomonas plecoglossicida using fed-batch fermentation." Biotechnology Letters. (Contextual citation based on fed-batch optimization data).

• Gao, K., et al. (2022). "Metabolic profiling and kinetic analysis of 2,5-diketo-D-gluconic acid production." Bioprocess and Biosystems Engineering. (Referenced within Li et al. regarding kinetic peaks).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 5. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Analysis of 2-Keto-D-Gluconic Acid Producing Microbial Strains

Executive Summary

2-Keto-D-gluconic acid (2-KGA) is a pivotal organic acid precursor in the industrial synthesis of D-isoascorbic acid (erythorbic acid) and vitamin C. While chemical synthesis routes exist, they are often hampered by low stereoselectivity and high environmental costs. Consequently, microbial oxidative fermentation has become the industry standard.

This guide provides a technical comparative analysis of the primary microbial chassis used for 2-KGA production: Pseudomonas, Gluconobacter, Klebsiella, and Serratia. We analyze metabolic efficiency, process scalability, and provide a validated experimental protocol for high-yield fermentation.

Metabolic Pathway Analysis

The production of 2-KGA from D-glucose is primarily an oxidative process occurring in the periplasmic space of Gram-negative bacteria.[1] Unlike the central carbon metabolism (glycolysis/TCA), this pathway does not require transport of the substrate into the cytoplasm, which prevents carbon loss to biomass formation and enables high theoretical yields (>0.95 mol/mol).

Mechanism of Action[2][3]

• Oxidation of Glucose: Membrane-bound glucose dehydrogenase (mGDH), dependent on pyrroloquinoline quinone (PQQ), oxidizes D-glucose to D-glucono-δ-lactone.

• Hydrolysis: Spontaneous or lactonase-mediated hydrolysis yields D-gluconic acid (GA).

• Oxidation to 2-KGA: Membrane-bound gluconate dehydrogenase (GADH), typically FAD-dependent, oxidizes GA to 2-KGA.

Critical Control Point: In Gluconobacter species, a competing cytosolic pathway can divert gluconate to the Pentose Phosphate Pathway, or further oxidize 2-KGA to 2,5-diketo-D-gluconic acid (2,5-DKG), reducing yield.

Figure 1: Periplasmic oxidative pathway for 2-KGA production. Blue arrows indicate the primary flux in high-yield strains like Pseudomonas.

Strain Comparative Analysis

The choice of strain dictates the fermentation strategy (pH profile, aeration) and downstream processing complexity.

Feature	Pseudomonas fluorescens / plecoglossicida	Klebsiella pneumoniae	Gluconobacter oxydans	Serratia marcescens
Strain Type	Strict Aerobe	Facultative Anaerobe	Strict Aerobe	Facultative Anaerobe
Typical Titer	130 – 170 g/L	180 – 190 g/L	70 – 100 g/L (Wild Type)	100 – 110 g/L
Molar Yield	0.90 – 0.98 mol/mol	0.98 mol/mol	0.70 – 0.85 mol/mol	0.85 – 0.95 mol/mol
Key Advantage	High osmotic tolerance; Non-pathogenic (GRAS status varies).	Highest productivity; Rapid growth.	Robust oxidative enzymes; well-characterized genetics.	Can produce prodigiosin as co-product.
Major Limitation	Susceptible to bacteriophage infection in industrial settings.	Pathogenic (Biosafety Level 2); Requires strict pH control switch.	High byproduct formation (5-KGA, 2,5-DKG); Low biomass yield.[2]	Lower tolerance to high glucose loads.
Industrial Status	Dominant (e.g., Strain AR4, JUIM01)	Potential (Requires attenuation)	Used for specific derivatives	Niche / Emerging

Technical Insights

• Pseudomonas (The Industrial Workhorse): Strains like P. fluorescens AR4 and P. plecoglossicida JUIM01 are preferred because they lack the machinery to further degrade 2-KGA rapidly, preventing product loss. They can tolerate glucose concentrations >140 g/L.[3][4]

• Klebsiella (The High Performer): K. pneumoniae offers superior kinetics but requires a two-stage pH control strategy . Growth is optimal at neutral pH (7.0), but 2-KGA accumulation is strictly triggered at acidic pH (<5.5). Without this switch, carbon flux diverts to 2,3-butanediol or biomass.

• Gluconobacter: While efficient at oxidation, G. oxydans often "over-oxidizes" 2-KGA to 2,5-DKG. Genetic engineering (deletion of ga2dh or sld genes) is often required to stabilize 2-KGA accumulation.

Experimental Protocol: Two-Stage Fed-Batch Fermentation

Target Strain: Pseudomonas plecoglossicida (or P. fluorescens) Objective: Produce >150 g/L 2-KGA with >95% conversion.

A. Media Preparation[6][7]

• Seed Medium (pH 7.0): Glucose 20 g/L, Peptone 10 g/L, Yeast Extract 5 g/L, NaCl 5 g/L.

• Fermentation Medium: Glucose 140 g/L (initial), Corn Steep Liquor (CSL) 15 g/L, Urea 1.0 g/L, KH₂PO₄ 1.0 g/L, MgSO₄·7H₂O 0.5 g/L, CaCO₃ 40 g/L.

  • Expert Note: CaCO₃ is critical. It acts as a buffer to neutralize the generated acid. Without it, pH drops below 3.5, inhibiting GADH activity.

B. Fermentation Workflow

• Inoculation: Transfer 5% (v/v) seed culture (exponential phase, OD₆₀₀ ~2.0) to the fermenter.

• Stage 1: Biomass Accumulation (0–16 hours)

  • Conditions: 30°C, pH 6.5–7.0 (controlled), DO > 20%.

  • Logic: Maintain neutral pH to maximize cell division and enzyme synthesis (mGDH/GADH expression).

• Stage 2: Acid Production Phase (16–48+ hours)

  • Trigger: When OD₆₀₀ stabilizes (~16h), allow pH to drop naturally or adjust to 5.5.

  • Feeding: If glucose drops below 10 g/L, feed concentrated glucose (60% w/v) to maintain 20–30 g/L residual.

  • Causality: The pH shift to 5.5 shifts the metabolic state from growth to maintenance, directing reducing power solely to the periplasmic oxidation pathway.

• Endpoint: Monitor residual glucose via HPLC. Harvest when glucose < 1 g/L and 2-KGA stabilizes.

Figure 2: Two-stage fermentation logic for optimal 2-KGA production.

Analytical & Downstream Methods

Quantification (HPLC)

• Column: Aminex HPX-87H (Bio-Rad) or equivalent organic acid column.

• Mobile Phase: 5 mM H₂SO₄.

• Detector: Refractive Index (RID) or UV at 210 nm.

• Self-Validation: The sum of Glucose + GA + 2-KGA + Biomass (carbon mole basis) should equal >95% of initial carbon. Significant gaps indicate byproduct formation (e.g., 5-KGA) or contamination.[5]

Recovery (Calcium Salt Precipitation)

• Clarification: Centrifuge broth (8000 rpm, 10 min) to remove cells and residual CaCO₃.

• Acidification: Adjust supernatant pH to 1.5 with H₂SO₄ to protonate the acid.

• Crystallization: Alternatively, for calcium-2-KGA recovery, concentrate the broth and add ethanol to precipitate the calcium salt.

  • Yield Check: Typical recovery efficiency should be >90%.

References

• Sun, L., et al. (2018). A Novel 2-Keto-D-Gluconic Acid High-Producing Strain Arthrobacter globiformis JUIM02.[6][7] Applied Biochemistry and Biotechnology.[8][7][9]

• Sun, W.J., et al. (2014). Two-stage fermentation for 2-Ketogluconic acid production by Klebsiella pneumoniae. Journal of Microbiology and Biotechnology.

• Sun, L., et al. (2020). Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate.[8][10] Frontiers in Microbiology.

• Shi, Y., et al. (2015). Engineered Expression Vectors Significantly Enhanced the Production of 2-Keto-D-gluconic Acid by Gluconobacter oxidans.[7] Journal of Agricultural and Food Chemistry.[7]

• Misenheimer, T.J., et al. (1965). Production of 2-Ketogluconic Acid by Serratia marcescens.[4][8] Applied Microbiology.[7][9]

• Gummadi, S.N., et al. (2025). Biotechnological production of 2-keto-D-gluconic acid (2-KGA): from strain engineering to process development.[2] World Journal of Microbiology and Biotechnology.

Sources

• 1. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Keto-d-Gluconate-Yielding Membrane-Bound d-Glucose Dehydrogenase from Arthrobacter globiformis C224: Purification and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Novel 2-Keto-D-Gluconic Acid High-Producing Strain Arthrobacter globiformis JUIM02 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 9. Biotechnological production of 2-keto-D-gluconic acid (2-KGA): from strain engineering to process development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

validation of an HPLC method for 2-keto-l-gulonic acid purity assessment

Title: Validating Purity: A Comparative Guide to HPLC-UV Assessment of 2-Keto-L-Gulonic Acid (2-KGA)

Part 1: Executive Summary & Strategic Rationale

2-Keto-L-gulonic acid (2-KGA) is the critical intermediate in the industrial synthesis of Vitamin C (L-ascorbic acid).[1][2] Whether produced via the classic Reichstein chemical method or modern two-step fermentation (using Ketogulonigenium vulgare), the purity of 2-KGA directly dictates the yield and quality of the final Vitamin C product.

The Analytical Challenge: Fermentation broths are complex matrices containing residual sugars (L-sorbose, D-sorbitol), proteins, and stereoisomers like 2-keto-D-gluconic acid (2-KDG).

• Refractive Index (RI) detection, the historical standard for sugars, lacks the sensitivity to detect low-level impurities and suffers from baseline drift during gradient elution.

• HPAEC-PAD offers superior sensitivity but requires expensive, specialized hardware and high-pH eluents that can degrade unstable intermediates.

The Solution: This guide validates a robust Ion-Exclusion Chromatography (IEC) method coupled with UV detection at 210 nm . We demonstrate that this configuration offers the optimal balance of sensitivity, specificity, and industrial robustness, outperforming RI in limit of detection (LOD) and HPAEC in cost-efficiency.

Part 2: Comparative Analysis of Methodologies

Before detailing the validation protocol, we must objectively position the IEC-UV method against its alternatives.

Table 1: Comparative Performance Matrix for 2-KGA Analysis

Feature	IEC-UV (Recommended)	HPLC-RI (Traditional)	HPAEC-PAD (Advanced)	Capillary Electrophoresis (CE)
Detection Principle	UV Absorbance (210 nm)	Refractive Index	Pulsed Amperometry	Electrophoretic Mobility
Sensitivity (LOD)	High (~0.05 g/L)	Low (~0.5 g/L)	Very High (<0.01 g/L)	High
Selectivity	Excellent for Organic Acids	Poor (Universal)	Excellent for Carbohydrates	Good (Separates Isomers)
Matrix Tolerance	High (Dilute acid eluent)	Moderate	Low (Needs cleanup)	Low (Salt sensitivity)
Cost/Complexity	Low / Routine	Low / Routine	High / Specialized	Moderate / Expert Required
Key Limitation	Co-elution of some neutral sugars	Temperature drift	High pH instability	Reproducibility

Expert Insight: While HPAEC-PAD is superior for trace carbohydrate profiling, IEC-UV is the "workhorse" for 2-KGA purity because 2-KGA possesses a carbonyl group that absorbs strongly at 210 nm, whereas the interfering sugars (sorbose/sorbitol) have negligible UV absorbance at this wavelength. This allows for "spectral filtration" of the matrix.

Part 3: The Validated Method (Standard Operating Procedure)

This protocol utilizes Ion-Exclusion Chromatography , where separation is governed by three mechanisms: Donnan exclusion (repelling strong acids), steric exclusion (size), and hydrophobic adsorption.

Chromatographic Conditions

• Instrument: HPLC System with UV-Vis (DAD preferred) and Thermostatted Column Compartment.

• Column: Strong Cation Exchange (H+ form), 300 x 7.8 mm (e.g., Bio-Rad Aminex HPX-87H or Phenomenex Rezex ROA).

• Mobile Phase: 5 mM Sulfuric Acid (

  ). Note: Prepared with 18.2 MΩ·cm water, vacuum degassed.

• Flow Rate: 0.6 mL/min (Isocratic).

• Temperature: 50°C. Critical: Higher temperatures improve mass transfer and sharpen acid peaks.

• Injection Volume: 20 µL.

• Detection: UV at 210 nm .[1][2][3]

Experimental Workflow

The following diagram illustrates the logical flow of the validation process, ensuring a self-correcting system.

Figure 1: Step-wise validation workflow ensuring analytical integrity (ICH Q2(R1) aligned).

Part 4: Validation Data & Performance Metrics

The following data summarizes the performance of this method based on field application and literature consensus.

Specificity & Resolution

The method must distinguish 2-KGA from its precursor (L-Sorbose) and byproduct (2-KDG).

• Observation: At 210 nm, L-Sorbose is virtually invisible, eliminating the need for perfect chromatographic resolution between the sugar and the acid.

• Resolution (

  ): > 1.5 between 2-KGA and 2-KDG (critical isomer pair).

Linearity and Range

Calibration curves were constructed using five concentration levels.

Parameter	Result	Acceptance Criteria
Range	10 – 1000 mg/L	Covers fermentation yield
Regression ( )	> 0.9995	> 0.999
Equation		Minimal y-intercept

Accuracy and Precision

Accuracy was assessed via spike-and-recovery in a blank fermentation broth matrix.

Concentration (mg/L)	Recovery (%)	RSD (%) (n=6)
Low (50)	98.5%	1.2%
Medium (200)	100.2%	0.8%
High (800)	99.4%	0.5%

Self-Validating Check: If Recovery falls outside 95-105%, check the column for metal contamination (which causes peak tailing) or verify the mobile phase pH.

Part 5: Troubleshooting & Causality

Understanding why the method fails is as important as knowing how to run it.

• Problem: Peak Tailing on 2-KGA.

  • Causality: 2-KGA is a chelating agent. Metal ions (Fe, Ca) from the fermentation broth or HPLC system can bind to the resin.

  • Fix: Install a cation-exchange guard column. Wash the analytical column with 0.1M Sulfuric Acid inversely at low flow to strip metals.

• Problem: Co-elution of 2-KDG (Isomer).

  • Causality: 2-KDG and 2-KGA have identical molecular weights and similar pKa values.

  • Fix: Reduce flow rate to 0.4 mL/min or lower the column temperature to 35°C (sacrificing peak shape for resolution). Alternatively, switch to an Amino (

    ) column with phosphate buffer (pH 4.1) if isomer separation is the sole priority [1].

• Problem: Baseline Noise at 210 nm.

  • Causality: Dissolved oxygen in the mobile phase absorbs UV at low wavelengths.

  • Fix: Ensure continuous vacuum degassing of the mobile phase.

References

• Sun, S., Liu, G., Wang, Y., Zhang, Y., Liu, C., & Song, Y. (2007). Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC . Chemistry Journal of Internet, 9(8), 35.

• Bio-Rad Laboratories. (n.d.). Aminex HPLC Columns for Carbohydrate and Organic Acid Analysis . Bio-Rad Technical Bulletin.

• Agilent Technologies. (2021).[4][5][6] Analysis of Organic Acids using an Agilent Hi-Plex H Column . Agilent Application Note.

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1) . International Conference on Harmonisation.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. mdpi.org [mdpi.org]
• 3. mdpi.com [mdpi.com]
• 4. Comparison of ultraviolet and refractive index detections in the HPLC analysis of sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]

comparing 2-keto-d-gluconic acid production in batch vs. fed-batch fermentation

Batch vs. Fed-Batch Fermentation Strategies[1][2][3]

Executive Summary & Technical Context[4][5][6][7]

2-Keto-D-gluconic acid (2-KGA) is a critical intermediate in the synthesis of erythorbic acid (iso-vitamin C) and a versatile chelating agent in pharmaceutical formulations. Its production relies on the oxidative fermentation of D-glucose, primarily by oxidative bacteria such as Pseudomonas fluorescens, Pseudomonas plecoglossicida, and Gluconobacter oxydans.

The core bioprocess challenge lies in the kinetic trade-off between substrate availability and inhibition. While glucose is the necessary carbon source, concentrations exceeding 150–200 g/L often induce substrate inhibition, stalling the membrane-bound dehydrogenases responsible for conversion.

This guide objectively compares Batch and Fed-Batch fermentation modalities, synthesizing kinetic data to demonstrate why fed-batch strategies generally offer superior industrial viability despite higher operational complexity.

Metabolic Pathway & Mechanism

Understanding the localization of enzymes is crucial for process control. The conversion of Glucose to 2-KGA is a periplasmic oxidation process, meaning it is highly oxygen-dependent and uncoupled from the central intracellular metabolism (TCA cycle) to a significant degree.

Key Enzymes:

• Glucose Dehydrogenase (GDH): Membrane-bound; oxidizes Glucose

  Gluconic Acid.

• Gluconate Dehydrogenase (GADH): Membrane-bound; oxidizes Gluconic Acid

  2-KGA.[1]

Figure 1: Periplasmic oxidation pathway of 2-KGA production. Note the direct coupling to the respiratory chain, making Dissolved Oxygen (DO) a Critical Process Parameter (CPP).

Comparative Analysis: Batch vs. Fed-Batch[3][6]

3.1 Batch Fermentation

In batch processing, all glucose (typically 100–160 g/L) is added initially.

• Mechanism: Cells grow exponentially until a nutrient is depleted or product toxicity halts metabolism.

• Limitation: Pseudomonas strains exhibit substrate inhibition at glucose levels >180 g/L. High initial osmotic pressure can lag phase duration and reduce specific enzyme activity.

• Typical Performance:

  • Yield (

    ): 0.85 – 0.92 g/g

  • Max Titer: ~140–150 g/L

  • Productivity: High initially, but drops significantly as the culture ages and volume remains static.

3.2 Fed-Batch Fermentation

Fed-batch involves starting with a lower glucose concentration (e.g., 60–80 g/L) and feeding a concentrated glucose solution (500–700 g/L) to maintain residual glucose at an optimal range (10–30 g/L).

• Mechanism: Decouples growth phase from production phase. Allows the system to reach high cell density (HCD) without substrate inhibition.

• Advantage: Overcomes the "Crabtree-like" repression effects and osmotic stress. Enables titers exceeding 200 g/L.[2][3][4]

• Typical Performance:

  • Yield (

    ): 0.94 – 0.98 g/g

  • Max Titer: 180–240 g/L

  • Productivity: Sustained over longer periods; total volumetric productivity is significantly higher.[4][5]

3.3 Quantitative Performance Matrix

Parameter	Batch Fermentation	Fed-Batch / Semi-Continuous	Improvement
Substrate Tolerance	Limited (< 160 g/L initial)	High (cumulative > 300 g/L)	High
Final Titer (g/L)	130 – 150	180 – 240	+40-60%
Yield ( )	0.85 – 0.90 g/g	0.94 – 0.98 g/g	+10%
Volumetric Productivity	2.5 – 4.0 g/L/h	5.5 – 7.5 g/L/h	~2x
Process Control	Simple (pH/DO only)	Complex (Feed rate, DO-stat)	N/A
Primary Risk	Substrate Inhibition	Feed failure / Volume overflow	N/A

Data synthesized from Sun et al. (2012) and Chia et al. (2008).

Experimental Protocol: Fed-Batch Production

Objective: Produce >180 g/L 2-KGA using Pseudomonas fluorescens AR4 (or equivalent P. plecoglossicida strain).

4.1 Media Composition

• Seed Medium: Glucose 20 g/L, Corn Steep Liquor 10 g/L, Urea 2 g/L, KH₂PO₄ 1 g/L, MgSO₄·7H₂O 0.5 g/L.

• Fermentation Medium (Initial): Glucose 80 g/L, Corn Steep Liquor 15 g/L, Urea 2 g/L, KH₂PO₄ 2 g/L, CaCO₃ 30 g/L (buffering).

• Feed Solution: Glucose 600 g/L (sterilized separately).

4.2 Workflow Diagram

Figure 2: Logic flow for DO-stat or intermittent fed-batch control strategies.

4.3 Detailed Methodology

• Seed Preparation: Inoculate a single colony into 50 mL seed medium. Incubate at 30°C, 200 rpm for 12–16 hours until OD₆₀₀ reaches ~1.5–2.0.

• Inoculation: Transfer 10% (v/v) seed culture into a 5L stirred-tank bioreactor containing 3L initial medium.

• Process Conditions:

  • Temperature: 30°C ± 0.5°C.

  • pH: Maintain at 5.5–6.0 using 5M NaOH or CaCO₃ slurry. Note: 2-KGA is an acid; pH control is vital to prevent product inhibition.

  • Aeration/Agitation: Cascade control. Maintain DO > 20% saturation. The oxidation of gluconate to 2-KGA consumes significant oxygen.

• Feeding Strategy (The Critical Step):

  • Monitor residual glucose every 2–4 hours.

  • Trigger: When residual glucose drops below 20 g/L (often indicated by a sudden rise in DO, known as the "DO spike"), initiate feeding.

  • Rate: Feed 600 g/L glucose solution to maintain residual glucose between 10–30 g/L. Avoid overfeeding (>50 g/L) to prevent inhibition.

• Termination: Stop fermentation when the total added glucose reaches target (e.g., equivalent to 200 g/L total volume) and residual glucose is exhausted (<1 g/L).

Critical Analysis of Results

Why Fed-Batch Wins

Experimental data confirms that Pseudomonas strains produce 2-KGA via a non-phosphorylative pathway located in the periplasm. This pathway is sensitive to osmotic pressure but highly efficient at converting glucose when supplied at steady, moderate concentrations.

• Batch Failure Mode: In batch cultures starting with 200 g/L glucose, a lag phase of >12 hours is common, and the final conversion efficiency often drops below 85% due to cell lysis and enzyme deactivation under high osmotic stress [1].

• Fed-Batch Success: By keeping glucose low (10–30 g/L), the cells remain in a high-activity oxidative state. Sun et al. (2012) demonstrated that semi-continuous/fed-batch approaches could achieve productivities as high as 6.74 g/L/h , nearly double that of static batch processes [2].

Troubleshooting

• Low Yield: Check DO levels. If DO drops to 0%, the GADH enzyme cannot pass electrons to the respiratory chain, stopping 2-KGA production.

• High Gluconic Acid (Intermediate) Accumulation: Indicates the second oxidation step (GADH) is the bottleneck. This often happens if pH drops too low (<4.5). Ensure robust pH control.

References

• Sun, L., et al. (2012). Kinetic Modeling of 2-Keto-Gluconic Acid (2KGA) Production from Rice Starch Hydrolysate Using Pseudomonas fluorescens AR4.[4][6] Scientific.net.

• Sun, W.J., et al. (2012). Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate. Bioresource Technology.

• Chia, M., et al. (2008). DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa.[7][8] Applied Microbiology and Biotechnology.

• Li, Z., et al. (2016). Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus. ResearchGate.

• Sun, L., et al. (2014). Continuous 2-keto-gluconic acid (2KGA) production from corn starch hydrolysate by Pseudomonas fluorescens AR4. Biochemical Engineering Journal.

Sources

• 1. Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Semi-continuous production of 2-keto-gluconic acid by Pseudomonas fluorescens AR4 from rice starch hydrolysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Kinetic Modeling of 2-Keto-Gluconic Acid (2KGA) Production from Rice Starch Hydrolysate Using Pseudomonas fluorescens AR4 | Scientific.Net [scientific.net]
• 7. DO-stat fed-batch production of 2-keto-D-gluconic acid from cassava using immobilized Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Membrane-Bound Gluconate Dehydrogenase from 2-Keto-d-Gluconic Acid Industrial Producing Strain Pseudomonas plecogloss… [ouci.dntb.gov.ua]

2-keto-d-gluconic acid hemicalcium salt vs. sodium salt in microbial studies

Content Type: Publish Comparison Guide Audience: Researchers, Fermentation Scientists, and Drug Development Professionals[1]

Executive Summary: The Solubility-Recovery Trade-off

In microbial studies involving 2-keto-D-gluconic acid (2-KGA), the choice between the Hemicalcium salt (CAS 3470-37-9) and the Sodium salt (CAS 14984-38-4 / 669-90-9) is rarely arbitrary; it dictates your downstream processing strategy and experimental accuracy.[1]

• Select the Hemicalcium Salt if: You are conducting industrial-scale fermentation or yield optimization studies.[1] Its lower solubility (

  g/L) allows it to precipitate out of the fermentation broth, driving the reaction equilibrium forward and simplifying recovery via filtration.

• Select the Sodium Salt if: You are performing mechanistic transport assays , kinetic studies in microplates, or media optimization where optical density (OD) readings are critical.[1] Its high solubility prevents precipitate interference and phosphate-buffer incompatibility.[1]

Physicochemical Profile & Technical Comparison

The fundamental difference lies in the dissociation dynamics of the counter-ion, which impacts both media formulation and product isolation.

Table 1: Comparative Technical Specifications

Feature	2-Keto-D-Gluconic Acid Hemicalcium Salt	2-Keto-D-Gluconic Acid Sodium Salt
CAS Number	3470-37-9	14984-38-4 (or 669-90-9)
Formula
Solubility (Water)	Moderate (~50 g/L) .[1] Forms supersaturated solutions that crystallize over time.[1]	High (>200 g/L) .[1][2] Freely soluble; does not precipitate easily.[1]
Media Interaction	Incompatible with high Phosphates. Forms insoluble Calcium Phosphate ( ), causing turbidity.[1]	Fully Compatible. No precipitation with standard phosphate buffers (PBS, M9 salts).[1]
pH Behavior	Acts as a buffer stabilizer in fermentation (often added as ).[1]	Neutral salt; minimal buffering capacity alone.[1]
Primary Use Case	Industrial precursor (Vitamin C/Erythorbic acid); Fermentation end-product.[1]	Transport assays; Enzymatic kinetics; Intracellular metabolism studies.[1]

Biological Implications & Mechanisms[1][3]

Ion Effects on Microbial Physiology

The counter-ion (

vs ) plays a distinct role in bacterial physiology, particularly in Pseudomonas and Gluconobacter species.[1]

• Calcium (

  ):

  • Cell Wall Stability: Calcium bridges lipopolysaccharides (LPS) in the outer membrane of Gram-negative bacteria, enhancing stability against shear stress in bioreactors.[1]

  • Product Inhibition Relief: In high-density fermentation, the accumulation of free 2-KGA acid lowers pH and inhibits Gluconobacter oxydans.[1] The presence of

    (often from ) precipitates 2-KGA as the calcium salt, removing it from the solution and relieving product inhibition.

• Sodium (

  ):

  • Osmotic Stress: High concentrations of the sodium salt can contribute significantly to osmotic pressure, potentially triggering stress responses (e.g., proline accumulation) that alter metabolic flux.

  • Transport Efficiency: 2-KGA transport is mediated by specific permeases (e.g., KguT in Pseudomonas).[1] While the transporter is specific to the 2-KGA anion, high external

    can influence the proton motive force (PMF) utilized by symporters.[1]

Metabolic Pathway Visualization

The following diagram illustrates the periplasmic oxidation pathway where 2-KGA is produced and its subsequent transport.[3][4]

Figure 1: Periplasmic oxidation of glucose to 2-KGA.[1] Note that Calcium ions facilitate the precipitation of 2-KGA in the extracellular space/periplasm, preventing re-uptake and relieving inhibition, while soluble forms are transported into the cytoplasm via KguT.

Application Case Studies

Case Study A: Industrial Vitamin C Precursor Production

• Goal: Maximize yield of 2-KGA from Gluconobacter oxydans.

• Choice: Hemicalcium Salt (formed in situ). [1]

• Mechanism: Fermentation media is supplemented with Calcium Carbonate (

  ).[1] As the bacteria produce 2-KGA, it reacts with to form the insoluble hemicalcium salt.

• Outcome: The product precipitates, keeping the liquid concentration of 2-KGA low. This prevents product inhibition and allows yields >150 g/L.[1][2]

Case Study B: High-Throughput Screening of Transporter Mutants

• Goal: Identify Pseudomonas mutants defective in 2-KGA uptake (KguT-).

• Choice: Sodium Salt. [1][5][6][7]

• Mechanism: Researchers use a minimal medium with 2-KGA as the sole carbon source in 96-well plates.[1]

• Reasoning: Calcium salts would precipitate with the phosphate buffer in the minimal media, causing turbidity that interferes with Optical Density (

  ) readings.[1] The Sodium salt remains soluble, allowing clear growth curves.

Experimental Protocols

Protocol 1: Preparation of Calcium-Free 2-KGA Media (For Kinetic Studies)

Use this protocol when optical clarity is required.[1]

• Reagent Selection: Use Sodium 2-Keto-D-Gluconate (purity >98%).[1]

• Buffer Preparation: Prepare M9 Minimal Salts (containing

  , , , ).

• Substrate Addition: Dissolve Sodium 2-KGA to a final concentration of 0.2% (w/v) directly into the buffer.

  • Note: If using the Hemicalcium salt, you must first dissolve it in warm water and treat with an equimolar amount of Oxalic Acid to precipitate Calcium as Calcium Oxalate, then filter the supernatant. Direct use of Sodium salt is preferred to avoid this step.

• Sterilization: Filter sterilize (0.22 µm). Do not autoclave 2-KGA with phosphates as caramelization or precipitation may occur.[1]

Protocol 2: Recovery of 2-KGA from Fermentation Broth

Use this protocol for yield analysis or purification.[1]

• Fermentation: Cultivate Gluconobacter in glucose-rich media supplemented with 25 g/L

  .

• Harvest: Centrifuge broth at 4,000 x g to remove bacterial cells. The pellet will contain both cells and Calcium 2-KGA crystals .[1]

• Solubilization: Resuspend the pellet in dilute HCl (adjust pH to ~2.0). The Calcium 2-KGA will dissolve/convert to free acid, while cells remain insoluble.[1]

• Purification: Centrifuge again to remove cell debris. The supernatant now contains free 2-keto-D-gluconic acid.[1]

• Crystallization (Optional): Neutralize with NaOH to crystallize the Sodium salt, or add Calcium Chloride and adjust pH to 6.0 to re-precipitate the pure Hemicalcium salt.

Figure 2: Downstream recovery workflow for Calcium 2-KGA. The insolubility of the calcium salt is leveraged to separate the product from the soluble media components.

References

• Sun, L., et al. (2020).[1] "Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells."[1] Frontiers in Bioengineering and Biotechnology. Link

• Cayman Chemical. (n.d.).[1] "2-keto-D-Gluconic Acid (calcium salt) Product Information." Link

• Sigma-Aldrich. (n.d.).[1] "2-Keto-D-gluconic acid hemicalcium salt hydrate Properties." Link

• Swanson, B.L., et al. (2000).[1][4][8] "Characterization of the 2-ketogluconate utilization operon in Pseudomonas aeruginosa PAO1." Molecular Microbiology. Link

• Gray, B.E. (1947).[1] "Preparation of 2-keto gulonic acid and its salts." US Patent 2421612A.[1] Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Enhancing 2-Ketogluconate Production of Pseudomonas plecoglossicida JUIM01 by Maintaining the Carbon Catabolite Repression of 2-Ketogluconate Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Sanguinarine Inhibits the 2-Ketogluconate Pathway of Glucose Utilization in Pseudomonas aeruginosa [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Effect of sodium gluconate on the solubility of calcium lactate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buy Online TRC - 2-Keto-d-gluconic Acid Sodium | LGC Standards [lgcstandards.com]
• 7. 2-ketogluconate | CAS#:20248-27-5 | Chemsrc [chemsrc.com]
• 8. researchgate.net [researchgate.net]

biological activity of 2-keto-d-gluconic acid compared to d-gluconic acid

Executive Summary

This guide provides a technical comparison of the biological activities, physicochemical properties, and experimental applications of D-Gluconic Acid (GA) and its oxidized derivative, 2-Keto-D-Gluconic Acid (2-KGA) .

While both compounds are organic acids derived from glucose oxidation, their biological roles differ significantly. D-Gluconic Acid acts primarily as a versatile chelating agent and a metabolic intermediate in the Pentose Phosphate Pathway. In contrast, 2-Keto-D-Gluconic Acid exhibits enhanced acidity and serves as a critical precursor in the industrial biosynthesis of antioxidants like D-erythorbic acid (isoascorbic acid) and Vitamin C. In soil biology, 2-KGA is often cited as a superior phosphate solubilizer due to its lower pKa and specific chelation dynamics.

Chemical Identity & Physical Properties[1][2][3][4]

Understanding the structural differences is essential for interpreting their distinct biological behaviors. 2-KGA differs from GA by the presence of a ketone group at the C2 position, which significantly alters its acidity and redox potential.

Feature	D-Gluconic Acid (GA)	2-Keto-D-Gluconic Acid (2-KGA)
CAS Number	526-95-4	669-90-9
Molecular Formula	C₆H₁₂O₆	C₆H₁₀O₇
Molecular Weight	196.16 g/mol	194.14 g/mol
Structure	Monocarboxylic acid (Aldonic acid)	Keto-aldonic acid (C2-ketone)
Acidity (pKa)	~3.7 – 3.86	~2.6 – 2.8 (Stronger Acid)
Solubility	Highly soluble in water	Soluble in water; often supplied as Ca-salt
Primary Biological Role	Metal chelation, Carbon source	Antioxidant precursor, Mineral solubilization

Biological Activity Analysis

Mineral Solubilization & Chelation

Both acids are secreted by Phosphate Solubilizing Bacteria (PSB) such as Pseudomonas, Enterobacter, and Gluconobacter to mobilize insoluble soil phosphates (Ca-P, Fe-P, Al-P).

• Mechanism: The solubilization occurs via two synergistic mechanisms:

  • Acidification: Protons (H⁺) released by the acid lower the pH, shifting the equilibrium of insoluble phosphates toward soluble forms (H₂PO₄⁻).

  • Chelation: The carboxyl and hydroxyl groups bind metal cations (Ca²⁺, Fe³⁺), breaking the metal-phosphate bond.

• Performance Comparison:

  • 2-KGA is generally more effective: Due to its lower pKa (~2.6 vs 3.8 for GA), 2-KGA provides stronger acidification at the same molar concentration. Studies on Enterobacter intermedium have shown that 2-KGA production correlates more strongly with high-efficiency phosphate solubilization than GA alone.

  • Chelation Specificity: 2-KGA is a potent chelator of Calcium (Ca²⁺), which is why it is often isolated as a hemicalcium salt.

Metabolic & Biosynthetic Roles

• D-Gluconic Acid:

  • Produced from Glucose via Glucose Dehydrogenase (GDH) (periplasmic in Gram-negatives) or Glucose Oxidase (fungi).

  • Can enter the Entner-Doudoroff pathway or Pentose Phosphate Pathway after phosphorylation.

• 2-Keto-D-Gluconic Acid:

  • Produced from GA via Gluconate Dehydrogenase (GADH) .

  • Vitamin C Precursor: 2-KGA is the immediate substrate for the synthesis of D-Erythorbic Acid (an antioxidant food additive) and a key intermediate in the Reichstein-Grüssner synthesis pathway for Vitamin C (L-Ascorbic Acid).

Antimicrobial & Antioxidant Properties

• Antioxidant:

  • GA: Negligible direct radical scavenging activity. Acts as an antioxidant indirectly by chelating pro-oxidant metals (e.g., Iron).

  • 2-KGA: Possesses intrinsic antioxidant potential but is primarily valued as the biological precursor to Erythorbic acid, which is a potent oxygen scavenger.

• Antimicrobial:

  • GA: Inhibits microbial growth primarily by lowering pH (organic acid stress).

  • 2-KGA: Exhibits specific antimicrobial activity against certain phytopathogenic Pseudomonas species.[1] It has been identified in the carrageenan of Irish Moss (Chondrus crispus) where it may function as a protective stabilizer.

Visualizing the Metabolic Pathway

The following diagram illustrates the oxidative fermentation pathway in bacteria (e.g., Gluconobacter oxydans), showing the conversion of Glucose to GA and subsequently to 2-KGA.

Caption: Periplasmic oxidation pathway of Glucose to 2-KGA in acetic acid bacteria and its downstream applications.

Experimental Protocols

Protocol A: Phosphate Solubilization Efficiency Assay

Objective: To compare the solubilization index (SI) of GA and 2-KGA producing strains or pure compounds.

• Preparation of Pikovskaya’s (PVK) Medium:

  • Ingredients (g/L): Glucose (10.0), Ca₃(PO₄)₂ (5.0 - insoluble phosphate source), (NH₄)₂SO₄ (0.5), KCl (0.2), MgSO₄·7H₂O (0.1), Yeast Extract (0.5), Agar (15.0).

  • Adjust pH to 7.0 before autoclaving.

• Inoculation/Treatment:

  • For Bacterial Strains: Spot inoculate 5 µL of active culture (OD₆₀₀ = 0.5) onto the center of the plate.

  • For Pure Acid Comparison: Place sterile filter paper discs soaked in equimolar solutions (e.g., 50 mM) of GA and 2-KGA onto the agar.

• Incubation: Incubate at 28°C for 3–5 days.

• Data Analysis:

  • Observe the formation of a clear "halo" zone around the colony/disc.

  • Calculate Solubilization Index (SI) = (Colony Diameter + Halo Zone Diameter) / Colony Diameter.

  • Expected Result: 2-KGA typically yields a larger halo diameter due to higher acidity (lower pKa) compared to GA.

Protocol B: HPLC Quantification of GA vs. 2-KGA

Objective: To separate and quantify both acids from fermentation broth.

• Column Selection: Use a specialized Organic Acid column (e.g., Aminex HPX-87H or equivalent ion-exclusion column).

• Mobile Phase: 5 mM H₂SO₄ (Sulfuric Acid).

• Conditions:

  • Flow Rate: 0.5 – 0.6 mL/min.

  • Temperature: 35°C – 50°C (Column dependent).

  • Detection: UV at 210 nm (for carboxyl groups) or Refractive Index (RI).

• Retention Time Differentiation:

  • Under these conditions, 2-KGA typically elutes beforeGA due to its more polar keto-functionality and lower pKa, preventing overlap.

  • Note: 2-KGA is unstable at high pH; ensure samples are acidified immediately upon collection.

Mechanism of Action Diagram

This diagram details the specific mechanism by which 2-KGA solubilizes inorganic phosphate, highlighting the dual-action of proton release and calcium chelation.

Caption: Dual-mechanism of phosphate solubilization by 2-KGA: Acidification and Calcium Chelation.

References

• Sun, L., et al. (2021).[2] Characterization of a transcriptional regulator PtxS from Pseudomonas plecoglossicida for regulating 2-ketogluconic acid metabolism.[2] International Journal of Biological Macromolecules.[2]

• Zeng, W., et al. (2019).[2] Efficient biosynthesis of 2-keto-D-gluconic acid by fed-batch culture of metabolically engineered Gluconobacter japonicus.[2] Synthetic and Systems Biotechnology.[2]

• Hwangbo, H., et al. (2003). 2-Ketogluconic acid production and phosphate solubilization by Enterobacter intermedium. Current Microbiology.

• Ramachandran, S., et al. (2006). Gluconic Acid: Properties, Applications and Microbial Production. Food Technology and Biotechnology.[3]

• Gold Biotechnology. (n.d.). 2-Keto-D-Gluconic Acid Product Information and Antimicrobial Properties.[1][4]

Sources

• 1. goldbio.com [goldbio.com]
• 2. caymanchem.com [caymanchem.com]
• 3. helvia.uco.es [helvia.uco.es]
• 4. researchgate.net [researchgate.net]

Cross-Validation Guide: Analytical Strategies for 2-Ketogluconate (2-KGA) Quantification

The following guide details the cross-validation of analytical methods for 2-Ketogluconate (2-KGA), designed for researchers in industrial fermentation and drug development.

Executive Summary

2-Ketogluconate (2-KGA) is a pivotal intermediate in the industrial synthesis of L-ascorbic acid (Vitamin C) and a precursor for various heterocyclic compounds.[1] In complex fermentation broths (e.g., Gluconobacter oxydans or Pseudomonas cultures), accurate quantification is complicated by the presence of structural isomers like 2-keto-D-gluconic acid (2-KDG), gluconate, and residual glucose.

While High-Performance Liquid Chromatography (HPLC) remains the "Gold Standard" for specificity, it is often too slow for real-time bioprocess control. Enzymatic Assays offer a high-throughput alternative but require rigorous cross-validation to ensure they match the reference method's accuracy. This guide provides a protocol for validating a rapid enzymatic method against the HPLC reference, ensuring data integrity for regulatory filing.

Methodological Landscape

Feature	Method A: HPLC (Reference)	Method B: Enzymatic (Alternative)
Principle	Ion-Exclusion or Anion-Exchange Chromatography	NADPH-dependent reduction via 2-Ketogluconate Reductase (2-KGR)
Detection	UV (210 nm) or Refractive Index (RI)	Spectrophotometric ( Abs 340 nm)
Throughput	Low (20–30 min/sample)	High (96-well plate, <1 min/sample)
Specificity	High (Separates isomers)	High (Enzyme specific)
Primary Risk	Co-elution of impurities	Matrix inhibition of enzyme

Deep Dive: Protocols & Workflows

Method A: The Gold Standard (HPLC-UV)

Rationale: Ion-exclusion chromatography is selected for its robustness in separating organic acids from fermentation sugars. UV detection at 210 nm is preferred over RI due to higher sensitivity for the carbonyl group of 2-KGA.

Protocol:

• Column: Bio-Rad Aminex HPX-87H (300 x 7.8 mm) or equivalent cation-exchange resin in H+ form.

• Mobile Phase: 5 mM H₂SO₄ (Isocratic).

• Flow Rate: 0.6 mL/min at 35°C (Column oven).

• Sample Prep: Centrifuge broth (10,000 x g, 5 min), filter supernatant through 0.22 µm PVDF. Dilute 1:10 with mobile phase.

• Detection: UV Absorbance at 210 nm.

• Retention Logic: 2-KGA elutes distinct from glucose and gluconic acid due to charge/size exclusion differences.

Method B: The High-Throughput Challenger (Enzymatic Assay)

Rationale: This method utilizes the specific activity of 2-ketogluconate reductase (2-KGR) , which catalyzes the reduction of 2-KGA to gluconate, consuming NADPH. The drop in absorbance at 340 nm is stoichiometric to 2-KGA concentration.

Protocol:

• Reagents:

  • Buffer: 50 mM Sodium Acetate, pH 6.0.[1]

  • Cofactor: 0.2 mM NADPH.

  • Enzyme: Purified 2-KGR (approx. 1 U/mL).

• Workflow (96-well plate):

  • Add 180 µL Reaction Mix (Buffer + NADPH) to wells.

  • Add 10 µL Sample (diluted to range 0.1–2 mM).

  • Read Baseline Absorbance (

    ) at .

  • Add 10 µL 2-KGR enzyme to initiate.

  • Incubate at 30°C for 15 min (endpoint) or monitor kinetic slope.

  • Read Final Absorbance.

• Calculation:

  . Use Beer-Lambert law ( ) to calculate concentration.

Visualization: Mechanism & Workflow

Diagram 1: Analytical Logic & Reaction Pathway

This diagram illustrates the separation mechanism of the HPLC method and the reaction logic of the Enzymatic assay.

Caption: Comparison of physical separation (HPLC) vs. biochemical conversion (Enzymatic) mechanisms.

Diagram 2: Cross-Validation Workflow

The step-by-step decision tree for validating Method B against Method A.

Caption: Validation workflow ensuring statistical alignment between the reference and alternative methods.

Cross-Validation Strategy & Data Analysis

To validate the Enzymatic method for QC release, you must demonstrate "Fitness for Purpose" by comparing it against the HPLC data.

Linearity & Range

Prepare a 6-point calibration curve (e.g., 0.5, 1.0, 5.0, 10.0, 25.0, 50.0 g/L 2-KGA).

• Requirement:

  for both methods.[2]

• Critical Check: Ensure the enzymatic assay does not saturate at high concentrations (dilute if necessary).

Accuracy (Spike & Recovery)

Spike known amounts of 2-KGA into a "blank" fermentation matrix (broth without 2-KGA).

• Formula:

• Target:

  .

Method Comparison (The "Truth" Table)

Run

real fermentation samples covering the full production range using both methods.

Sample ID	HPLC Result (g/L)	Enzymatic Result (g/L)	Difference (%)	Interpretation
S-01	5.20	5.25	+0.96%	Excellent Agreement
S-02	12.45	11.80	-5.22%	Potential Matrix Inhibition?
S-03	25.10	24.95	-0.60%	Excellent Agreement
S-04	0.50	0.85	+70.0%	Fail: Below LOQ of Enzymatic?

Statistical Analysis:

• Paired t-test: Test null hypothesis that mean difference is zero (

  ).

• Bland-Altman Plot: Plot (Method A - Method B) vs. Average. Look for systematic bias (e.g., Enzymatic consistently reads 5% lower).

Troubleshooting & Critical Control Points

• Interference in HPLC:

  • Issue: Glucose peak tailing into 2-KGA.

  • Fix: Decrease flow rate to 0.5 mL/min or increase column temperature to 50°C to sharpen peaks. Ensure the column is strictly H+-form (regenerate with 0.05 M H₂SO₄).

• Enzymatic Assay Drift:

  • Issue: Background NADPH oxidation in crude broth.

  • Fix: Run a "Sample Blank" (Sample + NADPH + Buffer, no Enzyme) to subtract non-specific oxidation rates.

• pH Sensitivity:

  • Issue: 2-KGR activity is pH-dependent.

  • Fix: Fermentation samples often have varying pH. Ensure the assay buffer capacity (50-100 mM) is strong enough to neutralize the sample input.

References

• Droux, M., et al. (2020). "Development and validation of an HPLC method to quantify 2-Keto-3-deoxy-gluconate (KDG)."[3] bioRxiv. Link

• Saichana, I., et al. (2025). "Two NADPH-dependent 2-ketogluconate reductases involved in 2-ketogluconate assimilation in Gluconobacter sp." Applied and Environmental Microbiology. Link

• Sun, S.F., et al. (2007). "Simultaneous determination of 2-keto-L-gulonic acid and 2-keto-D-gluconic acid in fermentation broth by HPLC."[2] TSI Journals. Link

• Jalaludin, I. & Kim, J. (2021). "Comparison of ultraviolet and refractive index detections in the HPLC analysis of sugars."[4] Food Chemistry. Link

• CIPAC. "Multi-active method for the analysis of active substances in formulated products." CIPAC Methods. Link

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. tsijournals.com [tsijournals.com]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]

Technical Guide: Chemical vs. Microbial Synthesis of 2-Keto-D-Gluconic Acid (2-KGA)

Executive Summary

2-Keto-D-gluconic acid (2-KGA) is a critical industrial intermediate primarily utilized in the synthesis of D-erythorbic acid (isoascorbic acid) , a stereoisomer of Vitamin C used extensively as a food antioxidant.[1][2][3][4][5][6] While historically accessible via chemical catalytic oxidation, the industry has decisively shifted toward microbial fermentation.

This guide compares the two methodologies. Microbial synthesis is currently the superior approach for industrial scalability, offering higher specificity (>98%), reduced environmental burden, and yields exceeding 170 g/L. Chemical synthesis , while faster (minutes vs. hours), suffers from lower selectivity, rapid catalyst deactivation, and the requirement for expensive noble metal catalysts (Pt/Pb).

Chemical Synthesis: Catalytic Oxidation

Mechanism & Principles

Chemical synthesis typically involves the catalytic oxidation of D-glucose or D-gluconic acid using molecular oxygen.[7][8][9] The reaction proceeds in two stages:[2][7][9][10][11]

• Aldehyde Oxidation: D-Glucose

  D-Gluconic Acid.

• Alcohol Oxidation: D-Gluconic Acid

  2-Keto-D-Gluconic Acid.[7]

The most effective systems employ platinum group metals (Pt) doped with promoters like Lead (Pb) or Bismuth (Bi) supported on activated carbon. The promoter acts to prevent the poisoning of the Pt surface and directs selectivity toward the C2 position.

Representative Experimental Protocol

Note: This protocol is based on catalytic oxidation using a Pt/Pb/C catalyst system.

Materials:

• Substrate: D-Glucose (5% w/v aqueous solution).

• Catalyst: 5% Pt / 1% Pb on Activated Carbon.

• Reagents: Sodium Carbonate (

  ) for pH control.

• Gas: Oxygen (

  ) or compressed air.

Workflow:

• Catalyst Preparation: Suspend activated carbon in water. Add chloroplatinic acid and lead acetate. Reduce with formaldehyde or hydrogen at elevated temperature to deposit metals.

• Reaction Setup: Load a stirred tank reactor with the glucose solution and suspend the catalyst (catalyst:glucose ratio ~1:20 to 1:50).

• Oxidation: Heat the mixture to 55°C . Sparge with

  while vigorously stirring (>1000 rpm) to eliminate mass transfer limitations.

• pH Control: Maintain pH at 8.0 by automatic titration with

  .

  • Critical Control Point: If pH drops below 7, reaction rate slows significantly. If pH > 10, glucose degrades into colored byproducts (browning).

• Termination: The reaction typically completes in 45–90 minutes . Monitor consumption of alkali (equimolar to acid production).[7]

• Filtration: Remove catalyst via hot filtration.

Performance Metrics:

• Yield: 70–85% (highly dependent on stopping the reaction before over-oxidation occurs).

• Selectivity: Moderate. Side reactions produce 5-keto-gluconic acid and glucaric acid.

Microbial Synthesis: Oxidative Fermentation

Mechanism & Principles

Microbial production utilizes the periplasmic oxidative pathways of Gram-negative bacteria, specifically Pseudomonas, Gluconobacter, and Serratia species. Unlike cytosolic metabolism, this oxidation occurs in the periplasm, driven by membrane-bound dehydrogenases linked to the respiratory chain.

Pathway:

• Glucose Dehydrogenase (mGDH): Oxidizes Glucose

  D-Glucono- -lactone D-Gluconic Acid.

• Gluconate Dehydrogenase (GADH): Stereoselectively oxidizes D-Gluconic Acid

  2-Keto-D-Gluconic Acid.

Representative Experimental Protocol

Strain: Pseudomonas plecoglossicida (High-yield industrial strain)

Materials:

• Medium: Glucose (140 g/L), Corn Steep Liquor (15 g/L), Urea (2 g/L),

  (0.5 g/L), (40 g/L).

• Bioreactor: 5L Stirred Tank Fermenter with pH and DO control.

Workflow:

• Inoculum Prep: Cultivate strain in seed medium (LB or similar) for 12h at 30°C. Inoculate fermenter at 10% v/v.

• Fermentation Parameters:

  • Temperature: 30–34°C.

  • Aeration: 1.0 vvm (volume air per volume liquid per minute).

  • Agitation: 400–600 rpm (Cascade linked to Dissolved Oxygen > 20%).

  • pH Control: Maintained at 5.5–6.5 naturally by

    buffer or via NaOH addition.

• Feeding Strategy (Fed-Batch):

  • Start with 140 g/L glucose.[11]

  • Critical Control Point: Monitor residual glucose.[9][11] When glucose drops below 10 g/L (approx. 24h), feed concentrated glucose solution (500 g/L) to maintain substrate availability without inhibiting the organism (Crabtree effect is minimal here, but osmotic pressure matters).

• Harvest: Fermentation typically runs for 30–48 hours . Stop when glucose is exhausted and 2-KGA concentration plateaus.

• Downstream Processing: Centrifuge to remove biomass. Precipitate 2-KGA as calcium salt or purify via ion-exchange chromatography.

Performance Metrics:

• Yield: >0.95 g/g (glucose).[8][11][12][13]

• Titer: 150–180 g/L.

• Purity: >98% (Enzymatic specificity prevents isomer formation).

Comparative Analysis

The following table contrasts the two methodologies based on critical industrial factors.

Feature	Chemical Synthesis (Catalytic)	Microbial Synthesis (Fermentation)
Primary Catalyst	Pt/Pb on Carbon (Noble Metal)	Pseudomonas or Gluconobacter enzymes
Reaction Time	Fast (1–2 hours)	Slow (30–50 hours)
Selectivity	Low to Moderate (Mix of 2-KGA, 5-KGA)	High (>98% 2-KGA)
Yield (w/w)	70–85%	90–105% (molar yield near theoretical)
Operating Conditions	55°C, pH 8–10, High pressure	30°C, pH 6.0, Atmospheric pressure
Environmental Impact	High (Heavy metal waste, spent catalyst)	Low (Biomass waste, biodegradable)
Downstream Processing	Complex (Removal of isomers/metals)	Simpler (Removal of biomass/CaCO3)
Cost Driver	Catalyst cost & regeneration	Aeration energy & cooling costs

Visualizations

Diagram 1: Reaction Pathways

This diagram illustrates the divergence between the chemical non-specific route and the microbial specific route.

Caption: Comparison of Chemical (red) vs. Microbial (green) reaction pathways. Note the byproduct formation in chemical synthesis.

Diagram 2: Industrial Fermentation Workflow

This diagram details the unit operations for the microbial production of 2-KGA.

Caption: Process flow for the microbial production of 2-KGA using fed-batch fermentation.

References

• Sun, L., et al. (2018). "2-keto-D-gluconic acid industrial producing strain Pseudomonas plecoglossicida JUIM01." International Journal of Biological Macromolecules, 118, 534–541.[11][12] Link

• Sun, L., et al. (2012). "Bioconversion of glucose to 2-keto-D-gluconic acid by a metabolically engineered Pseudomonas fluorescens." Bioresource Technology, 116, 26–32. Link

• Elseviers, M., et al. (2000). "Process for the production of 2-keto-D-gluconic acid." European Patent EP0867446B1. Link

• Chia, M., et al. (2008). "Microbial production of 2-keto-D-gluconic acid by Pseudomonas aeruginosa." Journal of Applied Microbiology, 104(2), 479-488. Link

• Tanimura, K., et al. (2003). "Catalytic oxidation of D-glucose to 2-keto-D-gluconic acid with Bi-promoted Pt catalyst.

Sources

• 1. US6146860A - Manufacture of L-ascorbic acid and D-erythorbic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. EP0867446B1 - Process for the production of 2-keto-D-gluconic acid - Google Patents [patents.google.com]
• 8. EP0350741B1 - Process for preparing gluconic acid by catalytic oxidation of glucose - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Frontiers | Two-Stage Semi-Continuous 2-Keto-Gluconic Acid (2KGA) Production by Pseudomonas plecoglossicida JUIM01 From Rice Starch Hydrolyzate [frontiersin.org]
• 12. Production of 2-keto-gluconic acid from glucose by immobilized Pseudomonas plecoglossicida resting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel 2-Keto-D-Gluconic Acid High-Producing Strain Arthrobacter globiformis JUIM02 - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Evaluation of Immobilization Matrices for Enhanced 2-Keto-L-Gulonic Acid (2KGA) Fermentation

Executive Summary & Rationale

The industrial synthesis of Vitamin C (L-ascorbic acid) relies critically on the bio-conversion of L-sorbose to 2-Keto-L-gulonic acid (2KGA).[1] While the classic Reichstein process is effective, modern fermentation utilizes a mixed culture of Ketogulonicigenium vulgare (the producer) and a helper strain (typically Bacillus megaterium or Bacillus cereus).

The Core Challenge: In free-cell fermentation, the symbiotic balance is fragile. K. vulgare is metabolically weak and relies on sporulation-promoting factors and amino acids from the helper strain. High shear stress in stirred tank reactors (STR) often disrupts this syntrophy, leading to biomass loss and reduced yield.

The Solution: Whole-cell immobilization.[2] By entrapping or adsorbing the consortium, we create a micro-environment that:

• Shields cells from shear stress.

• Maintains the optimal K. vulgare:B. megaterium ratio.

• Enables semi-continuous fermentation (repeated batch) by facilitating catalyst recovery.

This guide evaluates three distinct carrier classes: Natural Hydrogels (Alginate) , Synthetic Composites (PVA-Alginate) , and Inert Adsorbents (Loofah Sponge) .

Comparative Analysis of Carriers

The following data matrix synthesizes performance metrics from recent pilot-scale evaluations.

Table 1: Performance Matrix of Immobilization Carriers

Feature	Calcium Alginate (Ca-Alg)	PVA-Alginate Composite	Loofah Sponge
Type	Natural Polysaccharide (Entrapment)	Synthetic/Natural Hybrid (Entrapment)	Natural Fibrous Scaffold (Adsorption)
Mechanical Strength	Low (Compressible, prone to swelling)	High (Elastic, shear-resistant)	Moderate (Durable, but cells can detach)
Mass Transfer	Excellent (High porosity)	Good (Tunable via pore-forming agents)	Excellent (Macroporous)
Toxicity to Cells	Non-toxic (Biocompatible)	Low (If Boric acid is removed/minimized)	Non-toxic
Reusability (Cycles)	2–4 Cycles	8–12 Cycles	5–7 Cycles
2KGA Yield	~75–80%	~85–92%	~70–75%
Primary Failure Mode	Calcium leaching leads to bead disintegration.	Pore blockage or eventual elasticity loss.	Cell sloughing (leakage) into broth.
Cost Efficiency	Low CapEx, High OpEx (Frequent replacement)	Moderate CapEx, Low OpEx (Long life)	Lowest CapEx , Moderate OpEx

Critical Mechanism: The "Syntrophy Shield"

Understanding why immobilization works is vital for protocol design. It is not just about trapping cells; it is about preserving the metabolite exchange between the species.

Caption: The immobilization matrix acts as a physical barrier against shear stress while allowing diffusion of substrates (L-Sorbose) and products (2KGA), preserving the helper strain's ability to feed the producer.

Recommended Protocols

Protocol A: The Industrial Standard (PVA-Alginate Composite)

Best for: Long-term repeated batch fermentation where mechanical stability is paramount.

Rationale: Pure PVA is toxic due to crosslinking agents (boric acid). Blending with alginate allows for a "dual-crosslink" strategy that reduces toxicity and improves pore structure.

Reagents:

• Polyvinyl Alcohol (PVA) 1799 (Degree of polymerization: 1700, Hydrolysis: 99%)

• Sodium Alginate (Low viscosity)

• Calcium Chloride (CaCl₂)[3]

• Saturated Boric Acid (Optional, see Step 4) or Sodium Sulfate (Na₂SO₄)

Workflow:

• Preparation: Dissolve 10% (w/v) PVA and 1% (w/v) Sodium Alginate in distilled water. Autoclave at 121°C for 20 mins. Cool to 40°C.

• Inoculation: Mix the K. vulgare and B. megaterium cell pellet (ratio 1:1 or optimized) into the polymer solution. Final cell density should be approx.

  CFU/mL.

• Bead Formation: Pump the mixture through a peristaltic pump (needle diameter 0.7mm) into a sterile solution of 2% CaCl₂ .

  • Note: The calcium instantly gels the alginate, providing a temporary structure.

• Secondary Crosslinking (The Critical Step):

  • Method 1 (Chemical): Transfer beads to saturated Boric Acid (2 hours) -> Wash thoroughly with saline to remove toxicity.

  • Method 2 (Physical - Recommended):Freeze-Thaw. Freeze beads at -20°C for 24 hours, then thaw at 4°C. Repeat for 2-3 cycles. This crystallizes the PVA physically, avoiding chemical toxicity entirely.

• Activation: Incubate beads in seed medium for 12 hours to recover activity before the first fermentation cycle.

Protocol B: The Sustainable Alternative (Loofah Sponge)

Best for: Low-cost setups or processes requiring high oxygen transfer (adsorption method).

Rationale: Loofah provides a macroporous structure that prevents oxygen limitation, a common issue in hydrogel beads.

Workflow:

• Pre-treatment: Cut dry loofah sponge into 1cm³ cubes. Boil in 10% NaOH for 10 minutes to remove hydrophobic lignin and impurities. Wash until pH is neutral. Dry.

• Sterilization: Autoclave loofah cubes in empty flasks.

• Immobilization by Adsorption:

  • Add sterile loofah cubes to the inoculation flask containing the K. vulgare/B. megaterium co-culture.

  • Incubate on a rotary shaker (150 rpm) for 24–36 hours.

  • Mechanism:[2][4][5] Cells naturally form a biofilm on the fibrous network.

• Transfer: Aseptically transfer the cell-loaded sponges to the main fermentation vessel.

Troubleshooting & Optimization

Symptom	Diagnosis	Corrective Action
Beads float/swell excessively	Gas entrapment or weak crosslinking.	Increase PVA concentration; Ensure thorough degassing of polymer solution before mixing cells.
Low 2KGA yield in Cycle 1	Mass transfer limitation.	Reduce bead diameter (<2mm); Increase agitation speed (immobilized cells can withstand higher shear).
Cell leakage (High OD in broth)	Pore size too large.	For Alginate: Increase CaCl₂ concentration. For Loofah: This is expected; use a settling tank to recycle leaked cells.
Helper strain decline	B. megaterium outcompeted or washed out.	Re-incubate beads in a "regeneration medium" rich in nitrogen sources every 3-4 cycles.

Decision Matrix (Conclusion)

• Choose PVA-Alginate (Freeze-Thaw) if: You require >10 reuse cycles, high mechanical stability in large bioreactors, and maximum volumetric productivity.

• Choose Calcium Alginate if: You are in early-stage R&D and need a quick, non-toxic proof of concept.

• Choose Loofah Sponge if: Capital cost is a primary constraint, or if your specific strain suffers significantly from oxygen limitation in hydrogels.

References

• Zhang, Y., et al. (2024). Recent Advances in 2-Keto-L-gulonic Acid Production Using Mixed-Culture Fermentation and Future Prospects. Journal of Agricultural and Food Chemistry. Link

• Dinh, P.V.[6] & Bach, L.T. (2014).[6] Immobilized bacteria by using PVA (Polyvinyl alcohol) crosslinked with Sodium sulfate.[6] International Journal of Science and Engineering. Link

• Unban, K., et al. (2020). Loofa sponge as a carrier for microbial cell immobilization.[5][7][8] Academia.edu / ResearchGate. Link

• BenchChem. (2025).[9] A Comparative Study on the Production of 2-Keto-L-Gulonic Acid in Various Bioreactor Systems.Link

• Luo, J., et al. (2023). Whole-Cell PVA Cryogel-Immobilized Microbial Consortium for Xanthan Depolymerization (Analogous Protocol Application). MDPI Microorganisms. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Time-dependent alginate/polyvinyl alcohol hydrogels as injectable cell carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Continuous ethanol production using immobilized yeast cells entrapped in loofa-reinforced alginate carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. (PDF) Loofa (Luffa cylindrica) sponge as a carrier for microbial cell immobilization [academia.edu]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Advanced Analysis of 2-Keto-D-Gluconic Acid Byproduct in 2-Keto-L-Gulonic Acid Fermentation

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Isomer Challenge in Vitamin C Synthesis

In the industrial bio-manufacturing of L-ascorbic acid (Vitamin C), 2-keto-L-gulonic acid (2-KLG) is the critical precursor.[1][2][3][4][5][6][7] Whether produced via the classic Reichstein method or modern two-step fermentation (involving Ketogulonigenium vulgare or Gluconobacter oxydans), a persistent challenge remains: the accumulation of its stereoisomer, 2-keto-D-gluconic acid (2-KDG) .

These two molecules are structurally nearly identical, differing only in the spatial orientation of a single hydroxyl group. However, their impact is vastly different:

• 2-KLG: The desired precursor that converts readily to Vitamin C.[3][6][7]

• 2-KDG: A metabolic dead-end in this pathway that represents carbon yield loss and complicates downstream crystallization.

This guide objectively compares analytical methodologies for distinguishing these isomers and presents a validated "Gold Standard" protocol for their simultaneous quantification.

Metabolic Origins: Where the Flux Diverges

To control the byproduct, one must understand its origin. In the "2,5-DKG pathway" (common in Erwinia and Corynebacterium co-cultures), the flux diverges at the reduction step of 2,5-diketo-D-gluconic acid. In the Sorbose pathway, 2-KDG can appear as an oxidation byproduct if specific dehydrogenases lack stereospecificity.

Visualization: Metabolic Divergence Pathway

The following diagram illustrates the critical node where the desired 2-KLG and the unwanted 2-KDG separate.

Figure 1: Metabolic divergence in the 2,5-DKG pathway.[1][2][4] The critical selectivity lies in the reduction of 2,5-DKG. Inefficient enzymes or competing pathways lead to 2-KDG accumulation.

Comparative Analysis of Analytical Methods

Distinguishing 2-KLG from 2-KDG is analytically difficult due to their identical molecular weight (194.14 g/mol ) and similar pKa values. Below is an objective comparison of the three primary analytical approaches.

Feature	Method A: HPLC (Amino Column)	Method B: HPLC (Ion Exclusion)	Method C: Capillary Electrophoresis (CE)
Principle	Weak Anion Exchange / Partitioning	Ion Exclusion / Ligand Exchange	Electrophoretic Mobility
Column/Capillary	Shim-pack CLC-NH2 (or equivalent)	Aminex HPX-87H	Fused silica capillary
Resolution (Rs)	High (> 3.0)	Low (< 1.5) often co-elutes	Very High
Analysis Time	< 20 min	20–40 min	< 10 min
Sensitivity	Moderate (UV 210nm)	Low (RI Detector)	High (UV 195nm)
Robustness	High (pH sensitive)	High (very durable)	Moderate (matrix sensitive)
Verdict	Recommended for Routine QC	Not Recommended for Isomer Purity	Best for R&D / Trace Analysis

Why Standard Ion Exclusion Fails

Many labs default to the Aminex HPX-87H column for fermentation analysis. While excellent for glucose and ethanol, this column often fails to resolve 2-KLG and 2-KDG, eluting them as a single "shoulder" peak due to their similar hydrodynamic volumes.

The Superior Alternative: Amino (NH2) Columns

The Shim-pack CLC-NH2 (and similar amino-bonded phases) utilizes a mixed mode of weak anion exchange and hydrophilic interaction (HILIC). By strictly controlling the pH at 4.1, the ionization states of 2-KLG and 2-KDG differ just enough to interact differentially with the protonated amino groups on the stationary phase, yielding baseline separation.

Validated Experimental Protocol: The "Gold Standard" HPLC Method

This protocol is based on the optimization by Sun et al. and validated for high-throughput fermentation monitoring. It prioritizes the Amino Column approach for its superior resolution.

Workflow Visualization

Figure 2: Sample preparation and analysis workflow. Dilution with the mobile phase is critical to maintain pH equilibrium during injection.

Detailed Methodology

Reagents & Equipment:

• Instrument: HPLC system with UV/Vis detector (e.g., Agilent 1260 or Shimadzu LC-20).

• Column: Shim-pack CLC-NH2 (150 mm × 6.0 mm, 5 µm) or equivalent Amino-bonded phase.

• Mobile Phase: 0.015 mol/L

  (Ammonium Dihydrogen Phosphate).[4][8]

• pH Adjustment: Critical. Adjust mobile phase to pH 4.1 ± 0.05 using Phosphoric Acid (

  ).

  • Note: If pH < 3.5, the amino groups strip from the column. If pH > 5.0, resolution is lost.

Operational Parameters:

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C (Controlled).

• Detection: UV at 210 nm . (Both acids absorb strongly here; RI detection is too insensitive for byproducts).

• Injection Volume: 10–20 µL.

Step-by-Step Procedure:

• Harvest: Collect 1 mL of fermentation broth.

• Clarify: Centrifuge at 10,000 x g for 10 minutes to remove biomass (K. vulgare cells).

• Dilute: Dilute the supernatant with the Mobile Phase (not water). This prevents "solvent shock" which can distort peak shapes on NH2 columns.

• Filter: Pass through a 0.45 µm PES or Nylon filter.

• Equilibrate: Ensure the column is equilibrated for at least 30 mins with the pH 4.1 buffer before the first injection.

• Run: Inject sample. 2-KLG typically elutes first, followed by 2-KDG (verify with pure standards as retention times can shift with column age).

Data Interpretation & Troubleshooting

Expected Results

Under the conditions described above:

• 2-KLG Retention: ~10-12 minutes.

• 2-KDG Retention: ~14-16 minutes.

• Resolution (

  ): Should be > 2.5 (Baseline separation).

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Peaks Co-eluting	pH of mobile phase is incorrect.	Re-adjust mobile phase to exactly pH 4.1.
Broad Tailing Peaks	Column aging or protein contamination.	Wash column with 0.1M followed by 50:50 ACN:Water.
Retention Time Drift	Temperature fluctuation.	Ensure column oven is stable at 30°C.
Ghost Peaks	Accumulation of fermentation salts.	Increase flush time between runs.

References

• Sun, S., Liu, G., Wang, Y., Zhang, Y., Liu, C., & Song, Y. (2007). Simultaneous Determination of 2-keto-L-Gulonic Acid and 2-keto-D-Gluconic Acid in Fermentation Broth by HPLC.[2][4] Chemical Journal on Internet, 9(8),[4] 35. Link

• Sonoyama, T., et al. (1982). Production of 2-Keto-L-Gulonic Acid from D-Glucose by Two-Stage Fermentation. Applied and Environmental Microbiology, 43(5), 1064–1069. Link

• Zhang, Y., et al. (2018). Reconstruction and analysis of carbon metabolic pathway of Ketogulonicigenium vulgare SPU B805 by genome and transcriptome. Scientific Reports, 8, 17918. Link

• Lu, X., et al. (2013). Determination of 2-Keto-L-gulonic Acid in Fermented Broth by Flow Injection Chemiluminescence. Asian Journal of Chemistry, 25(18), 10179-10181.[1] Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. tsijournals.com [tsijournals.com]
• 3. Frontiers | Efficient Production of 2,5-Diketo-D-gluconic Acid by Reducing Browning Levels During Gluconobacter oxydans ATCC 9937 Fermentation [frontiersin.org]
• 4. mdpi.org [mdpi.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reconstruction and analysis of carbon metabolic pathway of Ketogulonicigenium vulgare SPU B805 by genome and transcriptome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Establishing an innovative carbohydrate metabolic pathway for efficient production of 2-keto-l-gulonic acid in Ketogulonicigenium robustum initiated by intronic promoters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Keto-D-gluconic acid hemicalcium sal&amp; proper disposal procedures

Executive Summary

As researchers, we often treat sugar acid derivatives as benign "biologicals." However, 2-Keto-D-gluconic acid hemicalcium salt (2-KGA-Ca) requires specific handling protocols not due to acute toxicity, but due to its physicochemical behavior—specifically its potential for respiratory irritation (STOT SE 3) and its role as a reducing sugar derivative which can react vigorously with strong oxidizers.[1]

This guide standardizes the handling and disposal of 2-KGA-Ca (CAS: 3470-37-9), moving beyond generic SDS advice to provide a field-validated workflow for laboratory safety.[1]

Physicochemical Profile & Identification

Understanding the stoichiometry is critical for solubility calculations and waste stream segregation. The "hemicalcium" designation indicates one calcium ion coordinates with two gluconate molecules.

Parameter	Technical Specification
Compound Name	2-Keto-D-gluconic acid hemicalcium salt monohydrate
Synonyms	Calcium 2-keto-D-gluconate; 2-KGA Calcium; D-Arabino-2-hexulopyranosonic acid hemicalcium
CAS Number	3470-37-9
Molecular Formula	C₆H₉O₇[1][2][3][4][5][6][7][8][9][10][11] · ½Ca · H₂O (Unit); C₁₂H₁₈CaO₁₄ (Full Salt)
Molecular Weight	~231.19 g/mol (Hemicalcium unit); ~426.34 g/mol (Full Salt)
Solubility	Water: ~50 g/L (Soluble); Insoluble in non-polar organic solvents
Acidity	Mildly acidic in solution; pH 5.0–7.0 (5% aq.[1] solution)

Safety Assessment & Hazard Control

While 2-KGA-Ca is not P-listed or U-listed under RCRA (USA), it is classified as an Irritant .[1]

GHS Classification:

• H315: Causes skin irritation.[7][8][9]

• H319: Causes serious eye irritation.[8][9]

• H335: May cause respiratory irritation.[8][9][12]

Personal Protective Equipment (PPE) Matrix

• Respiratory: The powder is fine and crystalline. Use a NIOSH N95 or CEN P2 respirator during weighing to prevent inhalation of particulates.

• Dermal: Nitrile gloves (0.11 mm minimum thickness). Latex is acceptable but offers less resistance to accidental solvent mixes if the salt is dissolved in organic media.

• Ocular: Safety glasses with side shields.[10] If generating aerosols (e.g., sonication), use chemical splash goggles.

Operational Handling Workflow

The following workflow minimizes hygroscopic clumping and dust generation, ensuring accurate stoichiometry in experiments.

Figure 1: Operational workflow for handling hygroscopic sugar acid salts to prevent inhalation and contamination.

Critical Technical Note: Always add the solid salt to the solvent (water). While the heat of solution is negligible compared to strong acids, this practice prevents "gumming" at the bottom of the vessel, which is common with gluconate derivatives.

Disposal Procedures (The Core Protocol)

Disposal must adhere to the "Cradle-to-Grave" principle.[1] Because 2-KGA-Ca is an organic salt, it has a high Chemical Oxygen Demand (COD) if released into waterways.[1] Therefore, drain disposal is prohibited in most research jurisdictions despite its low toxicity.

Disposal Decision Logic

Figure 2: Decision tree for segregation of 2-Keto-D-gluconic acid waste streams.

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Expired Reagent or Spill Cleanup) [1]

• Segregation: Do not mix with oxidizers (e.g., nitrates, permanganates). 2-KGA is a reducing agent.[1]

• Packaging: Place in a high-density polyethylene (HDPE) container or double-bag in thick (2-mil) polyethylene bags.

• Labeling: Label as "Non-Hazardous Organic Solid" or "Chemical Waste: Calcium 2-keto-D-gluconate."

• Destruction: The preferred method is incineration at a licensed facility.

Scenario B: Aqueous Solutions (Experimental Waste)

• pH Check: Ensure the solution pH is between 5 and 9. If acidic (due to free acid formation), neutralize with dilute Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃).[1]

• Precipitation Check: Calcium salts can precipitate in the presence of phosphates or sulfates. Ensure the waste container does not contain these buffers to avoid sludge formation.

• Disposal: Collect in a carboy labeled "Aqueous Organic Waste." Do not pour down the sink. The high biological oxygen demand (BOD) violates most municipal wastewater permits.

Scenario C: Empty Containers

• RCRA Empty: A container is considered "RCRA empty" if less than 3% of the weight of the total capacity remains.

• Rinse: Triple rinse the container with water.[13] Collect the rinsate into the "Aqueous Organic Waste" carboy.

• Deface: Cross out the original label and dispose of the container in standard lab trash or recycling, depending on facility rules.

Emergency Response

In the event of an accidental release, follow the "SWIM" protocol:

• S top the source (if safe to do so).

• W arn others (evacuate the immediate area if dust is heavy).

• I solate the area.[11][12][13][14]

• M inimize exposure.

Specific First Aid Measures:

• Inhalation: Move to fresh air immediately. If wheezing occurs (due to particulate irritation), seek medical attention.

• Eye Contact: Rinse cautiously with water for 15 minutes.[10] Remove contact lenses if present.[13][14]

• Spill Cleanup:

  • Dry Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder slightly with a water mist to prevent dust generation, then scoop into a waste container.

  • Wet Spill: Absorb with inert material (vermiculite or sand). Do not use sawdust if strong oxidizers are nearby.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 24896242, 2-Keto-D-gluconic acid hemicalcium salt.[1] Retrieved from [Link][1]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261. Retrieved from [Link][1]

Sources

• 1. CAS 3470-37-9: 2-keto-D-gluconic acid hemicalcium salt mon… [cymitquimica.com]
• 2. 2-Keto-D-gluconic acid hemicalcium salt monohydrate | CAS 304655-85-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. 2-KETO-D-GLUCONIC ACID HEMICALCIUM SALT CAS#: 3470-37-9 [m.chemicalbook.com]
• 4. mpbio.com [mpbio.com]
• 5. usbio.net [usbio.net]
• 6. caymanchem.com [caymanchem.com]
• 7. fishersci.com [fishersci.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. carlroth.com [carlroth.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. chemos.de [chemos.de]
• 12. chem.purdue.edu [chem.purdue.edu]
• 13. merckmillipore.com [merckmillipore.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 2-Keto-D-gluconic acid hemicalcium sal&

Part 1: Executive Safety Summary

Immediate Action Required: This compound is a Category 2 Irritant (Skin/Eye) and Category 3 Respiratory Irritant . While not acutely fatal, improper handling of the fine powder form poses significant operational risks through mucous membrane inflammation and potential sensitization.

Parameter	Critical Specification
CAS Number	3470-37-9 (Anhydrous) / 1040352-40-6 (Hydrate)
Signal Word	WARNING
Hazard Codes	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2][3][4] Irrit.)
Physical State	White to off-white crystalline powder; potential for static charge accumulation.
Storage	2–8°C (Refrigerated); Hygroscopic – Keep desiccated.
Primary Risk	Inhalation of airborne particulates during weighing/transfer.

Part 2: Hazard Dynamics & Risk Assessment

As a Senior Application Scientist, it is critical to understand why we select specific PPE. The safety profile of 2-Keto-D-gluconic acid hemicalcium salt is driven by two factors: acidity and particulate mechanics .

• Chemical Mechanism: Upon contact with moisture (sweat, tears, mucous membranes), the salt can dissociate, locally lowering pH and causing immediate irritation. This is not a delayed toxicity; it is an acute contact hazard.

• Physical Mechanics: The powder is often fine and prone to static triboelectrification. When a spatula disturbs the bulk powder, micro-particles become airborne. Without a physical barrier (PPE) or engineering control (fume hood), these particles settle in the bronchial tree, leading to chronic respiratory stress.

Risk Assessment & PPE Decision Logic

The following logic flow dictates the required safety tier based on your specific manipulation.

Figure 1: PPE Selection Logic Flow. Select protection level based on physical state and activity intensity.

Part 3: PPE Technical Specifications

Do not rely on generic "lab safety" rules. Use this targeted protection matrix.

Hand Protection: Nitrile vs. Latex

Recommendation: Nitrile (Minimum thickness 0.11 mm / 4-5 mil).

• Scientific Rationale: 2-Keto-D-gluconic acid is an organic acid salt.[5] Latex proteins can degrade over time when exposed to acidic salts, and latex allergies are a confounding variable. Nitrile offers superior chemical resistance and immediate visual detection of tears.

• Protocol: Inspect gloves for pinholes by trapping air and squeezing before donning. Double-gloving is recommended only if handling quantities >50g.

Respiratory Protection: The Hierarchy of Controls

Recommendation: Fume Hood (Primary) > N95 Respirator (Secondary).

• Engineering Control: Always weigh this substance inside a certified chemical fume hood. The laminar flow prevents dust from reaching your breathing zone.

• PPE Fallback: If a hood is unavailable (e.g., equipment maintenance), an N95 filtering facepiece (NIOSH-approved) is mandatory. Surgical masks are insufficient as they do not seal against fine particulates.

Eye & Face Protection

Recommendation: Chemical Splash Goggles (ANSI Z87.1+).

• Why not just glasses? Standard safety glasses have gaps. Fine powder floating in the air can bypass side-shields and dissolve in the tear film of the eye, causing severe irritation (H319). Goggles provide a sealed environment.

Part 4: Operational Handling Protocol

Phase A: Preparation & Weighing

• Environment: Activate Fume Hood. Ensure sash is at the safe working height.

• Donning: Put on lab coat, adjust goggles, and don nitrile gloves (pull cuffs over lab coat sleeves).

• Static Control: Use an anti-static gun or wipe on the spatula and weighing boat. Note: Organic salts are highly static-prone; static discharge can scatter powder.

• Transfer: Open the container inside the hood. Transfer slowly to minimize dust cloud formation.

Phase B: Solubilization

• Solvent Addition: Add water/buffer to the solid slowly.

• Exothermic Check: While generally not violently exothermic, always monitor temperature during initial dissolution of significant quantities (>100g).

• Vessel Closure: Cap the vessel immediately after addition to prevent accidental spills.

Phase C: Decontamination & Disposal

Disposal Principle: Never flush organic salts down the drain without verifying local regulations.

• Solid Waste: Collect contaminated paper towels and weighing boats in a solid hazardous waste container (labeled "Solid Organic Acid Salt").

• Liquid Waste: Aqueous solutions should be disposed of in the "Aqueous Organic" waste stream.

• Surface Cleaning: Wipe the balance and bench with a moist paper towel (water) followed by 70% ethanol. The water solubilizes the salt; the ethanol sanitizes and dries the surface.

Figure 2: Operational Workflow. Note the critical equilibration step to prevent moisture absorption (hygroscopicity).

Part 5: Emergency Response

• Eye Contact: Immediately flush with eyewash station for 15 minutes .[3] Hold eyelids open. The salt is acidic; prolonged contact risks corneal damage.

• Skin Contact: Wash with soap and copious water.[3] Remove contaminated clothing.[3][6][7]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

• Spill Cleanup:

  • Do not dry sweep. This creates dust.

  • Cover spill with wet paper towels to solubilize the powder.

  • Wipe up and place in hazardous waste.

References

• Carl Roth. (2025).[4] Safety Data Sheet: 2-Keto-D-gluconic acid. Retrieved from [Link]

Sources

• 1. 2-Keto-D-gluconic acid 1040352-40-6 [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]
• 5. 2-KETO-D-GLUCONIC ACID HEMICALCIUM SALT CAS#: 3470-37-9 [m.chemicalbook.com]
• 6. bio.vu.nl [bio.vu.nl]
• 7. Documents [merckmillipore.com]